Tetramethylammonium bromide

• CAS: 64-20-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Tetramethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylammonium bromide (TMAB) is a quaternary ammonium salt with a wide range of applications in scientific research and industry. It serves as a phase transfer catalyst, an electrolyte in electrochemical studies, and a reagent in biochemical protocols.[1] For drug development professionals, its action as a ganglionic stimulant, by interacting with nicotinic acetylcholine receptors, is of particular interest.[1][2] This guide provides a comprehensive overview of the physical properties of Tetramethylammonium bromide, detailed experimental protocols for their determination, and visualizations of relevant biological pathways and experimental workflows.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of Tetramethylammonium bromide is presented in Table 1.

Property	Value	Reference
Chemical Formula	C4H12BrN	[1]
Molecular Weight	154.05 g/mol	[1][3]
Appearance	White crystalline powder	[1][3]
Melting Point	≥300 °C	[1][4][5]
Boiling Point	>360 °C	[4]
Density	1.56 g/cm³	[4][6]
Solubility
Water	Soluble[4][7] (55 g/100 g at 20°C)[8]
Ethanol	Sparingly soluble[8]
Methanol	4.32 g/100 g at 25°C[8]
Acetonitrile	0.22 g/100 g at 25°C[8]
Chloroform	Soluble[7] (0.0057 g/100 g at 25°C)[8]
Acetone	Soluble[7]
Diethyl Ether	Insoluble[4][8]
Crystal Structure	Tetragonal	[3]
Space Group	P 4/nmm :2
Lattice Constants	a = 7.6590 Å, b = 7.6590 Å, c = 5.4566 Å
α = 90.00°, β = 90.00°, γ = 90.00°

Experimental Protocols

Determination of Melting Point

Methodology: Capillary melting point determination using a Mel-Temp apparatus.[6][7][9]

Procedure:

• Sample Preparation: A small amount of dry Tetramethylammonium bromide powder is finely ground and packed into a capillary tube to a height of 2-3 mm. The tube is then tapped gently to ensure the sample is compact at the bottom.[7]

• Apparatus Setup: The capillary tube is placed in the heating block of the Mel-Temp apparatus.

• Heating: The sample is heated rapidly to a temperature approximately 20°C below the expected melting point (around 280°C). The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.

• Observation: The temperature at which the first droplet of liquid appears is recorded as the onset of melting. The temperature at which the entire sample becomes a clear liquid is recorded as the completion of melting. The melting point is reported as a range.

• Safety Precautions: Due to the high melting point, appropriate personal protective equipment, including heat-resistant gloves, should be worn. The apparatus should be allowed to cool completely before handling.

Determination of Solubility

Methodology: Gravimetric determination of solubility in various solvents at a controlled temperature.[10][11][12]

Procedure:

• Equilibrium Saturation: A supersaturated solution of Tetramethylammonium bromide is prepared by adding an excess amount of the solid to a known volume of the solvent in a sealed container.

• Temperature Control: The container is placed in a temperature-controlled water bath or incubator and agitated for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Once equilibrium is established, the undissolved solid is separated from the saturated solution by filtration or centrifugation.

• Solvent Evaporation: A known volume of the clear, saturated solution is carefully transferred to a pre-weighed container.

• Mass Determination: The solvent is evaporated under controlled conditions (e.g., in a vacuum oven) until a constant weight of the dissolved solid is obtained.

• Calculation: The solubility is calculated as the mass of the dissolved solid per 100 g of the solvent.

Determination of Crystal Structure

Methodology: Single-crystal X-ray diffraction.[13][14][15][16]

Procedure:

• Crystal Growth: A high-quality single crystal of Tetramethylammonium bromide is grown by slow evaporation of a saturated solution in a suitable solvent (e.g., a mixture of methanol and acetone).[17]

• Crystal Mounting: A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the resulting diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The positions of the atoms within the crystal lattice are determined by solving the phase problem and refined to obtain a final, accurate crystal structure.

Signaling Pathway and Experimental Workflow Visualizations

Ganglionic Stimulation Signaling Pathway

Tetramethylammonium bromide acts as a stimulant at autonomic ganglia by functioning as an agonist at nicotinic acetylcholine receptors (nAChRs).[1][2] The tetramethylammonium ion binds to the nAChR, causing a conformational change that opens the ion channel.[1][18] This leads to an influx of sodium (Na+) and calcium (Ca2+) ions, resulting in depolarization of the postsynaptic membrane and the generation of an action potential, which propagates the nerve signal.[2][19]

Caption: Ganglionic stimulation by Tetramethylammonium bromide.

Experimental Workflow: DNA Extraction from Plant Tissue

Quaternary ammonium salts like Cetyltrimethylammonium bromide (CTAB) are widely used for DNA extraction from plant tissues.[20][21][22] While not Tetramethylammonium bromide, the workflow illustrates a common biochemical application for this class of compounds. The cationic nature of the quaternary ammonium compound helps in separating DNA from polysaccharides. The following diagram outlines a typical workflow.

Caption: Workflow for DNA extraction using a quaternary ammonium salt.

References

• 1. Tetramethylammonium hydroxide - Wikipedia [en.wikipedia.org]
• 2. Ganglionic stimulants and blockers suffi | PPTX [slideshare.net]
• 3. Solubility & Method for determination of solubility | PPTX [slideshare.net]
• 4. cdn.juniata.edu [cdn.juniata.edu]
• 5. Activation and block of mouse muscle-type nicotinic receptors by tetraethylammonium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. Mel-Temp Melting Point Apparatus [orgchemboulder.com]
• 8. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Determination of Melting Point [wiredchemist.com]
• 10. quora.com [quora.com]
• 11. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Chemistry Teaching Labs - Single Crystal X-ray Diffraction [chemtl.york.ac.uk]
• 14. books.rsc.org [books.rsc.org]
• 15. fenix.ciencias.ulisboa.pt [fenix.ciencias.ulisboa.pt]
• 16. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. Activation and block of mouse muscle-type nicotinic receptors by tetraethylammonium - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Agonist and blocking actions of choline and tetramethylammonium on human muscle acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. derangedphysiology.com [derangedphysiology.com]
• 20. A modified protocol for rapid DNA isolation from plant tissues using cetyltrimethylammonium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. youtube.com [youtube.com]
• 22. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Solubility of Tetramethylammonium Bromide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tetramethylammonium bromide (TMAB) in various organic solvents. Understanding the solubility of this quaternary ammonium salt is critical for its application in diverse fields, including organic synthesis, electrochemistry, and pharmaceutical sciences. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a visual representation of the experimental workflow.

Core Topic: Solubility of Tetramethylammonium Bromide

Tetramethylammonium bromide is a white, crystalline, hygroscopic solid. Its solubility in organic solvents is influenced by factors such as the polarity of the solvent, temperature, and the presence of other solutes. Generally, its solubility is higher in polar solvents and tends to increase with temperature.

Quantitative Solubility Data

The following tables summarize the known quantitative solubility of tetramethylammonium bromide in a range of common organic solvents. The data has been compiled from various scientific sources to provide a comparative reference.

Table 1: Solubility of Tetramethylammonium Bromide in Various Organic Solvents at 25°C

Organic Solvent	Chemical Formula	Solubility ( g/100g of solvent)
Methanol	CH₃OH	4.32[1]
Ethanol	C₂H₅OH	Sparingly soluble[1]
1-Butanol	C₄H₉OH	0.062[1]
Acetonitrile	CH₃CN	0.22[1]
Acetone	(CH₃)₂CO	Soluble[2]
Chloroform	CHCl₃	0.0057[1]
Diethyl Ether	(C₂H₅)₂O	Insoluble[1]

Note: "Sparingly soluble" and "soluble" are qualitative descriptions and quantitative values can vary depending on the experimental conditions.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is paramount for the reliable application of tetramethylammonium bromide. Several methods can be employed, each with its own advantages and considerations. The most common and reliable methods include the Shake-Flask Method, Gravimetric Analysis, and the Isothermal Saturation Method.

Shake-Flask Method

The shake-flask method is a widely used and reliable technique for determining equilibrium solubility.[3]

Principle: An excess amount of the solid solute is added to the solvent and agitated at a constant temperature until equilibrium is reached. The concentration of the dissolved solute in the saturated solution is then determined.

Detailed Methodology:

• Preparation: Add an excess of finely powdered tetramethylammonium bromide to a series of flasks or vials containing the organic solvent of interest. The exact amount of excess solid should be sufficient to ensure saturation without significantly altering the solvent's properties.[3]

• Equilibration: Seal the flasks and place them in a constant-temperature shaker bath. Agitate the flasks at a consistent rate (e.g., 300 RPM) for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.[4] The temperature should be controlled precisely.

• Phase Separation: After equilibration, cease agitation and allow the suspension to settle. Separate the saturated solution from the undissolved solid. This can be achieved by centrifugation or filtration. Ensure that the temperature is maintained during this step to prevent any change in solubility.

• Analysis: Carefully withdraw an aliquot of the clear, saturated supernatant.

• Quantification: Determine the concentration of tetramethylammonium bromide in the aliquot using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy after creating a calibration curve with known standards.[3][5]

Gravimetric Analysis

Gravimetric analysis is a straightforward and accurate method for determining solubility, particularly when the solute is non-volatile.[6]

Principle: A known volume or mass of the saturated solution is evaporated to dryness, and the mass of the remaining solid solute is determined.

Detailed Methodology:

• Saturated Solution Preparation: Prepare a saturated solution of tetramethylammonium bromide in the desired organic solvent at a constant temperature as described in the Shake-Flask Method (steps 1 and 2).

• Sample Collection: After phase separation (filtration or centrifugation), accurately pipette a known volume of the clear, saturated solution into a pre-weighed, dry evaporating dish.[7]

• Evaporation: Carefully evaporate the solvent from the dish using a hot plate or a water bath in a well-ventilated fume hood. Avoid boiling, as it may cause spattering of the solute.

• Drying: Once the solvent has completely evaporated, place the evaporating dish in an oven at a temperature sufficient to remove any residual solvent without decomposing the tetramethylammonium bromide (e.g., 110°C) until a constant weight is achieved.[8][9]

• Weighing and Calculation: After cooling the dish in a desiccator, weigh it accurately. The mass of the dissolved solute is the difference between the final mass of the dish with the residue and the initial mass of the empty dish. The solubility can then be calculated and expressed in g/100g of solvent.

Isothermal Saturation Method

The isothermal saturation method is another reliable technique for determining solubility at a specific temperature.

Principle: A known amount of solvent is saturated with the solute at a constant temperature, and the amount of dissolved solute is determined.

Detailed Methodology:

• Apparatus Setup: Place a known mass of the organic solvent in a jacketed glass vessel equipped with a magnetic stirrer and a temperature probe. The vessel should be connected to a circulating water bath to maintain a constant temperature.

• Solute Addition: Gradually add a pre-weighed excess of tetramethylammonium bromide to the stirred solvent.

• Equilibration: Allow the mixture to stir for a sufficient time (e.g., 24 hours) to ensure that equilibrium is reached. The presence of undissolved solid should be visible.

• Sampling and Analysis: Stop the stirring and allow the solid to settle. Withdraw a sample of the clear supernatant through a filter.

• Concentration Determination: Analyze the concentration of tetramethylammonium bromide in the sample using an appropriate analytical method (e.g., HPLC, gravimetric analysis).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of tetramethylammonium bromide using the common experimental methods described above.

References

• 1. tetramethylammonium bromide [chemister.ru]
• 2. Tetramethylammonium bromide, 98% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. quora.com [quora.com]
• 5. bioassaysys.com [bioassaysys.com]
• 6. scribd.com [scribd.com]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. pharmajournal.net [pharmajournal.net]
• 9. Tetramethylammonium bromide CAS#: 64-20-0 [m.chemicalbook.com]

Tetramethylammonium bromide safety data sheet and handling precautions.

This document provides a comprehensive technical guide on the safety, handling, and emergency procedures for Tetramethylammonium bromide (TMAB). It is intended for researchers, scientists, and drug development professionals who handle this compound in a laboratory setting. The information is compiled from various safety data sheets (SDS) to ensure a thorough overview of potential hazards and mitigation strategies.

Hazard Identification and Classification

Tetramethylammonium bromide is classified as a hazardous substance under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] It is acutely toxic if ingested and causes significant irritation to the skin, eyes, and respiratory system.[2][3]

Table 1: GHS Classification for Tetramethylammonium Bromide | Hazard Class | Category | Hazard Statement | Signal Word | Pictogram | | :--- | :--- | :--- | :--- | :--- | | Acute Toxicity, Oral | Category 2 | H300: Fatal if swallowed[3][4] | Danger |

| | Skin Irritation | Category 2 | H315: Causes skin irritation[2][3] | Warning |

| | Eye Irritation | Category 2 | H319: Causes serious eye irritation[2][3] | Warning |

| | Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory irritation[2][3] | Warning |

|

Toxicological Profile

The primary toxicological concern is its high acute oral toxicity.[4] Animal studies indicate that ingestion of small quantities can be fatal.[1] Chronic exposure to the bromide ion can lead to "bromism," characterized by neurological symptoms such as depression, confusion, and psychosis.[1]

Table 2: Acute Toxicity Data

Route	Species	Value	Reference
LD50 Oral	Rat	50 mg/kg	[4]
LD50 Intraperitoneal	Rat	24.6 mg/kg	[1]

| LD50 Intravenous | Mouse | 1.8 mg/kg |[1] |

Routes of Exposure and Symptoms:

• Ingestion: Can be fatal.[4] May cause chemical burns in the mouth and gastrointestinal tract, followed by nausea and vomiting.[1] Systemic effects of bromide poisoning include drowsiness, irritability, vertigo, confusion, and coma.[1]

• Inhalation: Causes respiratory irritation.[1][2] Long-term exposure may lead to airway disease.[1]

• Skin Contact: Causes skin irritation and can produce chemical burns upon direct contact.[1][2] Skin absorption may lead to systemic injury, especially if the skin is broken.[1]

• Eye Contact: Causes serious eye damage, including severe irritation and potential chemical burns.[1]

Caption: Logical flow from exposure routes to physiological effects of TMAB.

Physical and Chemical Properties

TMAB is a white, deliquescent (tends to absorb moisture from the air) crystalline powder.[1] It is stable under recommended storage conditions.[4]

Table 3: Physical and Chemical Data

Property	Value	Reference
Chemical Formula	C₄H₁₂BrN	[4]
Molecular Weight	154.05 g/mol	[4]
Appearance	White crystalline powder	[1][5]
Solubility	Soluble in water, alcohol, chloroform, acetone	[1]
Stability	Stable, but hygroscopic	[1][5]
Incompatible Materials	Strong oxidizing agents, strong bases	[1][4]

| Hazardous Decomposition Products | Carbon oxides (CO, CO₂), Nitrogen oxides (NOx), Hydrogen bromide gas |[1][4] |

Experimental Protocols: Safe Handling and Storage

Strict adherence to safety protocols is mandatory when handling TMAB. A thorough risk assessment should be conducted before any new procedure involving this chemical.

• Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[4]

• An eyewash station and safety shower must be readily accessible.[1]

• Eye/Face Protection: Wear a full face-shield or chemical safety goggles conforming to NIOSH (US) or EN 166 (EU) standards.[1][2][4]

• Skin Protection: Wear impervious protective clothing and gloves.[2] For brief contact, gloves with a breakthrough time greater than 60 minutes are recommended.[1] Contaminated gloves must be replaced immediately.[1]

• Respiratory Protection: If dust is generated, a particulate dust filter respirator is required.[1]

• Preparation: Cordon off the work area. Ensure all required engineering controls and PPE are in place and functional.

• Pre-weighing: If possible, use a ventilated balance enclosure or a fume hood for weighing and aliquoting the powder to prevent dust generation.[1]

• Handling: Handle the chemical with non-sparking tools. Avoid all personal contact, including inhalation of dust.[1]

• Solution Preparation: When dissolving, add the solid slowly to the solvent to avoid splashing.

• Post-Handling: Thoroughly wash hands and forearms after handling, even if gloves were worn.[4] Decontaminate all work surfaces.

• Prohibition: Do not eat, drink, or smoke in the area where TMAB is handled or stored.

Caption: Standard workflow for safely handling Tetramethylammonium bromide.

• Store in a cool, dry, and well-ventilated place.[2][4]

• Keep containers tightly sealed to prevent moisture absorption, as the material is hygroscopic.[2][5]

• Store locked up or in an area accessible only to authorized personnel.

• Store away from incompatible materials such as strong bases and oxidizing agents.[1][4]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Table 4: First Aid Protocols

Exposure	Action
Ingestion	URGENT MEDICAL ATTENTION IS REQUIRED. Call a poison control center or doctor immediately.[4] Rinse mouth with water.[4] Do NOT induce vomiting.[4] Never give anything by mouth to an unconscious person.[2]
Inhalation	Move the person to fresh air.[2] If breathing is difficult or has stopped, provide artificial respiration.[4] Seek medical attention.[5]
Skin Contact	Immediately flush the skin with large amounts of water for at least 15 minutes, using a safety shower if available.[1] Remove all contaminated clothing.[1] Seek medical attention.[5]

| Eye Contact | Immediately hold eyelids apart and flush the eye continuously with running water for at least 15 minutes.[1] Ensure complete irrigation of the eye.[1] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention. |

All personnel involved in spill cleanup must wear appropriate PPE as described in Section 4.2.

References

• 1. szabo-scandic.com [szabo-scandic.com]
• 2. echemi.com [echemi.com]
• 3. Tetramethylammonium bromide | C4H12N.Br | CID 66137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. lewisu.edu [lewisu.edu]

Mechanism of Action of Tetramethylammonium Salts in Biological Systems: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tetramethylammonium (TMA), the simplest quaternary ammonium cation, exerts a range of effects on biological systems, primarily through its structural similarity to the neurotransmitter acetylcholine (ACh). This technical guide provides a comprehensive overview of the mechanisms of action of TMA salts, detailing their interactions with neurotransmitter receptors and ion channels. The document summarizes key quantitative data, outlines experimental protocols for studying TMA's effects, and provides visual representations of relevant signaling pathways and experimental workflows. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working with or encountering TMA in their studies.

Introduction

Tetramethylammonium (TMA) is a quaternary ammonium cation that can be found in various marine organisms and is also synthesized for industrial and research applications.[1] Its biological activity stems from its structural resemblance to acetylcholine, allowing it to interact with cholinergic receptors.[1] This guide delves into the molecular mechanisms underlying TMA's pharmacological and toxicological effects, focusing on its interactions with key protein targets in the nervous and muscular systems.

Interaction with Cholinergic Receptors

TMA's primary mechanism of action is its activity at cholinergic receptors, where it generally acts as a cholinomimetic.[1] It displays activity at both nicotinic and muscarinic acetylcholine receptors.

Nicotinic Acetylcholine Receptors (nAChRs)

TMA is a well-established agonist at nicotinic acetylcholine receptors, particularly those in autonomic ganglia, classifying it as a ganglion-stimulant drug.[1]

• Mechanism of Action: TMA binds to the agonist binding site on nAChRs, mimicking the action of acetylcholine and causing depolarization of the postsynaptic membrane. This initially leads to stimulation of the ganglion. However, prolonged exposure can lead to receptor desensitization and ultimately a blocking effect.[1]

• Signaling Pathway: Upon binding of TMA to the nAChR, the ion channel opens, allowing an influx of cations (primarily Na⁺ and Ca²⁺), leading to depolarization of the cell membrane and subsequent downstream signaling events.

Diagram of TMA Action on Nicotinic Acetylcholine Receptor Signaling Pathway

TMA activating the nAChR signaling cascade.

Muscarinic Acetylcholine Receptors (mAchRs)

TMA also demonstrates activity at muscarinic acetylcholine receptors, acting as an agonist. This interaction contributes to its overall cholinomimetic profile.

• Mechanism of Action: Studies have shown that TMA can elicit concentration-dependent negative chronotropic and inotropic effects in rat heart preparations, which are antagonized by the muscarinic antagonist atropine. This indicates that TMA stimulates muscarinic receptors.

• Quantitative Data: In radioligand binding studies, TMA acts as both a competitive and noncompetitive antagonist of [³H]QNB binding to rat ventricular membranes. In the presence of 50 mM TMA, the apparent dissociation constant (Kd) for [³H]QNB increased from 0.092 nM to 1.14 nM, while the binding site density (Bmax) decreased from 148 to 65 fmol/mg. In guinea pig ventricular myocytes, TMA inhibited the isoproterenol-activated chloride current with a half-maximal inhibitory concentration (IC50) of 327 µM when the current was activated by 1 µM isoproterenol, and 29 µM when activated by 0.03 µM isoproterenol.

Interaction with Ion Channels

Beyond cholinergic receptors, TMA interacts with a variety of voltage-gated and other ion channels, typically acting as a channel blocker.

Potassium (K⁺) Channels

TMA is known to block certain types of potassium channels. This blockade is generally voltage-dependent and can occur from either the intracellular or extracellular side of the membrane.

Sodium (Na⁺) Channels

TMA has been shown to block voltage-gated sodium channels. This block is voltage-dependent, with TMA appearing to enter and occlude the pore. Studies on rat myotubes have indicated a first-order blocking site located approximately 89% of the way through the membrane's electric field from the cytoplasmic side.[2]

TRPM7 Channels

Intracellular TMA has been found to inhibit the outward current of Transient Receptor Potential Melastatin 7 (TRPM7) channels in a voltage-dependent manner, while having little effect on the inward current.[3][4] This selective blockade of the outward current can be a useful experimental tool for studying the physiological roles of TRPM7.

Acid-Sensing Ion Channels (ASICs)

The effects of tetraalkylammonium ions, including TMA, have been studied on ASIC channels. While larger derivatives like tetrapentylammonium (TPtA) show significant inhibitory or potentiating effects on different ASIC subtypes, TMA itself appears to have weak or no direct effect on these channels at the concentrations tested.[5][6] For instance, in one study, 5 mM TMA did not significantly affect ASIC1a or ASIC3 responses.[5]

Quantitative Data Summary

The following tables summarize the available quantitative data on the biological activity of tetramethylammonium salts.

Table 1: Receptor and Ion Channel Interaction Data for Tetramethylammonium

Target	Species/Tissue	Parameter	Value	Reference(s)
Muscarinic Receptor	Rat Ventricle	Kd ([³H]QNB)	1.14 nM (in 50 mM TMA)
Muscarinic Receptor	Guinea Pig Ventricle	IC50 (vs. 1 µM Iso)	327 µM
Muscarinic Receptor	Guinea Pig Ventricle	IC50 (vs. 0.03 µM Iso)	29 µM
Nicotinic Receptor	Mouse Muscle	Channel Block (Kd)	8.9 ± 0.6 mM	[7]
ASIC3	Recombinant	EC50 (Potentiation)	1.22 ± 0.12 mM (for TPtA)	[5][6]

Table 2: Acute Toxicity Data for Tetramethylammonium Salts

Salt	Species	Route	LD50	Reference(s)
Tetramethylammonium Hydroxide (2.38%)	Rat	Dermal (4h)	85.9 mg/kg	[8]
Tetramethylammonium Hydroxide (25%)	Rat	Dermal (4h)	28.7 mg/kg	[8]

Pharmacokinetics and Metabolism

• Absorption, Distribution, Metabolism, and Excretion (ADME): TMA is readily absorbed from the gastrointestinal tract.[1] Following parenteral administration, it is rapidly distributed throughout the body, with the highest concentrations found in the kidneys and liver.[1]

• Metabolism: Studies using radiolabeled TMA in rats have shown that it is almost entirely excreted in the urine without undergoing any significant metabolic transformation.[1] The primary metabolite of trimethylamine (a related compound) in humans is trimethylamine-N-oxide (TMAO), formed by the action of hepatic flavin-containing monooxygenases (FMOs).[9] However, evidence for significant in vivo metabolism of the tetramethylammonium cation itself is lacking.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for Studying Ion Channel Blockade by TMA

This protocol provides a general framework for investigating the effects of TMA on voltage-gated ion channels in cultured cells using the whole-cell patch-clamp technique.

Objective: To characterize the concentration- and voltage-dependence of ion channel blockade by tetramethylammonium chloride (TMACl).

Materials:

• Cultured cells expressing the ion channel of interest (e.g., HEK293 cells)

• External (bath) solution (e.g., containing in mM: 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES; pH adjusted to 7.4 with NaOH)

• Internal (pipette) solution (e.g., containing in mM: 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES; pH adjusted to 7.2 with KOH)

• Tetramethylammonium chloride (TMACl) stock solution

• Patch-clamp amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pulling patch pipettes

Procedure:

• Cell Preparation: Plate cells on glass coverslips 24-48 hours before the experiment.

• Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Recording Setup: Place a coverslip with cells in the recording chamber on the microscope stage and perfuse with the external solution.

• Seal Formation: Approach a single cell with the patch pipette under positive pressure. Upon contact, release the pressure and apply gentle suction to form a high-resistance (>1 GΩ) seal (giga-seal).

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.

• Data Acquisition:

  • Hold the cell at a holding potential where the channels of interest are predominantly in a closed state (e.g., -80 mV).

  • Apply a series of voltage steps to elicit ionic currents. The specific voltage protocol will depend on the gating properties of the channel being studied.

  • Record baseline currents in the absence of TMA.

• TMA Application: Perfuse the recording chamber with external solution containing various concentrations of TMACl.

• Data Recording with TMA: Repeat the voltage-step protocol at each TMA concentration to record the blocked currents.

• Data Analysis:

  • Measure the peak current amplitude at each voltage step in the absence and presence of TMA.

  • Calculate the fractional block at each concentration and voltage.

  • Construct concentration-response curves to determine the IC50 of the block.

  • Analyze the voltage-dependence of the block to infer the location of the binding site within the electric field.

Diagram of a Typical Whole-Cell Patch-Clamp Experimental Workflow

Workflow for studying TMA's effects on ion channels.

Conclusion

Tetramethylammonium salts exert their biological effects through a multi-faceted mechanism of action, primarily centered on their interaction with cholinergic receptors and various ion channels. As a nicotinic acetylcholine receptor agonist, TMA can lead to initial stimulation followed by blockade of autonomic ganglia. Its ability to block sodium and potassium channels contributes to its neurotoxic effects. Furthermore, its modulation of other channels like TRPM7 highlights its broad pharmacological profile. A thorough understanding of these mechanisms is crucial for researchers in the fields of pharmacology, toxicology, and drug development, particularly when using TMA as a research tool or when assessing its potential as a therapeutic agent or toxicant. This guide provides a foundational understanding of TMA's actions and serves as a practical resource for its experimental investigation.

References

• 1. Tetramethylammonium - Wikipedia [en.wikipedia.org]
• 2. Tetraethylammonium (TEA) increases the inactivation time constant of the transient K+ current in suprachiasmatic nucleus neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Use of tetraethylammonium (TEA) and Tris loading for blocking TRPM7 channels in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Probing the Proton-Gated ASIC Channels Using Tetraalkylammonium Ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Toxicity of tetramethylammonium hydroxide: review of two fatal cases of dermal exposure and development of an animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Tetraethylammonium blockade of calcium-activated potassium channels in clonal anterior pituitary cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Role of Tetramethylammonium bromide as a ganglionic stimulant.

An In-Depth Technical Guide to Tetramethylammonium Bromide as a Ganglionic Stimulant

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Tetramethylammonium (TMA) bromide's role as a ganglionic stimulant. It details its mechanism of action, the downstream signaling pathways it activates, and the experimental protocols used for its characterization.

Introduction and Mechanism of Action

Tetramethylammonium (TMA) is a quaternary ammonium salt structurally analogous to the endogenous neurotransmitter acetylcholine (ACh).[1] Its primary pharmacological action is the stimulation of nicotinic acetylcholine receptors (nAChRs), with its most pronounced effects observed in the autonomic ganglia.[1] This classifies TMA as a classic ganglionic stimulant, making it a valuable tool for the experimental investigation of ganglionic neurotransmission.[2][3]

TMA acts as a direct agonist at the nAChR, a ligand-gated ion channel. Upon binding, it induces a conformational change in the receptor, opening a central pore permeable to cations, primarily Na⁺ and Ca²⁺.[4][5] This influx of positive ions leads to the depolarization of the postganglionic neuron's membrane, initiating an excitatory postsynaptic potential (EPSP) that, if of sufficient magnitude, triggers an action potential. While TMA is an effective agonist, prolonged exposure can lead to receptor desensitization, a state where the receptor no longer responds to the agonist despite its continued presence.[1][5]

The primary targets for TMA in autonomic ganglia are heteropentameric nAChRs. The predominant subtype found in ganglia is composed of α3 and β4 subunits (α3β4), often referred to as the "ganglion-type" nicotinic receptor.[6][7][8] Other subunits, including α5, α7, and β2, are also expressed in ganglionic neurons and can co-assemble to form various receptor subtypes (e.g., α3β4α5, α3β2), contributing to the pharmacological diversity of ganglionic transmission.[8][9][10]

Caption: TMA binds to and activates the α3β4 nAChR, causing cation influx.

Pharmacological and Biophysical Data

Quantitative characterization of nAChR subtypes is crucial for understanding the specificity of ligands like TMA. While specific, recent EC₅₀ values for TMA at defined ganglionic subtypes are not prevalent in the literature, the biophysical properties of these channels have been well-studied. The table below summarizes key quantitative data for the principal ganglionic nAChR subtypes, providing a comparative context for TMA's action.

Parameter	Receptor Subtype	Value	Organism/System	Notes
Principal Single-Channel Conductance	α3β4	32.6 ± 0.8 pS	Mouse SCG Neurons	The primary nAChR subtype in autonomic ganglia. Also displays secondary conductance levels.[10]
α3β4α5	32.6 ± 0.8 pS	Mouse SCG Neurons	Conductance is identical to α3β4, but this subtype exhibits longer channel open times and burst durations.[10]
α3β4β2	13.6 ± 0.5 pS	Mouse SCG Neurons	Incorporation of the β2 subunit results in a significantly lower single-channel conductance.[10]
Relative Ion Permeability (PCa/PNa)	α7	High	Multiple	α7 homomeric receptors have one of the highest calcium permeabilities among nAChRs, efficiently modulating intracellular Ca²⁺ levels.[4][11][12]
Heteromeric (e.g., α3β4)	Moderate	Multiple	Heteromeric nAChRs are also permeable to calcium, but generally to a lesser extent than α7 receptors.[12]

Downstream Signaling Pathways

The stimulation of ganglionic nAChRs by TMA initiates a cascade of intracellular signaling events, primarily driven by the resulting increase in cytoplasmic calcium concentration ([Ca²⁺]ᵢ). This process is multifaceted and can be divided into several key stages:

• Primary Cation Influx: TMA binding directly opens the nAChR channel, allowing an initial influx of Na⁺ and Ca²⁺.[4]

• Membrane Depolarization & VDCC Activation: The initial cation influx depolarizes the neuronal membrane. This depolarization is the critical event that activates voltage-dependent calcium channels (VDCCs).[13]

• Secondary Ca²⁺ Influx: The opening of VDCCs leads to a larger, secondary influx of Ca²⁺ from the extracellular space. For many ganglionic neurons, this indirect influx through VDCCs constitutes the major portion of the nAChR-induced rise in cytoplasmic calcium.[11][13]

• Calcium-Induced Calcium Release (CICR): The combined Ca²⁺ influx from both nAChRs and VDCCs can trigger the release of additional Ca²⁺ from intracellular stores, such as the endoplasmic reticulum (ER), through ryanodine receptors (RyRs) and IP₃ receptors (IP₃Rs).[4][11][13]

• Activation of Second Messengers: The substantial increase in [Ca²⁺]ᵢ acts as a critical second messenger, activating a host of downstream signaling pathways. These include Ca²⁺-dependent protein kinases such as Protein Kinase C (PKC), Ca²⁺/calmodulin-dependent protein kinases (CaMK), and the Phosphoinositide 3-kinase (PI3K)-Akt pathway, which can modulate short-term effects like neurotransmitter release and long-term processes including gene expression and cell survival.[6][14]

Caption: nAChR activation leads to a multi-stage calcium influx and downstream signaling.

Experimental Protocols

Investigating the effects of TMA on ganglionic neurons typically involves electrophysiological techniques. The following is a representative protocol for the whole-cell patch-clamp analysis of TMA-induced currents in cultured neurons from the rat Superior Cervical Ganglion (SCG), a common model for sympathetic ganglia.[15]

Isolation and Culture of SCG Neurons

• Dissection: Euthanize neonatal (P0-P1) rats in accordance with approved animal care protocols. Dissect the SCG, which are located at the bifurcation of the common carotid artery.[16] Place the ganglia in a cold, sterile dissection medium (e.g., RPMI 1640).

• Cleaning: Under a dissection microscope, carefully remove any connective tissue, fat, and pre/post-ganglionic nerve trunks from the ganglia.[16]

• Enzymatic Digestion: Transfer the cleaned ganglia to a 0.25% trypsin solution and incubate at 37°C for approximately 30 minutes to dissociate the tissue.[16]

• Neutralization and Dissociation: Neutralize the trypsin by adding a complete culture medium containing serum. Centrifuge the ganglia gently (e.g., 200 x g for 2 minutes). Resuspend the pellet in a final, serum-free medium and gently triturate with a fire-polished Pasteur pipette to create a single-cell suspension.[16]

• Plating: Plate the dissociated neurons onto coverslips coated with an adhesive substrate (e.g., poly-L-lysine and laminin) to promote cell adherence and neurite outgrowth. Culture the cells in a humidified incubator at 37°C with 5% CO₂. Recordings can typically be performed within 24-72 hours.[17]

Whole-Cell Patch-Clamp Recording

• Preparation: Transfer a coverslip with adherent SCG neurons to the recording chamber on the stage of an inverted microscope. Perfuse the chamber continuously with an external solution (e.g., 1-2 mL/min).[18]

• Solution Composition:

  • External Solution (aCSF, in mM): 140 NaCl, 3 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

  • Internal (Pipette) Solution (in mM): 115 K-Gluconate, 4 NaCl, 40 HEPES, 2 ATP-Mg, 0.3 GTP-Na. Adjust pH to 7.2 with KOH.[18]

• Pipette Fabrication: Pull recording pipettes from borosilicate glass capillaries to a resistance of 3-6 MΩ when filled with the internal solution.

• Seal Formation and Whole-Cell Configuration: Under visual control, approach a healthy neuron with the pipette. Apply gentle positive pressure. Upon contact with the cell membrane, release the pressure and apply gentle negative pressure to form a high-resistance (>1 GΩ) "giga-seal". Once a stable seal is formed, apply a brief pulse of strong suction to rupture the membrane patch, establishing the whole-cell configuration.[18][19]

• Recording:

  • Switch the amplifier to voltage-clamp mode and set the holding potential (e.g., -60 mV).

  • Allow the cell to stabilize for a few minutes.

  • Apply TMA bromide at various concentrations via the perfusion system. Record the inward currents elicited by TMA application.

  • Wash out the TMA with the control external solution between applications to allow for receptor recovery.

• Data Analysis: Analyze the recorded currents to determine parameters such as peak amplitude, activation/deactivation kinetics, and dose-response relationships to calculate potency (EC₅₀).

Caption: A typical experimental workflow from neuron isolation to data analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Nicotinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 6. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Alpha-3 beta-4 nicotinic receptor - Wikipedia [en.wikipedia.org]
• 8. Nicotinic acetylcholine receptors in autonomic ganglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. "Developmental Changes in the Nicotinic Responses of Ciliary Ganglion N" by Edward M. Blumenthal, Richard D. Shoop et al. [epublications.marquette.edu]
• 10. Single-channel properties of α3β4, α3β4α5 and α3β4β2 nicotinic acetylcholine receptors in mice lacking specific nicotinic acetylcholine receptor subunits - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nicotinic acetylcholine receptor-mediated calcium signaling in the nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mammalian Nicotinic Acetylcholine Receptors: From Structure to Function - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nicotinic acetylcholine receptor-mediated calcium signaling in the nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nicotine is neuroprotective to neonatal neurons of sympathetic ganglion in Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Superior cervical ganglion - Wikipedia [en.wikipedia.org]
• 16. Protocol for Culturing Sympathetic Neurons from Rat Superior Cervical Ganglia (SCG) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A combined protocol for isolation, culture, and patch-clamp recording of dorsal root ganglion neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 19. Frontiers | Patch-clamp analysis of nicotinic synapses whose strength straddles the firing threshold of rat sympathetic neurons [frontiersin.org]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Tetramethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition characteristics of Tetramethylammonium bromide (TMAB), a quaternary ammonium salt with applications in various scientific and pharmaceutical fields. Understanding the thermal behavior of TMAB is critical for its safe handling, storage, and application in processes where it may be subjected to elevated temperatures. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the decomposition pathway and analytical workflow.

Core Concepts: Thermal Stability and Decomposition

The thermal stability of a compound refers to its resistance to decompose upon heating. For Tetramethylammonium bromide, this is a crucial parameter as its decomposition can lead to the formation of volatile and potentially hazardous byproducts. The primary analytical techniques used to evaluate the thermal stability of TMAB are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). TGA measures the change in mass of a sample as a function of temperature, while DSC measures the heat flow into or out of a sample as it is heated or cooled.

Quantitative Thermal Analysis Data

The thermal properties of Tetramethylammonium bromide have been reported in various sources, with some variation in the exact decomposition temperature. This variability can be attributed to differences in experimental conditions such as heating rate and atmospheric purity. The key thermal data are summarized in the table below.

Thermal Property	Value	Method	Reference(s)
Decomposition Temperature	230 °C	Not Specified	[1]
285 °C (decomposes)	Not Specified	[2]
>300 °C	Not Specified	[2]
Melting Point	>300 °C	Literature	[2]
Decomposition Products	Trimethylamine and Methyl Bromide	TG-FTIR, DSC, Quantum Chemical Methods	[3]

Decomposition Pathway

The thermal decomposition of quaternary ammonium halides like Tetramethylammonium bromide is well-understood to proceed via a nucleophilic substitution reaction. In this case, the bromide anion acts as a nucleophile, attacking one of the methyl groups on the quaternary ammonium cation. This results in the formation of trimethylamine and methyl bromide.[3] This decomposition pathway is a critical consideration in applications where TMAB is heated, as the evolution of these gaseous products can lead to pressure buildup and potential chemical reactivity.

Caption: Thermal decomposition of Tetramethylammonium Bromide.

Experimental Protocols

Detailed experimental protocols for the thermal analysis of Tetramethylammonium bromide are not extensively published. However, the methodology for similar quaternary ammonium salts provides a strong reference for establishing a robust analytical procedure. The following protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are based on established methods for related compounds and general best practices.

Thermogravimetric Analysis (TGA)

TGA is employed to determine the temperature at which Tetramethylammonium bromide begins to decompose, corresponding to a loss in mass.

• Instrumentation : A simultaneous thermal analyzer (STA) capable of TGA-DSC is recommended.

• Sample Preparation : 5-15 mg of Tetramethylammonium bromide is weighed into an alumina or platinum crucible.

• Atmosphere : The analysis is typically conducted under an inert atmosphere, such as nitrogen or argon, to prevent oxidative decomposition. A constant flow rate (e.g., 20-50 mL/min) should be maintained.

• Heating Program : The sample is heated from ambient temperature to a final temperature above the expected decomposition point (e.g., 400 °C) at a constant heating rate. A typical heating rate is 10 °C/min.

• Data Analysis : The resulting TGA curve plots mass loss as a function of temperature. The onset temperature of decomposition is determined from the point of significant mass loss. The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal events such as melting and decomposition.

• Instrumentation : A differential scanning calorimeter.

• Sample Preparation : A small amount of sample (2-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a reference.

• Atmosphere : The experiment is typically run under an inert atmosphere (e.g., nitrogen) with a purge gas flow rate of 20-50 mL/min.

• Heating Program : The sample is heated at a controlled rate, often the same as in the TGA experiment (e.g., 10 °C/min), over a temperature range that encompasses the thermal events of interest.

• Data Analysis : The DSC thermogram shows endothermic (heat absorbing) and exothermic (heat releasing) peaks. For Tetramethylammonium bromide, an endotherm corresponding to decomposition would be expected. The peak temperature and the area under the peak (enthalpy change) provide quantitative information about the decomposition process.

Caption: General workflow for thermal analysis of TMAB.

Conclusion

Tetramethylammonium bromide exhibits thermal decomposition at elevated temperatures, yielding trimethylamine and methyl bromide. While the reported decomposition temperatures vary, they generally fall within the range of 230-300 °C. For applications in research, drug development, and other fields, it is imperative to consider these thermal limitations. The use of Thermogravimetric Analysis and Differential Scanning Calorimetry, following the outlined experimental protocols, allows for a thorough characterization of the thermal stability of Tetramethylammonium bromide, ensuring its safe and effective use.

References

• 1. lmsscientific.com [lmsscientific.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. What is Simultaneous Thermal Analysis ?- SETARAM [setaramsolutions.cn]

An In-depth Technical Guide on the Hygroscopic Nature of Tetramethylammonium Bromide and Its Storage Conditions

For Researchers, Scientists, and Drug Development Professionals

Tetramethylammonium bromide (TMAB), a quaternary ammonium salt, is a crucial reagent in various chemical and pharmaceutical applications. Its utility, however, is intrinsically linked to its physical properties, most notably its hygroscopic nature. This technical guide provides a comprehensive overview of the hygroscopicity of TMAB, its implications, and the necessary storage and handling conditions to ensure its stability and efficacy in a research and development setting.

Understanding the Hygroscopic Nature of Tetramethylammonium Bromide

Hygroscopicity is the property of a substance to attract and hold water molecules from the surrounding environment, usually at room temperature. Quaternary ammonium compounds, including TMAB, are known to be notoriously hygroscopic[1]. This propensity to absorb atmospheric moisture can significantly impact the material's physical and chemical characteristics. The absorbed water can lead to caking, changes in crystal structure, and potentially affect its reactivity and solubility, which are critical parameters in drug development and chemical synthesis.

Data Presentation: Hygroscopicity Classification

The following table outlines the classification of hygroscopic materials according to the European Pharmacopoeia. The classification is based on the percentage increase in mass of a substance after being stored at 25°C and 80% relative humidity (RH) for 24 hours[2].

Hygroscopicity Classification	Mass Increase (% w/w)	Description
Non-hygroscopic	≤ 0.12	The substance shows negligible water absorption.
Slightly hygroscopic	> 0.12 and < 2.0	The substance absorbs a small amount of water from the atmosphere.
Hygroscopic	≥ 2.0 and < 15.0	The substance readily absorbs a significant amount of water.
Very hygroscopic	≥ 15.0	The substance has a very strong affinity for water and absorbs a large quantity from the atmosphere.
Deliquescent	-	The substance absorbs enough water from the atmosphere to dissolve in it and form a liquid solution.

To determine the specific classification of a batch of Tetramethylammonium bromide, experimental testing is required.

Recommended Storage and Handling Conditions

Proper storage and handling are paramount to maintaining the integrity of hygroscopic materials like Tetramethylammonium bromide. Exposure to atmospheric moisture can compromise the quality of the reagent, leading to inconsistencies in experimental results.

Storage Conditions:

• Airtight Containers: TMAB should be stored in tightly sealed, airtight containers to prevent exposure to ambient air[3]. The use of containers with secure closures, such as those with PTFE-lined caps, is highly recommended.

• Dry Environment: Storage in a dry environment is crucial. A desiccator containing a suitable desiccant, such as silica gel or calcium chloride, provides an ideal storage environment. The desiccant should be regularly checked and regenerated or replaced as needed.

• Inert Atmosphere: For highly sensitive applications or long-term storage, storing TMAB under an inert atmosphere, such as nitrogen or argon, can provide an additional layer of protection against moisture[4].

• Temperature: While TMAB is thermally stable at room temperature, it is good practice to store it in a cool, dry place away from direct sunlight and heat sources.

Handling Procedures:

• Minimize Exposure: When handling TMAB, it is essential to minimize its exposure to the atmosphere. Weighing and transferring the material should be done as quickly as possible.

• Dry Environment for Handling: Ideally, hygroscopic substances should be handled in a controlled environment with low humidity, such as a glove box or a dry room.

• Use of Appropriate Tools: Use dry, clean spatulas and weighing boats. Pre-drying of equipment may be necessary in some cases.

• Resealing Containers: After use, the container should be securely resealed immediately to prevent moisture ingress.

The following diagram illustrates a logical workflow for the proper handling of hygroscopic substances in a laboratory setting.

Caption: Workflow for Handling Hygroscopic Compounds.

Experimental Protocols for Determining Hygroscopicity

To obtain quantitative data on the hygroscopic nature of Tetramethylammonium bromide, several analytical techniques can be employed. The following sections detail the methodologies for three common experimental protocols.

Dynamic Vapor Sorption is a gravimetric technique that measures the change in mass of a sample as it is exposed to a controlled environment of varying relative humidity at a constant temperature[5]. This method allows for the determination of a moisture sorption isotherm, which graphically represents the relationship between the equilibrium moisture content of the material and the relative humidity[6].

Methodology:

• Sample Preparation: A small, accurately weighed sample of Tetramethylammonium bromide (typically 5-20 mg) is placed in the DVS instrument's microbalance.

• Drying: The sample is initially dried by exposing it to a stream of dry nitrogen (0% RH) until a stable mass is achieved. This initial dry mass is used as the reference.

• Sorption Phase: The relative humidity of the nitrogen stream is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the system waits until the sample mass reaches equilibrium before proceeding to the next humidity level. The mass change is continuously recorded.

• Desorption Phase: After reaching the maximum RH, the humidity is decreased in a similar stepwise manner back to 0% RH, and the mass change is again recorded at each step until equilibrium is reached.

• Data Analysis: The percentage change in mass at each equilibrium point is plotted against the corresponding relative humidity to generate the sorption and desorption isotherms.

The following diagram illustrates the generalized workflow of a Dynamic Vapor Sorption experiment.

Caption: Generalized DVS Experimental Workflow.

A simpler, yet effective, method for assessing hygroscopicity is the static gravimetric method. This involves exposing a sample to a constant relative humidity environment, typically created using saturated salt solutions in a desiccator, and measuring the mass change over time[7][8].

Methodology:

• Sample Preparation: An accurately weighed sample of dry Tetramethylammonium bromide is placed in a pre-weighed, open container (e.g., a watch glass or weighing bottle).

• Humidity Chamber Preparation: A series of desiccators are prepared, each containing a saturated solution of a specific salt to maintain a constant relative humidity at a given temperature. For example, a saturated solution of sodium chloride maintains an RH of approximately 75% at 25°C.

• Exposure: The sample container is placed in the desiccator.

• Mass Measurement: The sample is periodically removed and quickly weighed at set time intervals until a constant mass is achieved, indicating that equilibrium has been reached.

• Data Analysis: The percentage increase in mass is calculated for each relative humidity environment.

Karl Fischer titration is a highly specific and accurate method for determining the water content of a substance[9][10]. It can be used to quantify the amount of water absorbed by Tetramethylammonium bromide after exposure to various humidity conditions.

Methodology:

• Sample Preparation: A sample of Tetramethylammonium bromide that has been equilibrated at a specific relative humidity is accurately weighed.

• Titration: The weighed sample is introduced into the Karl Fischer titration vessel containing a solvent (typically methanol). The Karl Fischer reagent, which contains iodine, is then titrated into the vessel.

• Endpoint Detection: The iodine in the reagent reacts with the water in the sample in a 1:1 molar ratio. The endpoint of the titration is detected potentiometrically when an excess of iodine is present[9].

• Calculation: The volume of Karl Fischer reagent consumed is used to calculate the amount of water in the sample. The water content is typically expressed as a percentage by weight.

This method is particularly useful for obtaining precise water content values at specific humidity points, which can then be used to construct a moisture sorption isotherm.

Conclusion

The hygroscopic nature of Tetramethylammonium bromide is a critical consideration for its use in research and development. While specific quantitative data for its water sorption is not widely published, its hygroscopicity can be characterized and managed through appropriate storage, handling, and experimental evaluation. By implementing the storage and handling protocols outlined in this guide and utilizing the described experimental methods to quantify its moisture uptake, researchers can ensure the consistency, reliability, and efficacy of Tetramethylammonium bromide in their work. This proactive approach to managing the hygroscopic properties of TMAB is essential for achieving accurate and reproducible results in sensitive applications such as drug development and advanced chemical synthesis.

References

• 1. US4269665A - Drying quaternary ammonium compounds - Google Patents [patents.google.com]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]
• 4. molan.wdfiles.com [molan.wdfiles.com]
• 5. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]
• 6. skpharmteco.com [skpharmteco.com]
• 7. omicsonline.org [omicsonline.org]
• 8. Blog :: Dryfix Preservation Ltd. Yorkshire » Blog Archive » EXPLAINED: Moisture Content Analysis using the Gravimetric Process [dryfix.net]
• 9. byjus.com [byjus.com]
• 10. mcckf.com [mcckf.com]

Protocols & Analytical Methods

Application Notes and Protocols for Tetramethylammonium Bromide as a Phase Transfer Catalyst

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tetramethylammonium Bromide (TMAB) as a phase transfer catalyst (PTC) in various organic syntheses. While specific examples detailing the use of TMAB are limited in readily available literature, the principles of phase transfer catalysis are well-established. This document leverages data and protocols for the closely related and widely used Tetrabutylammonium Bromide (TBAB) as a predictive model for the application of TMAB. Researchers should consider that the shorter methyl groups of TMAB compared to the butyl groups of TBAB may influence its solubility and catalytic activity, potentially requiring minor optimization of the provided reaction conditions.

Phase transfer catalysis is a powerful technique for facilitating reactions between reactants located in different immiscible phases, such as an aqueous phase and an organic phase.[1] TMAB, a quaternary ammonium salt, acts as a shuttle, transporting a reactive anion from the aqueous phase into the organic phase where it can react with an organic substrate.[2] This methodology offers numerous advantages, including the use of inexpensive inorganic bases, milder reaction conditions, and often improved reaction rates and yields.[3]

Key Applications

TMAB is a versatile phase transfer catalyst applicable to a wide range of organic transformations, including:

• Nucleophilic Substitution Reactions:

  • O-Alkylation (e.g., Williamson Ether Synthesis): Synthesis of ethers from alcohols or phenols.

  • N-Alkylation: Formation of N-alkylated compounds from amines, amides, or heterocycles like indoles.

  • C-Alkylation: Alkylation of active methylene compounds.

• Polymerization Reactions: Aiding in free radical polymerization processes.

Quantitative Data

The following tables summarize representative quantitative data for reactions using a quaternary ammonium bromide phase transfer catalyst (Tetrabutylammonium Bromide, TBAB, is used here as a model for TMAB).

Table 1: O-Alkylation of Phenols (Williamson Ether Synthesis)

Entry	Phenol Derivative	Alkylating Agent	Catalyst Loading (mol%)	Solvent System	Temperature (°C)	Time (h)	Yield (%)
1	Phenol	n-Butyl Bromide	10	Toluene/Water	70	4	>95
2	4-Nitrophenol	Benzyl Bromide	5	Dichloromethane/Water	Reflux	2	92
3	2-Naphthol	Ethyl Bromide	10	Chlorobenzene/Water	80	5	88

Data is representative of typical yields and conditions for TBAB and may require optimization for TMAB.

Table 2: N-Alkylation of Indoles

Entry	Indole Derivative	Alkylating Agent	Catalyst Loading (mol%)	Base	Solvent System	Temperature (°C)	Time (h)	Yield (%)
1	Indole	Benzyl Bromide	10	KOH	Toluene/Water	25	6	85
2	5-Nitroindole	Methyl Iodide	5	K₂CO₃	Acetonitrile	60	4	91
3	7-Fluoro-1H-indole	Ethyl Bromide	10	NaOH	Dichloromethane/Water	25	8	78

Data is representative of typical yields and conditions for TBAB and may require optimization for TMAB.[4]

Table 3: C-Alkylation of Active Methylene Compounds

Entry	Active Methylene Compound	Alkylating Agent	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Time (min)	Yield (%)
1	Diethyl Malonate	Benzyl Chloride	10	K₂CO₃	None (Microwave)	-	3	92 (mono-alkylated)
2	Ethyl Acetoacetate	Allyl Bromide	10	KOH/K₂CO₃	None (Microwave)	60-80	4.5	75
3	Malononitrile	Butyl Bromide	10	K₂CO₃	None (Microwave)	-	5	88 (di-alkylated)

Data is representative of typical yields and conditions for TBAB under microwave irradiation and may require optimization for TMAB.[5]

Experimental Protocols

The following are detailed protocols for key experiments, using TBAB as a stand-in for TMAB.

Protocol 1: O-Alkylation of 4-Ethylphenol (Williamson Ether Synthesis)

This protocol describes the synthesis of 4-ethoxytoluene from 4-ethylphenol and methyl iodide.

Materials:

• 4-Ethylphenol

• 25% Sodium Hydroxide (NaOH) solution

• Tetramethylammonium Bromide (TMAB)

• Methyl Iodide (CH₃I)

• Diethyl ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel

• Dichloromethane

Procedure:

• To a 5 mL conical vial equipped with a magnetic spin vane, add 150 mg of 4-ethylphenol.

• Add 250 µL of 25% aqueous sodium hydroxide solution. Stir the mixture until the 4-ethylphenol is completely dissolved.

• Add 15 mg of Tetramethylammonium Bromide (TMAB).

• Carefully add 90 µL of methyl iodide to the reaction mixture.

• Equip the vial with a reflux condenser and heat the mixture to a gentle reflux for 1 hour.

• After the reflux, allow the reaction mixture to cool to room temperature.

• Add 2 mL of diethyl ether to the vial and transfer the contents to a separatory funnel.

• Separate the organic layer. Wash the organic layer with 2 mL of 5% aqueous NaOH solution, followed by 2 mL of water.

• Dry the organic layer over anhydrous sodium sulfate.

• Decant the dried organic solution and evaporate the solvent to obtain the crude product.

• Purify the product by column chromatography on silica gel using dichloromethane as the eluent.

Protocol 2: N-Alkylation of 7-Fluoro-1H-indole

This protocol details the N-alkylation of 7-fluoro-1H-indole using an alkyl halide under phase transfer conditions.[4]

Materials:

• 7-Fluoro-1H-indole

• Alkyl halide (e.g., benzyl bromide)

• Potassium hydroxide (KOH)

• Tetramethylammonium Bromide (TMAB)

• Toluene

• Water

• Dichloromethane

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel

Procedure:

• In a round-bottom flask, combine 7-Fluoro-1H-indole (1.0 eq), powdered potassium hydroxide (5.0 eq), and Tetramethylammonium Bromide (0.1 eq).[4]

• Add a 1:1 mixture of toluene and water to the flask.

• Stir the biphasic mixture vigorously.

• Add the alkyl halide (1.2 eq) to the reaction mixture.[4]

• Continue vigorous stirring at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 20 mL).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[4]

Diagrams

Mechanism of Phase Transfer Catalysis

The following diagram illustrates the catalytic cycle of Tetramethylammonium Bromide (TMAB) in a nucleophilic substitution reaction. The TMAB cation (Q⁺) transports the nucleophile (Nu⁻) from the aqueous phase to the organic phase to react with the organic substrate (R-X).

Caption: Catalytic cycle of TMAB in phase transfer catalysis.

General Experimental Workflow

The following diagram outlines the general workflow for a typical organic synthesis reaction utilizing Tetramethylammonium Bromide as a phase transfer catalyst.

Caption: General workflow for a TMAB-catalyzed reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. biomedres.us [biomedres.us]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions [mdpi.com]

Application Notes and Protocols for DNA Precipitation Using Tetramethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the precipitation of DNA from aqueous solutions using tetramethylammonium bromide (TMABr). This method is particularly useful for the isolation and concentration of DNA from crude lysates or for desalting and purifying DNA samples. The protocol is based on the well-established principles of DNA precipitation with cationic surfactants like cetyltrimethylammonium bromide (CTAB), adapted for the use of TMABr.

Introduction

Standard DNA precipitation methods often rely on the use of ethanol or isopropanol in the presence of salts like sodium acetate. While effective, these methods can sometimes lead to the co-precipitation of unwanted contaminants, especially with low concentrations of DNA. An alternative approach is the use of cationic surfactants, which form an insoluble complex with the negatively charged phosphate backbone of DNA.

Tetramethylammonium bromide (TMABr) is a quaternary ammonium salt that can be used for this purpose. The positively charged tetramethylammonium ion interacts with the negatively charged DNA, leading to the formation of a DNA-TMABr complex that is insoluble under specific salt and temperature conditions. This allows for the selective precipitation of DNA, which can then be washed and resuspended in a desired buffer. This method can be particularly advantageous for the purification of DNA from complex mixtures containing polysaccharides and other inhibitors of downstream enzymatic reactions.

Principle of the Method

The precipitation of DNA with TMABr is based on the principle of charge neutralization. In an aqueous solution, the DNA molecule is negatively charged due to its phosphate backbone. The positively charged tetramethylammonium cations from TMABr bind to the DNA, neutralizing the negative charges. This neutralization reduces the solubility of the DNA, causing it to precipitate out of the solution. The efficiency of this precipitation is influenced by factors such as the concentration of TMABr, the ionic strength of the solution, and the temperature. The precipitated DNA-TMABr complex can be pelleted by centrifugation, and the supernatant containing soluble impurities can be removed. The DNA is then typically washed with ethanol to remove residual TMABr and other salts before being resuspended in a suitable buffer.

Data Presentation

Parameter	Cetyltrimethylammonium Bromide (CTAB) Method	Expected Performance with Tetramethylammonium Bromide (TMABr)	Standard Ethanol Precipitation
DNA Yield	High, effective for low DNA concentrations.	High, expected to be effective for low DNA concentrations.	Generally high, but can be less efficient for very dilute samples.
DNA Purity (A260/A280)	Typically between 1.8 and 2.0, indicating low protein contamination.	Expected to be in the range of 1.8-2.0.	Can vary depending on the starting material and washing steps.
Purity (A260/A230)	Generally > 2.0, indicating efficient removal of polysaccharides and other contaminants.	Expected to be > 2.0, offering good removal of polysaccharides.	Can be lower, as some salts and organic compounds may co-precipitate.
Time	2-3 hours.[1]	Expected to be in a similar timeframe of 2-3 hours.	1-2 hours, can be faster.
Cost	Low to moderate.	Expected to be low to moderate.	Low.
Scalability	Easily scalable for larger volumes.	Expected to be easily scalable.	Scalable, but requires larger volumes of ethanol.

Experimental Protocol

This protocol is adapted from established CTAB DNA precipitation methods. Optimization may be required depending on the specific application and the source of the DNA.

Materials:

• DNA sample in aqueous solution

• Tetramethylammonium bromide (TMABr) solution (10% w/v in sterile water)

• High-salt solution (e.g., 1.2 M NaCl)

• Ethanol (70% and 100%, ice-cold)

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

• Microcentrifuge

• Microcentrifuge tubes (1.5 mL or 2.0 mL)

• Pipettes and sterile tips

Procedure:

• Initial Sample Preparation:

  • Start with a cleared cell lysate or a solution containing the DNA of interest. Ensure that the volume is manageable for a microcentrifuge tube.

• Precipitation with TMABr:

  • To your DNA solution, add 1/10th volume of the 10% TMABr solution.

  • Mix gently by inverting the tube several times. A precipitate should become visible.

  • Incubate at room temperature for 10-15 minutes to allow for complete precipitation of the DNA-TMABr complex.

• Pelleting the DNA-TMABr Complex:

  • Centrifuge the tube at high speed (e.g., 12,000 x g) in a microcentrifuge for 10 minutes at room temperature.

  • A white or off-white pellet of the DNA-TMABr complex should be visible at the bottom of the tube.

  • Carefully decant the supernatant without disturbing the pellet.

• Washing the Pellet (Ethanol Wash):

  • Add 500 µL of ice-cold 70% ethanol to the tube.

  • Gently invert the tube several times to wash the pellet. This step removes residual TMABr and other soluble impurities.

  • Centrifuge at high speed for 5 minutes at 4°C.

  • Carefully decant the ethanol. Repeat this wash step once more for a total of two washes.

• Drying the Pellet:

  • After the final wash, remove as much of the ethanol as possible with a pipette.

  • Air-dry the pellet for 5-10 minutes at room temperature. Do not over-dry the pellet, as this can make it difficult to resuspend.

• Resuspending the DNA:

  • Add an appropriate volume of TE buffer or sterile water to the dried pellet.

  • Incubate at 55-65°C for 10-15 minutes to aid in the dissolution of the DNA. Pipette up and down gently to ensure the pellet is fully resuspended.

• Quantification and Quality Control:

  • Determine the concentration and purity of the DNA using a spectrophotometer (measuring absorbance at 260, 280, and 230 nm) or a fluorometric method.

Mandatory Visualization

Caption: Workflow for DNA precipitation using Tetramethylammonium Bromide (TMABr).

References

• 1. Comparison of three DNA extraction methods for feed products and four amplification methods for the 5'-junction fragment of Roundup Ready soybean - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tetramethylammonium Bromide in Electrochemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylammonium bromide (TMAB), a quaternary ammonium salt, serves as a versatile supporting electrolyte in a variety of electrochemical applications. Its primary role is to increase the conductivity of the electrochemical medium and to minimize the solution resistance, thereby ensuring that the measured potential is an accurate reflection of the electrode process.[1][2][3] Unlike the analyte of interest, a supporting electrolyte is ideally electrochemically inactive within the potential window of the experiment.[2] TMAB is particularly useful in both aqueous and non-aqueous electrochemistry due to its solubility and the electrochemical stability of the tetramethylammonium (TMA⁺) cation. These application notes provide detailed information on the properties of TMAB and protocols for its use in common electrochemical techniques.

Physicochemical Properties of Tetramethylammonium Bromide

A summary of the key physical and chemical properties of tetramethylammonium bromide is presented in Table 1. Understanding these properties is crucial for preparing electrolyte solutions and for interpreting electrochemical data.

Table 1: Physicochemical Properties of Tetramethylammonium Bromide

Property	Value	Reference
Chemical Formula	C₄H₁₂BrN	[4]
Molecular Weight	154.05 g/mol	[4]
Appearance	White crystalline solid	[4]
Melting Point	>300 °C (decomposes)	[4]
Solubility in Water	100 mg/mL	[4]
Ionic Radius of TMA⁺	0.322 nm

Applications in Electrochemistry

Tetramethylammonium bromide is utilized in a range of electrochemical techniques, primarily to create a conductive environment for the analysis of electroactive species. Its key applications include:

• Cyclic Voltammetry (CV): As a supporting electrolyte, TMAB allows for the investigation of the redox behavior of analytes by ensuring that mass transport is diffusion-controlled.

• Polarography: In polarographic analysis, TMAB helps to eliminate the migration current, ensuring that the limiting current is solely dependent on the concentration of the analyte.[3]

• Electrosynthesis: TMAB can be employed as the electrolyte in electrochemical synthesis, facilitating the flow of current required for the desired chemical transformations.

• Electrochemical Sensors: In the development of electrochemical sensors, TMAB can be used in the electrolyte solution to enhance the signal-to-noise ratio.

Quantitative Electrochemical Data

Table 2: Estimated Electrochemical Window of 0.1 M Tetramethylammonium Bromide at a Platinum Electrode

Solvent	Anodic Limit (V vs. Ag/AgCl)	Cathodic Limit (V vs. Ag/AgCl)	Notes
Acetonitrile	~ +1.0	~ -2.5	Anodic limit is determined by the oxidation of the bromide anion.[5] Cathodic limit is determined by the reduction of the tetramethylammonium cation or the solvent.
N,N-Dimethylformamide (DMF)	~ +0.9	~ -2.7	Similar to acetonitrile, the anodic limit is governed by bromide oxidation. The cathodic window is comparable to other aprotic polar solvents.
Water (aqueous solution, pH 7)	~ +0.8	~ -1.0	The electrochemical window in water is limited by the oxygen and hydrogen evolution reactions, which are pH-dependent. The bromide anion can be oxidized at less positive potentials than water.[6]

Note: These values are approximate and can vary depending on the purity of the solvent and electrolyte, the electrode material, and the scan rate used for the measurement.

Experimental Protocols

Protocol 1: Preparation of a 0.1 M Tetramethylammonium Bromide Solution in Acetonitrile

This protocol describes the preparation of a standard supporting electrolyte solution for non-aqueous electrochemistry.

Materials:

• Tetramethylammonium bromide (TMAB), electrochemical grade (≥99.0%)[4]

• Acetonitrile (ACN), anhydrous, HPLC or electrochemical grade

• Volumetric flask (e.g., 100 mL)

• Analytical balance

• Spatula

• Funnel

• Inert gas (Argon or Nitrogen) supply

• Glovebox or Schlenk line (recommended)

Procedure:

• Drying the Electrolyte: Dry the required amount of TMAB in a vacuum oven at a temperature below its decomposition point (e.g., 80-100 °C) for several hours to remove any residual moisture.

• Solvent Preparation: If not using pre-packaged anhydrous solvent, ensure the acetonitrile is rigorously dried using appropriate methods (e.g., distillation over calcium hydride).

• Weighing: In an inert atmosphere (glovebox or under a stream of inert gas), accurately weigh the amount of dried TMAB required to make a 0.1 M solution. For 100 mL of solution, this would be 1.5405 g.

• Dissolution: Transfer the weighed TMAB to the volumetric flask using a funnel. Add a portion of the anhydrous acetonitrile to the flask and swirl gently to dissolve the solid.

• Final Volume: Once the solid is completely dissolved, carefully add anhydrous acetonitrile to the calibration mark of the volumetric flask.

• Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Store the prepared electrolyte solution in a sealed container under an inert atmosphere to prevent contamination with water and oxygen.

Protocol 2: Cyclic Voltammetry of Ferrocene using 0.1 M TMAB in Acetonitrile

This protocol outlines the use of the prepared TMAB electrolyte for the cyclic voltammetric analysis of a standard redox couple, ferrocene/ferrocenium.

Materials and Equipment:

• Electrochemical workstation (potentiostat/galvanostat)

• Three-electrode cell

• Working electrode (e.g., Glassy Carbon or Platinum)

• Reference electrode (e.g., Ag/AgCl or Ag/Ag⁺)

• Counter electrode (e.g., Platinum wire or mesh)

• 0.1 M TMAB in acetonitrile electrolyte solution (from Protocol 1)

• Ferrocene

• Micropipettes

• Inert gas supply for purging the electrochemical cell

Procedure:

• Electrode Preparation: Polish the working electrode with alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm), followed by rinsing with deionized water and the solvent (acetonitrile), and then drying thoroughly.

• Cell Assembly: Assemble the three-electrode cell. Add a sufficient volume of the 0.1 M TMAB in acetonitrile solution to cover the electrodes.

• Deoxygenation: Purge the electrolyte solution with an inert gas (argon or nitrogen) for at least 10-15 minutes to remove dissolved oxygen. Maintain a gentle stream of the inert gas over the solution during the experiment.

• Background Scan: Record a cyclic voltammogram of the supporting electrolyte solution alone over the desired potential range to establish the background current and the electrochemical window.[7]

• Analyte Addition: Add a small, known amount of ferrocene to the cell to achieve the desired concentration (typically 1-5 mM).[8] Gently swirl the solution to ensure it is well-mixed.

• Cyclic Voltammetry Measurement: Perform the cyclic voltammetry experiment. A typical potential range for ferrocene is from 0 V to +0.8 V (vs. Ag/AgCl). Set the scan rate (e.g., 100 mV/s).[7]

• Data Analysis: Analyze the resulting voltammogram to determine key parameters such as the anodic and cathodic peak potentials (Epa, Epc) and peak currents (ipa, ipc).

Visualizations

Experimental Workflow for Cyclic Voltammetry

The following diagram illustrates the general workflow for performing a cyclic voltammetry experiment using a supporting electrolyte like tetramethylammonium bromide.

Caption: Workflow for a cyclic voltammetry experiment.

Role of the Supporting Electrolyte

The following diagram illustrates the fundamental role of a supporting electrolyte in an electrochemical cell.

Caption: Role of a supporting electrolyte in an electrochemical cell.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. 四甲基溴化铵 for electrochemical analysis, ≥99.0% | Sigma-Aldrich [sigmaaldrich.com]
• 5. A mechanistic study of the electro-oxidation of bromide in acetonitrile and the room temperature ionic liquid, 1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide at platinum electrodes | Department of Chemistry [chem.web.ox.ac.uk]
• 6. asianpubs.org [asianpubs.org]
• 7. ossila.com [ossila.com]
• 8. kubiak.ucsd.edu [kubiak.ucsd.edu]

Application of Tetramethylammonium bromide in polymerase chain reaction (PCR).

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Polymerase Chain Reaction (PCR) is a cornerstone of molecular biology, enabling the amplification of specific DNA sequences. However, the specificity and efficiency of PCR can be compromised by factors such as the formation of secondary structures in GC-rich templates and non-specific primer annealing. To overcome these challenges, various chemical additives have been employed to enhance PCR performance. Among these, quaternary ammonium salts like Tetramethylammonium Chloride (TMAC) have been shown to improve reaction specificity. This document explores the application of a related compound, Tetramethylammonium Bromide (TMAB), in PCR. While specific data for TMAB is limited in the current literature, we can infer its potential effects based on studies of similar compounds and provide a framework for its empirical optimization in PCR protocols.

Mechanism of Action of Tetramethylammonium Compounds in PCR

Tetramethylammonium (TMA) salts are understood to enhance PCR specificity primarily by altering the melting temperature (Tm) of DNA. The TMA+ cation binds to the DNA backbone, stabilizing the duplex and increasing the Tm.[1][] This increased stability allows for the use of higher annealing temperatures, which in turn increases the stringency of primer binding, thereby reducing non-specific amplification.[] The general mechanism is believed to involve the interaction of TMA+ ions with the DNA molecule, which modulates the thermal stability of the DNA double helix.

Caption: Mechanism of TMA compounds in enhancing PCR specificity.

Quantitative Data on TMA Derivatives in PCR

Table 1: Effect of Various PCR Additives on Efficiency and Specificity (Data adapted from Pejchal et al., 2000)

Additive	Optimal Concentration for Max Efficiency	Maximum Efficiency (Relative to Control)	Optimal Concentration for Max Specificity	Maximum Specificity (Relative to Control)	Concentration causing 90% Inhibition
TMA chloride	5 mM	~1.8	20 mM	0.5	>50 mM
TMA oxalate	2 mM	2.2	2 mM	1.0	9 mM
TMA hydrogen sulfate	Not Determined	~1.2	50 mM	1.0	>50 mM
HTA bromide	Not Determined	~1.1	0.5 mM	0.5	0.8 mM
Dimethyl sulfoxide (DMSO)	Not Determined	≤1.1	1.4 M	0.6	>2.8 M
Formamide	0.5 M	~1.5	1 M	0.8	>2 M

Note: This table is provided as a reference for the expected behavior of TMA compounds and other additives. The optimal concentrations for TMAB will need to be determined empirically.

Experimental Protocols

Given the lack of a specific, validated protocol for TMAB in PCR, a generalized protocol for the optimization of a new PCR additive is provided below. This protocol is based on standard PCR optimization procedures.

General Protocol for Optimizing TMAB Concentration in PCR

This protocol outlines the steps to determine the optimal concentration of TMAB for a specific PCR assay. A gradient PCR approach is recommended for efficient optimization of both TMAB concentration and annealing temperature.

1. Preparation of Reagents:

• TMAB Stock Solution: Prepare a 1 M stock solution of Tetramethylammonium bromide (TMAB) in nuclease-free water. Ensure the solution is well-dissolved and sterile-filtered.

• PCR Master Mix: Prepare a PCR master mix containing all components except for the template DNA and TMAB. This should include the DNA polymerase, dNTPs, PCR buffer, and primers.

• Template DNA: Dilute the template DNA to the desired starting concentration.

2. Experimental Setup:

It is recommended to perform a two-dimensional gradient PCR to simultaneously optimize the TMAB concentration and the annealing temperature. If a gradient cycler is not available, set up individual reactions for each condition.

Table 2: Example of a 2D Gradient PCR Setup

TMAB Concentration (Final)	Annealing Temp. 1	Annealing Temp. 2	Annealing Temp. 3	Annealing Temp. 4
0 mM (Control)	Reaction 1	Reaction 2	Reaction 3	Reaction 4
10 mM	Reaction 5	Reaction 6	Reaction 7	Reaction 8
20 mM	Reaction 9	Reaction 10	Reaction 11	Reaction 12
40 mM	Reaction 13	Reaction 14	Reaction 15	Reaction 16
60 mM	Reaction 17	Reaction 18	Reaction 19	Reaction 20
80 mM	Reaction 21	Reaction 22	Reaction 23	Reaction 24
100 mM	Reaction 25	Reaction 26	Reaction 27	Reaction 28

The range of TMAB concentrations and annealing temperatures should be adjusted based on the specific assay and preliminary results. Given the inhibitory nature of HTA bromide, it may be prudent to also test lower concentrations of TMAB (e.g., 1-10 mM).

3. PCR Reaction Mix:

Prepare the following reaction mix for a single 25 µL reaction. For multiple reactions, prepare a master mix.

Component	Volume	Final Concentration
10x PCR Buffer	2.5 µL	1x
10 mM dNTPs	0.5 µL	200 µM
10 µM Forward Primer	1.25 µL	0.5 µM
10 µM Reverse Primer	1.25 µL	0.5 µM
Taq DNA Polymerase (5 U/µL)	0.25 µL	1.25 U
Template DNA	X µL	Varies
1 M TMAB Stock	Y µL	0-100 mM
Nuclease-free water	to 25 µL	-

4. Thermal Cycling Conditions:

Step	Temperature	Time	Cycles
Initial Denaturation	95°C	2-5 min	1
Denaturation	95°C	30 sec	30-35
Annealing	Gradient (e.g., 55-65°C)	30 sec
Extension	72°C	1 min/kb
Final Extension	72°C	5-10 min	1
Hold	4°C	∞

5. Analysis of Results:

• Analyze the PCR products by agarose gel electrophoresis.

• Evaluate the specificity (presence of a single, correct-sized band) and the yield (intensity of the band) for each reaction.

• Identify the optimal combination of TMAB concentration and annealing temperature that provides the highest specificity and yield.

Caption: Workflow for optimizing TMAB in PCR.

Conclusion

Tetramethylammonium bromide holds potential as a PCR additive for enhancing specificity, similar to its chloride counterpart. However, the limited availability of specific data necessitates an empirical approach to determine its optimal working concentration and potential inhibitory effects. The provided protocols and data on related compounds offer a solid foundation for researchers to systematically evaluate and potentially incorporate TMAB into their PCR workflows, particularly for challenging templates. Careful optimization is key to harnessing the benefits of any PCR additive while avoiding potential inhibition of the reaction.

References

• 1. New specificity and yield enhancer of polymerase chain reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tetramethylammonium Bromide in Protein Crystallization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein crystallization is a critical yet often empirical step in structural biology, essential for determining three-dimensional protein structures through X-ray crystallography. The selection of appropriate precipitants is paramount to achieving well-ordered crystals suitable for diffraction studies. While common salts like ammonium sulfate and sodium chloride are widely used, the exploration of novel reagents can unlock crystallization conditions for challenging proteins.

This document provides detailed application notes and protocols for the use of Tetramethylammonium Bromide (TMABr), a quaternary ammonium salt, as a potential precipitant or additive in protein crystallization experiments. Due to the limited availability of established data on TMABr in this specific application, this guide focuses on a systematic approach to screen and optimize its concentration.

Tetramethylammonium bromide is a salt that dissociates in aqueous solutions into the tetramethylammonium cation ((CH₃)₄N⁺) and the bromide anion (Br⁻). The tetramethylammonium ion is considered a chaotropic agent, meaning it can disrupt the structure of water, which can influence protein solubility and promote precipitation.[1][2][3] Its utility as a phase transfer catalyst and its high solubility in water make it an interesting candidate for exploration in crystallization screening.[4][5][6]

Physicochemical Properties of Tetramethylammonium Bromide

A foundational understanding of the physicochemical properties of a potential precipitant is crucial for designing crystallization experiments.

Property	Value	Reference
Molecular Formula	C₄H₁₂BrN	[7]
Molecular Weight	154.05 g/mol	[7]
Appearance	White crystalline powder	[6]
Solubility in Water	55 g/100 g at 20°C	[8]
pH (100g/L solution)	5.5 - 6.5	[9]
Melting Point	>300 °C	[4]
Hofmeister Series Classification	Tetramethylammonium (TMA⁺) is a chaotropic cation.	[1][10]

Application Notes

The use of a chaotropic salt like TMABr can be advantageous in specific scenarios. Chaotropes can increase the solubility of some proteins at low concentrations but act as precipitants at higher concentrations by disrupting the protein's hydration shell.[1][3] This characteristic suggests that TMABr could be particularly useful for proteins that are prone to aggregation or require specific ionic conditions for crystallization.

Potential Applications:

• Alternative Precipitant: For proteins that fail to crystallize with common kosmotropic salts (e.g., ammonium sulfate, sodium citrate).

• Additive Screening: As a secondary reagent in combination with other precipitants like polyethylene glycols (PEGs) to fine-tune crystallization conditions. The optimal salt concentration in conjunction with PEGs can be critical for successful crystallization.[11]

• Influencing Crystal Packing: The unique size and charge distribution of the tetramethylammonium ion may promote different crystal packing interactions compared to more conventional inorganic cations.

Considerations for Use:

• Protein Stability: The chaotropic nature of the TMA⁺ ion may destabilize some proteins. It is advisable to assess protein stability in the presence of TMABr using techniques like Differential Scanning Fluorimetry (DSF) or Dynamic Light Scattering (DLS) prior to extensive crystallization trials.

• pH Dependence: The charge of a protein is pH-dependent. The effectiveness of TMABr as a precipitant will likely vary with the pH of the buffer, as this affects the protein's isoelectric point (pI) and overall surface charge.[12]

• Hygroscopic Nature: TMABr is hygroscopic and should be stored in a dry environment to ensure accurate concentration calculations for stock solutions.[5]

Experimental Protocols

Given that TMABr is not a standard component of commercial crystallization screens, a systematic screening approach is necessary to determine its efficacy for a given protein. The following protocols outline a general workflow for screening and optimizing TMABr concentration using the hanging drop vapor diffusion method, a common and effective technique for protein crystallization.[13][14][15]

Protocol 1: Preparation of Tetramethylammonium Bromide Stock Solutions

Accurate preparation of stock solutions is critical for reproducible results.

Materials:

• Tetramethylammonium bromide (high purity)

• Ultrapure water

• Appropriate buffer (e.g., Tris-HCl, HEPES, MES)

• Sterile, filtered centrifuge tubes

• 0.22 µm syringe filter

Procedure:

• Calculate the required mass of TMABr to prepare a high-concentration stock solution (e.g., 2.0 M or 3.0 M). Note: The solubility of TMABr is high, allowing for concentrated stock solutions.

• Dissolve the TMABr in an appropriate volume of ultrapure water or a buffered solution. Gentle warming may be used to aid dissolution, but ensure the solution returns to room temperature before final volume adjustment.

• Adjust the pH of the stock solution to the desired value using concentrated acid or base. Be aware that adding TMABr may slightly alter the pH of the solution.

• Bring the solution to the final volume in a volumetric flask.

• Filter the stock solution through a 0.22 µm syringe filter to remove any particulate matter.

• Store the stock solution at 4°C. For long-term storage, consider aliquoting and freezing at -20°C.

Protocol 2: Initial Screening of TMABr Concentration using Hanging Drop Vapor Diffusion

This protocol is designed to identify initial crystallization "hits" by screening a broad range of TMABr concentrations against various pH conditions.

Materials:

• Purified protein (typically 5-15 mg/mL in a low ionic strength buffer)[13]

• TMABr stock solutions (e.g., 2.0 M)

• A selection of buffer stock solutions covering a range of pH values (e.g., Sodium Acetate pH 4.5, MES pH 6.0, HEPES pH 7.5, Tris-HCl pH 8.5)

• 24-well crystallization plates

• Siliconized glass cover slips

• Pipettes and tips for small volumes (1-10 µL)

• High-vacuum grease or sealing tape

Procedure:

• Prepare the reservoir solutions: In a 24-well plate, create a grid screen by varying the concentration of TMABr and the pH. For example:

  • Rows (A-D): Varying TMABr concentration (e.g., 0.5 M, 1.0 M, 1.5 M, 2.0 M).

  • Columns (1-6): Varying pH (e.g., pH 4.5, 5.5, 6.5, 7.5, 8.5, 9.5).

  • Pipette 500 µL of each unique reservoir solution into the corresponding well of the 24-well plate.

• Set up the hanging drops:

  • On a clean, siliconized cover slip, pipette 1 µL of your protein solution.

  • Pipette 1 µL of the corresponding reservoir solution into the protein drop. Avoid introducing bubbles.

  • Do not actively mix the drop; allow diffusion to occur naturally.[14]

• Seal the well: Invert the cover slip and place it over the well, ensuring a good seal is formed with the vacuum grease.

• Incubate the plate in a stable temperature environment (e.g., 4°C or 20°C) and protect it from vibrations.

• Monitor the drops regularly under a microscope over a period of several days to weeks, looking for signs of precipitation, phase separation, or crystal formation. Record all observations meticulously.

Table for Initial Screening of TMABr Concentration:

Well	TMABr Conc. (M)	Buffer (e.g., 0.1 M)	pH	Observations (Day 1, 3, 7, 14)
A1	0.5	Sodium Acetate	4.5
A2	0.5	MES	6.0
...	...	...	...
D6	2.0	Tris-HCl	8.5

Protocol 3: Optimization of a Crystallization Hit

Once an initial condition that produces crystals or promising precipitate is identified, the next step is to optimize these conditions to obtain larger, better-diffracting crystals.

Procedure:

• Fine-tune the precipitant concentration: Create a new crystallization plate with a narrower and finer range of TMABr concentrations around the initial hit. For example, if the initial hit was at 1.0 M TMABr, screen from 0.8 M to 1.2 M in 0.05 M increments.

• Vary the pH: Screen a narrower pH range around the initial hit, for example, in 0.2 pH unit increments.

• Adjust the protein concentration: Test different protein concentrations (e.g., half, double, and the original concentration).

• Modify the drop ratio: Experiment with different ratios of protein to reservoir solution in the drop (e.g., 2:1, 1:2).

• Consider additives: Screen commercially available additive screens to see if small amounts of other chemicals can improve crystal quality.

Table for Optimization of TMABr Concentration:

Well	TMABr Conc. (M)	Buffer (e.g., 0.1 M HEPES)	pH	Protein Conc. (mg/mL)	Drop Ratio (Protein:Reservoir)	Observations
A1	0.80	HEPES	7.3	10	1:1
A2	0.85	HEPES	7.3	10	1:1
...	...	...	...	...	...
D6	1.20	HEPES	7.7	10	1:1

Visualizing Experimental Workflows

References

• 1. Protein Stabilization and Enzyme Activation in Ionic Liquids: Specific Ion Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hou.usra.edu [hou.usra.edu]
• 3. idc-online.com [idc-online.com]
• 4. Tetramethylammonium bromide | 64-20-0 [chemicalbook.com]
• 5. Tetramethylammonium bromide, 98% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. chemimpex.com [chemimpex.com]
• 7. chemeo.com [chemeo.com]
• 8. tetramethylammonium bromide [chemister.ru]
• 9. Tetramethylammonium bromide CAS#: 64-20-0 [m.chemicalbook.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Optimization of salt concentration in PEG-based crystallization solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biolscigroup.us [biolscigroup.us]
• 13. Protein XRD Protocols - Crystallization of Proteins [sites.google.com]
• 14. Calibre Scientific | Molecular Dimensions [moleculardimensions.com]
• 15. hamptonresearch.com [hamptonresearch.com]

Application of Tetramethylammonium Bromide in Zeolite Synthesis: A Detailed Guide

Introduction

Tetramethylammonium bromide (TMABr) is a quaternary ammonium salt that serves as an effective organic structure-directing agent (SDA), or template, in the hydrothermal synthesis of various zeolites. This document provides detailed application notes and experimental protocols for researchers, scientists, and professionals in drug development interested in utilizing TMABr for the controlled synthesis of zeolitic materials. The use of TMABr, often in conjunction with other templates like tetramethylammonium hydroxide (TMAOH), allows for precise control over critical zeolite properties such as crystal size, morphology, and yield. This is particularly valuable in applications requiring uniform nanocrystals, such as in catalysis, separations, and advanced materials development.

Key Applications of TMABr in Zeolite Synthesis:

• Control of Crystal Size and Yield: The addition of TMABr to the synthesis gel has been shown to influence the nucleation and growth of zeolite crystals, enabling the production of nanocrystals with a narrow size distribution. For instance, in the synthesis of Zeolite Y, incorporating TMABr can lead to smaller, more uniform crystals and a significant increase in product yield.[1]

• Structure-Directing Agent: The tetramethylammonium (TMA⁺) cation plays a crucial role in directing the formation of specific zeolite framework topologies.[2] It helps to organize the silicate and aluminate precursors into the desired crystalline structure.

• Hierarchical Zeolite Synthesis: While other quaternary ammonium salts like cetyltrimethylammonium bromide (CTAB) are more commonly used for creating mesoporosity, the principle of using organic templates to control pore structure is a key aspect of modern zeolite synthesis.[3][4]

Experimental Protocols

This section provides a detailed protocol for the synthesis of Zeolite Y nanocrystals using a dual-template system of TMAOH and TMABr. This method has been demonstrated to produce highly crystalline nanoparticles with controllable size.[1]

Materials:

• Aluminum isopropoxide

• Colloidal silica (e.g., Ludox HS-30)

• Tetramethylammonium hydroxide (TMAOH)

• Tetramethylammonium bromide (TMABr)

• Deionized (DI) water

Equipment:

• Polypropylene bottle

• Stir plate and stir bar

• Oil bath or oven capable of maintaining 100°C

• Teflon-lined autoclave

• Centrifuge

• Drying oven

Procedure:

• Gel Preparation:

  • In a polypropylene bottle, combine deionized water, TMAOH, and TMABr. Stir until all solids are dissolved.

  • Slowly add aluminum isopropoxide to the solution while stirring vigorously. Continue stirring until the solution becomes clear.

  • Gradually add colloidal silica to the mixture and continue to stir until a homogeneous gel is formed.

  • A typical molar composition for the synthesis gel is: 1.00Al2O3–4.35SiO2–2.40(TMA)2O(2OH−)–1.2(TMA)2O(2Br−)–0.048Na2O–249.00H2O.[1]

• Aging:

  • Seal the polypropylene bottle and age the gel at room temperature for 3 days with continuous stirring.[5]

• Hydrothermal Synthesis:

  • Transfer the aged gel into a Teflon-lined autoclave.

  • Heat the autoclave in an oil bath or oven at 100°C. The crystallization time can be varied to control the crystal size and yield.[1] For example, crystallization can be carried out for 54 to 216 hours.[1]

• Product Recovery and Purification:

  • After crystallization, cool the autoclave to room temperature.

  • Recover the product by centrifugation.

  • Wash the solid product repeatedly with deionized water to remove any unreacted reagents and the organic template. This is typically done by resuspending the solid in DI water followed by centrifugation.

  • Dry the final product in an oven at a suitable temperature (e.g., 100°C) overnight.

• Calcination (Optional):

  • To remove the occluded organic template from the zeolite pores, the dried product can be calcined. The calcination is typically performed in air by slowly ramping the temperature to around 500-550°C and holding for several hours.

Data Presentation

The following table summarizes the effect of TMABr addition on the synthesis of Zeolite Y nanocrystals, demonstrating its role in controlling crystal size and yield.[1]

Synthesis Batch ID	Molar Ratio (TMA)₂O(2Br⁻)/Al₂O₃	Crystallization Time (h)	Average Crystal Size (nm)	Yield (%)
T2.4	0	54	38	25
T3.6	1.2	54	32	43
T3.6	1.2	216	37	70

Data extracted from a study by Holmberg et al., which investigated the effect of adding TMABr as a second organic template.[1]

Visualizations

Diagram of the Zeolite Y Nanocrystal Synthesis Workflow

Caption: Workflow for the synthesis of Zeolite Y nanocrystals.

Logical Relationship of Synthesis Parameters and Zeolite Properties

Caption: Influence of synthesis parameters on zeolite properties.

References

• 1. researchgate.net [researchgate.net]
• 2. The role of a structure directing agent tetramethylammonium template in the initial steps of silicate oligomerization in aqueous solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. sylzyhg.com [sylzyhg.com]
• 4. Direct synthesis of hierarchical LTA zeolite via a low crystallization and growth rate technique in presence of cetyltrimethylammonium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Tetramethylammonium Bromide in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylammonium bromide (TMAB), a quaternary ammonium salt, serves as a versatile and efficient reagent in various organic syntheses, including those pivotal to the pharmaceutical industry. Its primary application lies in its role as a phase-transfer catalyst (PTC), facilitating reactions between reactants in immiscible phases. This property is particularly valuable in the synthesis of complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs), where it can enhance reaction rates, improve yields, and enable milder reaction conditions. Additionally, the tetramethylammonium cation can function as a structure-directing agent or template in the synthesis of nanoparticulate drug delivery systems.

These application notes provide an overview of the key applications of tetramethylammonium bromide in pharmaceutical synthesis, with a focus on its function as a phase-transfer catalyst. Detailed protocols, quantitative data, and workflow visualizations are presented to guide researchers in leveraging this reagent for their synthetic needs.

Application as a Phase-Transfer Catalyst

Phase-transfer catalysis is a powerful technique in synthetic chemistry that enables the reaction of components present in different, immiscible phases (e.g., an aqueous phase and an organic phase). Tetramethylammonium bromide is an effective PTC due to the ability of its cation to form a lipophilic ion pair with an anion from the aqueous phase, which can then migrate into the organic phase to react with the substrate.[1] This mechanism is particularly useful for reactions involving water-soluble nucleophiles and organic-soluble electrophiles.

The general workflow for phase-transfer catalysis using tetramethylammonium bromide can be visualized as follows:

References

• 1. chemimpex.com [chemimpex.com]

Application Notes and Protocols for Polarographic Analysis Using Tetramethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tetramethylammonium Bromide (TMAB) in polarographic analysis. Detailed protocols, quantitative data, and workflow diagrams are included to facilitate the application of this technique in research and development, particularly in the pharmaceutical and environmental sectors.

Application Notes

Tetramethylammonium bromide (TMAB) is a quaternary ammonium salt that serves as an excellent supporting electrolyte in polarographic and other voltammetric analyses.[1] Its primary role is to increase the conductivity of the solution and to eliminate the migration current, ensuring that the measured current is solely dependent on the diffusion of the analyte to the electrode surface.[1][2] TMAB is particularly valuable in non-aqueous electrochemistry, where it is soluble in organic solvents like acetonitrile and dimethylformamide (DMF), which are often used to analyze organic compounds that are insoluble in water.

The key applications of TMAB in polarographic analysis include:

• Pharmaceutical Analysis: Polarography is a well-established technique for the analysis of drugs and pharmaceuticals.[3][4] TMAB is used as a supporting electrolyte in the determination of various active pharmaceutical ingredients (APIs), including antibiotics, tranquilizers, and vitamins. The technique can be used for quantitative determination in formulations and for stability studies.

• Analysis of Organic Compounds: Many organic compounds, including pesticides, herbicides, and industrial chemicals, are electroactive and can be analyzed using polarography.[5] TMAB is a suitable supporting electrolyte for these analyses, especially when performed in organic solvents.

• Trace Metal Analysis: Polarography is a sensitive method for the determination of trace amounts of metal ions. While various supporting electrolytes are used, tetraalkylammonium salts can be employed, particularly in non-aqueous media or for specific complexometric studies.

• Adsorptive Stripping Voltammetry (AdSV): While not a direct application of TMAB as just a supporting electrolyte, related quaternary ammonium compounds like Cetyltrimethylammonium Bromide (CTAB) have been shown to enhance the sensitivity of AdSV for the determination of various organic molecules.[6][7] This is due to the surfactant properties of these molecules, which can facilitate the accumulation of the analyte on the electrode surface. It is plausible that TMAB could have similar, albeit less pronounced, effects in certain applications. AdSV is a highly sensitive technique where the analyte is first adsorbed onto the working electrode and then stripped off electrochemically, generating a measurable current that is proportional to its concentration.[8]

Experimental Protocols

Protocol 1: General Protocol for Polarographic Analysis using TMAB

This protocol outlines the general steps for performing a polarographic analysis of an electroactive analyte using TMAB as the supporting electrolyte.

1. Instrumentation:

• Polarograph (capable of Direct Current (DC), Differential Pulse (DP), and/or Square Wave (SW) polarography)

• Dropping Mercury Electrode (DME) or a Static Mercury Drop Electrode (SMDE) as the working electrode.

• A saturated calomel electrode (SCE) or a silver/silver chloride (Ag/AgCl) electrode as the reference electrode.

• A platinum wire or graphite rod as the auxiliary electrode.

• Polarographic cell.

• Nitrogen purging equipment.

2. Reagents:

• Tetramethylammonium bromide (TMAB): High purity, suitable for electrochemical analysis.

• Solvent: Deionized water, acetonitrile, dimethylformamide (DMF), or other suitable solvent, depending on the analyte's solubility. The solvent should be of high purity.

• Analyte Standard Stock Solution: A precisely weighed amount of the analyte dissolved in the chosen solvent.

• Nitrogen Gas: High purity, for deoxygenating the solution.

3. Procedure:

• Preparation of the Supporting Electrolyte Solution: Prepare a 0.1 M solution of TMAB in the chosen solvent. For example, dissolve 1.54 g of TMAB in 100 mL of solvent.

• Preparation of the Test Solution:

  • Pipette a known volume of the analyte standard stock solution or the sample solution into the polarographic cell.

  • Add a sufficient volume of the 0.1 M TMAB supporting electrolyte solution to achieve the desired final concentration of the analyte and a supporting electrolyte concentration of at least 50-100 times that of the analyte.

  • The final volume in the cell is typically 10-20 mL.

• Deoxygenation: Purge the test solution with high-purity nitrogen gas for 5-10 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain a nitrogen atmosphere over the solution during the experiment.

• Polarographic Measurement:

  • Immerse the electrodes into the solution.

  • Set the parameters on the polarograph (e.g., initial potential, final potential, scan rate, pulse amplitude for DPP or SWV). The potential range should encompass the reduction or oxidation potential of the analyte.

  • Run the polarographic scan and record the polarogram (current vs. potential curve).

• Quantification:

  • Calibration Curve Method: Prepare a series of standard solutions of the analyte at different concentrations in the TMAB supporting electrolyte. Record the polarogram for each standard and measure the diffusion current (id) or peak current (ip). Plot a calibration curve of current versus concentration. Determine the concentration of the analyte in the sample by measuring its current and interpolating from the calibration curve.

  • Standard Addition Method: After recording the polarogram of the sample solution, add a small, known amount of the analyte standard solution to the cell. Record the polarogram again and measure the increase in current. The initial concentration of the analyte in the sample can be calculated from the increase in current and the amount of standard added.

Caption: Principle of DPP for chloramphenicol determination.

Quantitative Data

The following tables summarize quantitative data for the polarographic analysis of various analytes where tetraalkylammonium salts, including TMAB, are used as the supporting electrolyte.

Table 1: Polarographic Determination of Organic Compounds

Analyte	Supporting Electrolyte	Solvent	Technique	Half-Wave/Peak Potential (V vs. ref)	Linear Range	Limit of Detection (LOD)	Reference
Nitrobenzene	0.1 M Tetrabutylammonium Iodide	Dimethylformamide	DC Polarography	E₁/₂ = -0.68	Not Specified	Not Specified	Adapted from [9]
Diazepam	Britton-Robinson Buffer	Methanol-Water	DC Polarography	E₁/₂ = -0.75 (pH 7)	2.5 x 10⁻⁶ - 10⁻³ M	Not Specified	[10]
Tetracycline	0.1 M Tetraethylammonium Iodide	80% Acetone	AC Polarography	Not Specified	Not Specified	Not Specified	Adapted from [4]
Chloramphenicol	0.05 M Acetate Buffer (pH 5.3)	Water	Square Wave Voltammetry	Eₚ = -0.646	1.0x10⁻⁷ - 7.0x10⁻⁵ M	6.0 x 10⁻⁹ M	[5][11]
Flavonoids (general)	Various Buffers	Water-Ethanol	DPP/SWV	+0.2 to +1.2	Varies	Varies	[3][12]

Table 2: Half-Wave Potentials of Selected Metal Ions in Tetraalkylammonium Salt Supporting Electrolytes

Data extracted and adapted from Metrohm Application Bulletin 36/3 e. The original document should be consulted for detailed conditions. [13]

Metal Ion	Supporting Electrolyte	Solvent	Half-Wave Potential (E₁/₂ vs. Ag/AgCl)
Pb²⁺	0.05 M Tetraethylammonium Perchlorate	Dimethylformamide	-0.54
Cd²⁺	0.05 M Tetraethylammonium Perchlorate	Dimethylformamide	-0.78
Zn²⁺	0.05 M Tetraethylammonium Perchlorate	Dimethylformamide	-1.25
Cu²⁺	0.05 M Tetraethylammonium Perchlorate	Dimethylformamide	-0.25, -0.55
Ni²⁺	0.05 M Tetraethylammonium Perchlorate	Dimethylformamide	-1.1

| Co²⁺ | 0.05 M Tetraethylammonium Perchlorate | Dimethylformamide | -1.2 |

Visualizations

Experimental Workflow for Adsorptive Stripping Voltammetry (AdSV)

Caption: Workflow for Adsorptive Stripping Voltammetry.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Polarography – Analytical chemistry [ebooks.inflibnet.ac.in]
• 3. Electrochemistry of Flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. egyankosh.ac.in [egyankosh.ac.in]
• 5. ajol.info [ajol.info]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. peacta.org [peacta.org]
• 9. scilit.com [scilit.com]
• 10. ias.ac.in [ias.ac.in]
• 11. researchgate.net [researchgate.net]
• 12. Electrochemistry of Flavonoids: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. metrohm.com [metrohm.com]

Tetramethylammonium Bromide: Application Notes and Protocols for Material Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tetramethylammonium Bromide (TMAB) and its derivatives as surface-active agents in various material science applications. The following sections detail experimental protocols, quantitative data, and the fundamental roles of these quaternary ammonium salts in the synthesis and modification of advanced materials.

Nanoparticle Synthesis

TMAB and its longer-chain analogue, Cetyltrimethylammonium Bromide (CTAB), are widely employed as capping agents and structure-directing agents in the synthesis of metallic and semiconductor nanoparticles. They play a crucial role in controlling particle size, morphology, and stability.

Gold Nanoparticle (AuNP) Synthesis using a TMAB derivative (CTAB)

Quaternary ammonium salts like CTAB are instrumental in the seed-mediated growth of gold nanorods and other anisotropic shapes by forming a bilayer on the gold surface, which directs the growth of the nanoparticles.

Quantitative Data: Effect of CTAB on Gold Nanoparticle Synthesis

Parameter	Value	Reference
Role of CTAB	Phase-transfer catalyst and stabilizer	[1]
System	Two-phase toluene/water	[1]
Resulting Nanoparticles	CTAB-capped gold nanoparticles	[1]

Experimental Protocol: Seed-Mediated Growth of Gold Nanorods

This protocol is adapted from methods utilizing CTAB as a directing agent.

Materials:

• Gold (III) chloride trihydrate (HAuCl₄·3H₂O)

• Cetyltrimethylammonium bromide (CTAB)

• Sodium borohydride (NaBH₄), ice-cold solution

• Ascorbic acid

• Silver nitrate (AgNO₃)

• Deionized water

Protocol:

• Seed Solution Preparation:

  • Prepare a 0.25 M CTAB solution.

  • To 5 mL of this solution, add 50 µL of 0.01 M HAuCl₄.

  • While stirring, inject 600 µL of ice-cold 0.01 M NaBH₄.

  • The solution should turn a brownish-yellow color.

  • This seed solution should be used within a few hours of preparation.

• Growth Solution Preparation:

  • Prepare a growth solution by adding 50 mL of 0.1 M CTAB to a flask.

  • Add 2.5 mL of 0.01 M HAuCl₄ and 250 µL of 0.1 M AgNO₃.

  • Gently mix the solution.

• Nanorod Growth:

  • Add 500 µL of 0.1 M ascorbic acid to the growth solution. The solution should become colorless.

  • Finally, add 12 µL of the seed solution to the growth solution.

  • Allow the solution to sit undisturbed for several hours. The color will gradually change as the nanorods form.

• Purification:

  • Centrifuge the nanorod solution to remove excess CTAB and other reactants.

  • Resuspend the nanorod pellet in deionized water.

Workflow for Gold Nanorod Synthesis

Seed-mediated synthesis of gold nanorods.

Cadmium Sulfide (CdS) Nanoparticle Synthesis

General Experimental Protocol: Chemical Precipitation of CdS Nanoparticles

Materials:

• Cadmium source (e.g., Cadmium Chloride, Cadmium Sulfate)[2]

• Sulfur source (e.g., Sodium Sulfide, Thioacetamide)[3][4]

• Tetramethylammonium bromide (TMAB) as the capping agent

• Solvent (e.g., deionized water, ethanol)

Protocol:

• Precursor Solution: Dissolve the cadmium salt and TMAB in the chosen solvent in a reaction vessel.

• Reaction: While stirring vigorously, slowly add the sulfur source solution to the cadmium salt solution.

• Nanoparticle Formation: The formation of CdS nanoparticles is indicated by a color change in the solution (typically to yellow or orange).

• Aging: Allow the solution to stir for a set period to control the growth and size of the nanoparticles.

• Purification: Collect the nanoparticles by centrifugation, wash several times with the solvent to remove unreacted precursors and excess TMAB, and then dry.

Logical Relationship of TMAB in Nanoparticle Synthesis

Role of TMAB as a capping agent.

Zeolite Synthesis

Tetra-alkyl ammonium cations, including the tetramethylammonium (TMA⁺) cation from TMAB, are classic structure-directing agents (SDAs) in the hydrothermal synthesis of zeolites. The size and shape of the cation guide the formation of the specific porous framework of the zeolite.

ZSM-5 Synthesis using a TMAB derivative (TPABr)

While TMAB can be used, Tetrapropylammonium Bromide (TPABr) is a more common SDA for the synthesis of ZSM-5 zeolite.

Quantitative Data: Example Gel Composition for Zeolite Y Synthesis with TMAB

Component	Molar Ratio	Reference
Al₂O₃	1.00	[5]
SiO₂	4.35	[5]
(TMA)₂O (from TMAOH)	2.40	[5]
(TMA)₂O (from TMABr)	1.20	[5]
Na₂O	0.048	[5]
H₂O	249.00	[5]

Experimental Protocol: Hydrothermal Synthesis of ZSM-5

This is a general protocol where TMAB can be used as the SDA.

Materials:

• Silica source (e.g., fumed silica, tetraethyl orthosilicate - TEOS)

• Alumina source (e.g., sodium aluminate, aluminum hydroxide)

• Sodium hydroxide (NaOH)

• Tetramethylammonium bromide (TMAB)

• Deionized water

Protocol:

• Solution 1: Dissolve sodium aluminate and NaOH in a portion of the deionized water.

• Solution 2: In a separate container, disperse the silica source in the remaining deionized water and add the TMAB. Stir until a homogeneous mixture is obtained.

• Gel Formation: Slowly add Solution 1 to Solution 2 while stirring vigorously to form a homogeneous gel.

• Hydrothermal Synthesis: Transfer the gel to a Teflon-lined stainless-steel autoclave. Heat the autoclave at a specific temperature (e.g., 170°C) for a designated period (e.g., 24-72 hours).[5]

• Product Recovery: After cooling the autoclave to room temperature, filter the solid product, wash thoroughly with deionized water until the pH is neutral, and dry in an oven.

• Calcination: To remove the organic template (TMAB), calcine the dried zeolite powder in air at a high temperature (e.g., 550°C) for several hours.

Workflow for Zeolite Synthesis

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. oam-rc.inoe.ro [oam-rc.inoe.ro]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing PCR Yield with Tetramethylammonium Bromide: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Tetramethylammonium Bromide (TMAB) to enhance Polymerase Chain Reaction (PCR) yield and specificity. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presented in a clear, accessible format to assist in your experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is Tetramethylammonium Bromide (TMAB) and how does it function in a PCR reaction?

Tetramethylammonium Bromide (TMAB) is a quaternary ammonium salt that can be used as a PCR additive. It is part of a group of tetramethylammonium (TMA) derivatives that are known to enhance the specificity and efficiency of PCR.[1] The primary mechanism of action for TMA compounds in PCR is to increase the specificity of primer hybridization.[][3] It is thought to reduce the electrostatic repulsion between the DNA strands, which stabilizes primer-template binding.[] This increased stability allows for the use of higher annealing temperatures, which helps to minimize non-specific amplification.[] Some studies also suggest that low concentrations of TMA derivatives might reduce the secondary structure of oligonucleotide primers, allowing for more efficient binding to the DNA template.[1]

Q2: When should I consider using TMAB in my PCR?

You should consider using TMAB or other TMA derivatives in the following scenarios:

• When amplifying GC-rich templates: These templates are prone to forming stable secondary structures that can impede DNA polymerase, leading to low or no amplification.[4][5] While other additives like DMSO and betaine are also used for this purpose, TMA compounds offer an alternative optimization strategy.[][4][6]

• When using degenerate primers: TMAB can help to eliminate non-specific priming and potential mismatches between the primers and the template DNA.[3][4][6]

• When experiencing non-specific amplification: If your PCR results in multiple non-specific bands, the addition of a TMA derivative can increase the stringency of the reaction and improve the yield of the specific product.[1]

• When standard optimization fails: If you have already optimized other PCR parameters (e.g., annealing temperature, MgCl₂ concentration) and are still facing issues with yield or specificity, TMAB can be a valuable additive to test.[1]

Q3: What is the recommended concentration range for TMAB in a PCR reaction?

The optimal concentration of TMA derivatives can vary significantly depending on the specific application and the other components of the PCR mixture.[1] For tetramethylammonium chloride (TMAC), a related compound, the recommended final concentration can range from as low as 10-100 µM to as high as 15-100 mM.[1][][3][4] One study noted that a concentration of 20 mM TMA chloride increased specificity.[1] It is crucial to empirically determine the optimal concentration for your specific template and primer set. It is important to note that at higher concentrations, TMA derivatives can inhibit the PCR reaction.[1]

Q4: Can TMAB affect the activity of my DNA polymerase?

Yes, like many PCR additives, TMAB can potentially influence the activity of the DNA polymerase.[1] The exact effect can depend on the specific polymerase being used. It is always recommended to perform a concentration gradient of TMAB to find a balance between enhanced specificity and potential inhibition of the enzyme.[1] Some sources suggest that a direct effect of TMA compounds on the catalytic properties of DNA polymerase cannot be excluded.[1]

Troubleshooting Guide

This guide addresses common issues encountered when using TMAB to optimize PCR.

Problem	Potential Cause	Recommended Solution
No PCR Product	TMAB concentration is too high, leading to inhibition of the DNA polymerase.	Perform a gradient of TMAB concentrations to determine the optimal range. Start with a lower concentration and incrementally increase it.
Incorrect annealing temperature. The addition of TMAB can alter the optimal annealing temperature.	Re-optimize the annealing temperature using a gradient PCR. With TMAB, you may need to use a higher annealing temperature.
Issues with other PCR components (e.g., primers, template DNA, MgCl₂).	Ensure the quality and concentration of all other reaction components are optimal before troubleshooting with TMAB.
Low PCR Yield	Sub-optimal TMAB concentration.	Titrate the TMAB concentration to find the sweet spot that enhances yield without being inhibitory.
Annealing time is too short.	Increase the annealing time to allow for efficient primer binding, especially in the presence of TMAB.
Other PCR parameters are not optimized.	Review and optimize other parameters such as MgCl₂ concentration, dNTP concentration, and the number of PCR cycles.
Non-Specific Bands	TMAB concentration is too low to provide sufficient stringency.	Increase the concentration of TMAB in small increments.
Annealing temperature is too low.	Increase the annealing temperature. The presence of TMAB should allow for higher annealing temperatures, which will increase specificity.
Primer design issues.	Re-evaluate your primer design for potential self-dimers, hairpins, or non-specific binding sites.
Smearing of PCR Product	High concentration of template DNA.	Reduce the amount of template DNA in the reaction.
Too many PCR cycles.	Reduce the number of PCR cycles.
Degraded template DNA.	Check the integrity of your template DNA on an agarose gel. Use high-quality, intact DNA.

Experimental Protocols

General Protocol for Optimizing TMAB Concentration in PCR

This protocol provides a framework for determining the optimal concentration of TMAB for your specific PCR application.

• Prepare a TMAB Stock Solution: Prepare a sterile stock solution of Tetramethylammonium Bromide (e.g., 1M in nuclease-free water).

• Set up a Standard PCR Reaction: Assemble your PCR reaction mix without TMAB as you normally would. This will serve as your negative control. A typical 25 µL reaction might include:

  • 5 µL of 5x PCR Buffer

  • 0.5 µL of 10 mM dNTPs

  • 1 µL of 10 µM Forward Primer

  • 1 µL of 10 µM Reverse Primer

  • 0.25 µL of Taq DNA Polymerase (5 U/µL)

  • 1 µL of Template DNA

  • Nuclease-free water to 25 µL

• Create a TMAB Gradient: Set up a series of reactions with varying final concentrations of TMAB. For example, you could test a range from 10 mM to 100 mM. To do this, add the appropriate volume of your TMAB stock solution to each reaction tube, adjusting the volume of nuclease-free water to maintain a final reaction volume of 25 µL.

• Perform PCR: Run the PCR using your standard cycling conditions. It is highly recommended to use a thermal cycler with a gradient function to simultaneously test a range of annealing temperatures for each TMAB concentration.

• Analyze the Results: Visualize the PCR products by agarose gel electrophoresis. Compare the yield and specificity of the reactions with different TMAB concentrations to your control reaction without TMAB. The optimal concentration will be the one that provides the highest yield of the specific product with minimal or no non-specific bands.

Quantitative Data Summary

The following table summarizes the effects of different concentrations of various tetramethylammonium (TMA) derivatives on PCR specificity and efficiency, as reported in the literature. Note that specific data for TMAB is limited, and much of the available information is on TMAC and TMA oxalate.

TMA Derivative	Concentration	Effect on PCR Specificity	Effect on PCR Yield/Efficiency	Reference
TMA chloride	20 mM	Increased from 0.2 to 0.5	Efficiency ≤1.1	[1]
TMA chloride	60 mM	Optimal for specific gene amplification	Not specified	[1]
TMA chloride	10-100 µM	Used for cDNA amplification	Not specified	[1]
TMA oxalate	2 mM	Increased to 1.0 (only specific bands)	Increased yield of specific products	[1]
HTA bromide	0.5 mM	Increased from 0.2 to 0.5	Slight increase in efficiency	[1]

Specificity was measured on a scale where 1.0 represents only the specific product being amplified. HTA bromide is another TMA derivative, hexadecyltrimethylammonium bromide.

Visualizing Experimental Workflows and Logic

Diagram 1: General PCR Workflow

Caption: A generalized workflow for performing a Polymerase Chain Reaction.

Diagram 2: Troubleshooting Logic for Low PCR Yield with TMAB

Caption: A decision tree for troubleshooting low PCR yield when using TMAB.

References

• 1. New specificity and yield enhancer of polymerase chain reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bitesizebio.com [bitesizebio.com]
• 4. genelink.com [genelink.com]
• 5. Optimization of PCR Conditions for Amplification of GC‐Rich EGFR Promoter Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What are the common PCR additives? | AAT Bioquest [aatbio.com]

How to remove residual Tetramethylammonium bromide from a reaction mixture.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on removing residual Tetramethylammonium Bromide (TMABr) from reaction mixtures. TMABr is a common phase-transfer catalyst, and its effective removal is crucial for the purity of the final product.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to remove residual Tetramethylammonium Bromide (TMABr)?

A1: Residual TMABr can act as an impurity in the final product, potentially affecting its physical properties, stability, and in the case of drug development, its safety and efficacy. As a quaternary ammonium salt, it can also interfere with downstream processes and analytical characterizations.

Q2: What are the primary methods for removing TMABr from a reaction mixture?

A2: The most common and effective methods for removing TMABr leverage its solubility profile. These include:

• Liquid-Liquid Extraction: Ideal for separating TMABr from less polar organic products.

• Precipitation/Recrystallization: Effective when the desired product and TMABr have different solubilities in a chosen solvent system.

• Silica Gel Chromatography: Can be used to separate TMABr from non-polar to moderately polar compounds.

Q3: What is the solubility of TMABr in common laboratory solvents?

A3: Understanding the solubility of TMABr is key to selecting the appropriate removal method. It is highly soluble in polar solvents and insoluble in non-polar solvents.

Solvent	Solubility ( g/100 g of solvent)	Temperature (°C)
Water	55	20
Methanol	4.32	25
Ethanol	Sparingly soluble	-
Acetonitrile	0.22	25
1-Butanol	0.062	25
Chloroform	0.0057	25
Diethyl ether	Insoluble	-

Source: CRC Handbook of Chemistry and Physics.[1]

Q4: How can I quantitatively determine the concentration of residual TMABr after purification?

A4: Several analytical techniques can be employed to quantify residual TMABr. Gas Chromatography-Mass Spectrometry (GC-MS) is a sensitive method for determining trace amounts of quaternary ammonium salts like tetrabutylammonium bromide, a close analog of TMABr. For instance, a validated GC-MS method for tetrabutylammonium bromide has a limit of detection (LOD) of 0.3 µg/g and a limit of quantification (LOQ) of 1.0 µg/g with respect to the sample weight. Ion chromatography is another powerful technique for quantifying ionic species like TMABr.

Troubleshooting Guides

This section addresses common issues encountered during the removal of TMABr.

Liquid-Liquid Extraction

Problem	Possible Cause	Solution
Emulsion Formation	- Vigorous shaking of the separatory funnel.- High concentration of TMABr acting as a surfactant.	- Gently invert the separatory funnel instead of vigorous shaking.- Add a small amount of brine (saturated NaCl solution) to break the emulsion.- Allow the mixture to stand for a longer period.- If the problem persists, filter the mixture through a pad of Celite.
Poor Separation of Layers	- The densities of the aqueous and organic layers are too similar.	- Add a solvent with a significantly different density to the organic phase (e.g., a small amount of a denser chlorinated solvent or a less dense hydrocarbon).- Saturate the aqueous phase with a salt (e.g., NaCl or Na2SO4) to increase its density.
Product is partially soluble in the aqueous phase	- The desired product has some polarity.	- Perform multiple extractions with smaller volumes of the organic solvent.- Use a "salting out" effect by adding a high concentration of a salt like sodium sulfate to the aqueous phase to decrease the solubility of the organic product.

Precipitation/Recrystallization

Problem	Possible Cause	Solution
Product and TMABr co-precipitate	- The chosen solvent system does not provide sufficient solubility differentiation.	- Screen for a different solvent or solvent mixture where the solubility of the product and TMABr are significantly different at a given temperature.- Consider a two-solvent recrystallization. Dissolve the mixture in a solvent in which both are soluble and then add an anti-solvent in which TMABr is soluble but the product is not.
No crystals form upon cooling	- The solution is not supersaturated.- The cooling process is too rapid.	- Concentrate the solution by evaporating some of the solvent.- Cool the solution slowly to room temperature and then in an ice bath.- Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure product.
Oily precipitate forms instead of crystals	- The boiling point of the solvent is higher than the melting point of the solute.- The concentration of impurities is too high.	- Use a lower-boiling solvent.- Perform a preliminary purification step (e.g., a quick filtration through a silica plug) to remove some impurities before recrystallization.

Data Presentation: Comparison of Removal Methods

The following table summarizes the effectiveness of different methods for removing quaternary ammonium salts, using data for TMABr and its close analogs as illustrative examples.

Method	Quaternary Ammonium Salt	Initial Concentration	Final Concentration	Removal Efficiency	Comments
Liquid-Liquid Extraction	(2-aminoethyl)trimethylammonium salt	Not specified	2% of initial	72% in the first extraction	A salting-out assisted liquid-liquid extraction using 95% acetonitrile/5% water as the extraction solvent was employed.[2]
Recrystallization	Tetramethylammonium Bromide	Crude product	Purified product	Not specified, but yields a white crystalline product	A common method involves dissolving the crude product in a minimal amount of hot ethanol or methanol and then precipitating with diethyl ether. Ethyl acetate can also be used for recrystallization.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Removal of TMABr

This protocol is suitable for reaction mixtures where the desired product is soluble in a water-immiscible organic solvent.

Materials:

• Reaction mixture containing the desired product and TMABr.

• Water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Deionized water.

• Brine (saturated aqueous NaCl solution).

• Anhydrous sodium sulfate or magnesium sulfate.

• Separatory funnel.

• Beakers and flasks.

Procedure:

• Transfer the reaction mixture to a separatory funnel.

• Add an equal volume of the chosen organic solvent and deionized water.

• Gently invert the separatory funnel 10-15 times to mix the layers, venting frequently to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.

• Allow the layers to separate completely. The aqueous layer will contain the dissolved TMABr.

• Drain the lower aqueous layer.

• Wash the organic layer with another portion of deionized water. Repeat this washing step 2-3 times to maximize the removal of TMABr.

• To break any potential emulsions and further remove water from the organic layer, wash the organic layer with brine.

• Drain the organic layer into a clean flask and dry it over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent, and concentrate the organic solvent to obtain the purified product.

Protocol 2: Recrystallization for Removal of TMABr

This protocol is effective when the desired product has low solubility in a specific solvent at low temperature, while TMABr is either highly soluble or insoluble.

Materials:

• Crude product containing TMABr.

• Recrystallization solvent (e.g., methanol, ethanol, ethyl acetate).

• Anti-solvent (e.g., diethyl ether, hexanes), if performing a two-solvent recrystallization.

• Erlenmeyer flask.

• Hot plate.

• Ice bath.

• Buchner funnel and filter paper.

Procedure (Single Solvent):

• Place the crude product in an Erlenmeyer flask.

• Add a minimal amount of the chosen recrystallization solvent to the flask.

• Gently heat the mixture on a hot plate while stirring until the solid completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum.

Procedure (Two-Solvent):

• Dissolve the crude product in a minimal amount of a hot solvent in which it is soluble (e.g., methanol).

• While the solution is still hot, add an anti-solvent (e.g., diethyl ether) dropwise until the solution becomes cloudy.

• Add a few drops of the hot solvent until the solution becomes clear again.

• Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration.

Mandatory Visualizations

Caption: Decision workflow for selecting a TMABr removal method.

Caption: Workflow for TMABr removal by liquid-liquid extraction.

References

• 1. tetramethylammonium bromide [chemister.ru]
• 2. No-additive salting-out liquid-liquid extraction-A tool for purification of positively charged compounds from highly salted reaction mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting nonspecific amplification in PCR with Tetramethylammonium bromide.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering nonspecific amplification in their Polymerase Chain Reaction (PCR) experiments. The focus is on the application of Tetramethylammonium Bromide (TMAB) as a PCR additive to enhance specificity.

Troubleshooting Guide: Nonspecific Amplification in PCR

Nonspecific amplification, characterized by the appearance of unexpected bands on an agarose gel, is a common issue in PCR. This guide provides solutions leveraging Tetramethylammonium Bromide (TMAB) to address this problem.

Problem	Possible Cause	Recommended Solution with Tetramethylammonium Bromide (TMAB)
Multiple Bands on Gel	Low annealing temperature leading to nonspecific primer binding.	Add TMAB to the PCR reaction mix. TMAB increases the melting temperature (Tm) of the DNA-primer duplex, allowing for higher annealing temperatures which enhances hybridization specificity.[1][2][3] Start with a concentration gradient of TMAB (e.g., 15-100 mM) to determine the optimal concentration for your specific primers and template.[2][]
Primer-Dimers	Excessive primer concentration or suboptimal annealing temperature.	The addition of TMAB can help eliminate nonspecific priming, which is a cause of primer-dimer formation.[1] By increasing the stringency of primer annealing, TMAB reduces the likelihood of primers binding to each other.
Smearing on Gel	A combination of nonspecific amplification and suboptimal PCR conditions.	TMAB can help produce cleaner PCR products with reduced smearing by minimizing nonspecific amplification.[5] It is often used when other optimization strategies, like adjusting magnesium concentration or annealing temperature alone, are insufficient.
Inconsistent Amplification	Variable primer annealing efficiency, especially with degenerate primers.	TMAB is particularly recommended for PCR using degenerate primers as it helps to eliminate potential mismatches between the primers and the DNA template, leading to more consistent and specific amplification.[1][2]

Frequently Asked Questions (FAQs)

What is Tetramethylammonium Bromide (TMAB) and how does it work in PCR?

Tetramethylammonium Bromide (TMAB) is a quaternary ammonium salt that is used as a PCR additive. It functions by increasing the specificity of primer hybridization to the DNA template. The tetramethylammonium (TMA) ion is thought to interact with the DNA backbone, reducing the electrostatic repulsion between the DNA strands and stabilizing the primer-template duplex. This allows for the use of higher annealing temperatures, which minimizes nonspecific primer binding and reduces the amplification of unintended targets.[1][2][]

What is the difference between Tetramethylammonium Bromide (TMAB) and Tetramethylammonium Chloride (TMAC)?

In the context of PCR, TMAB and Tetramethylammonium Chloride (TMAC) are often used interchangeably. Both salts provide the active tetramethylammonium (TMA) ion in the reaction mixture. While most of the available literature refers to TMAC, the functional principle of TMAB is expected to be identical.[1][2][] Some studies have shown that the nature of the counter ion can have an effect on PCR performance, with TMA oxalate being reported as a powerful enhancer.[5]

When should I consider using TMAB in my PCR?

You should consider using TMAB when you observe nonspecific amplification, such as multiple bands or smearing on your gel, especially after attempting to optimize other PCR parameters like annealing temperature and magnesium concentration.[5][6] It is also highly recommended when using degenerate primers.[1][2]

What is the optimal concentration of TMAB to use?

The optimal concentration of TMAB can vary depending on the specific primers, template, and PCR conditions. A typical starting range to test is between 15 mM and 100 mM.[2][] It is crucial to perform a concentration gradient experiment to determine the ideal concentration for your specific assay.

Can TMAB be used with other PCR additives?

Yes, TMAB can be used in combination with other PCR additives like DMSO.[3] For instance, the combination of TMAC (a TMA derivative) and DMSO has been shown to be effective.[3] However, when combining additives, it is essential to re-optimize the concentrations of all components as they can interact and affect the overall reaction.

Experimental Protocol: Optimizing TMAB Concentration in PCR

This protocol outlines the steps to determine the optimal concentration of Tetramethylammonium Bromide (TMAB) to reduce nonspecific amplification in a PCR experiment.

1. Preparation of TMAB Stock Solution:

• Prepare a 1 M stock solution of molecular biology grade Tetramethylammonium Bromide (TMAB) in nuclease-free water.

• Filter-sterilize the solution through a 0.22 µm filter.

• Store the stock solution at room temperature.

2. PCR Reaction Setup:

• Set up a series of PCR reactions. Each reaction should have a final volume of 25 µL.

• Prepare a master mix containing all PCR components except for TMAB. This typically includes:

  • PCR Buffer (1X)

  • dNTPs (typically 200 µM each)

  • Forward Primer (0.1 - 1.0 µM)

  • Reverse Primer (0.1 - 1.0 µM)

  • Taq DNA Polymerase (as recommended by the manufacturer)

  • DNA Template (appropriate concentration for your target)

  • Nuclease-free water

• Aliquot the master mix into separate PCR tubes.

3. TMAB Concentration Gradient:

• To each PCR tube, add the appropriate volume of the 1 M TMAB stock solution to achieve a range of final concentrations. It is recommended to test a gradient, for example: 0 mM (control), 15 mM, 30 mM, 45 mM, 60 mM, 75 mM, and 90 mM.

• Adjust the volume of nuclease-free water in each reaction to maintain a final volume of 25 µL.

4. PCR Cycling Conditions:

• Use the standard cycling conditions for your target, but with a potentially higher annealing temperature. A good starting point is to increase the annealing temperature by 2-5°C from your original protocol, as TMAB increases the melting temperature of the primers.[1][2]

• A typical PCR program would be:

  • Initial Denaturation: 95°C for 2-5 minutes

  • 30-35 cycles of:

    • Denaturation: 95°C for 30 seconds

    • Annealing: 55-68°C for 30 seconds (this is the temperature to optimize alongside TMAB concentration)

    • Extension: 72°C for a time appropriate for your amplicon length

  • Final Extension: 72°C for 5-10 minutes

5. Analysis of Results:

• After the PCR is complete, analyze the products by running a sample of each reaction on an agarose gel.

• The optimal TMAB concentration will be the one that yields a single, strong band of the correct size with minimal or no nonspecific products.

Visualizations

Caption: Workflow for troubleshooting nonspecific PCR amplification using TMAB.

Caption: Mechanism of TMAB in enhancing PCR specificity.

References

• 1. What are the common PCR additives? | AAT Bioquest [aatbio.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. genelink.com [genelink.com]
• 5. New specificity and yield enhancer of polymerase chain reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PCR Troubleshooting Guide | Thermo Fisher Scientific - HK [thermofisher.com]

Tetramethylammonium Bromide (TMAB) Aqueous Solution Stability: Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of tetramethylammonium bromide (TMAB) in aqueous solutions. All quantitative data is presented in structured tables, and detailed experimental protocols are provided for key analytical procedures.

Frequently Asked Questions (FAQs)

Q1: How stable is Tetramethylammonium Bromide (TMAB) in a neutral aqueous solution at room temperature?

A1: Tetramethylammonium bromide is a quaternary ammonium salt and is considered chemically stable in neutral aqueous solutions under standard ambient conditions (room temperature). When stored properly, these solutions can be expected to have a shelf life of at least one year. However, for applications sensitive to trace impurities, it is recommended to verify the purity of the solution if it has been stored for an extended period.

Q2: What are the primary degradation pathways for TMAB in an aqueous solution?

A2: The tetramethylammonium cation is generally resistant to degradation. However, under forcing conditions, two principal degradation pathways are possible:

• Hofmann Elimination: This reaction is more likely to occur under strongly basic (high pH) conditions and at elevated temperatures. In the case of the tetramethylammonium cation, which lacks a beta-hydrogen, the typical Hofmann elimination to form an alkene is not possible. Instead, a nucleophilic attack by a hydroxide ion can lead to the formation of trimethylamine and methanol.

• Nucleophilic Substitution (SN2): A strong nucleophile can attack one of the methyl groups of the tetramethylammonium cation, displacing trimethylamine as a leaving group. This is also more likely to occur at elevated temperatures.

Q3: What potential degradation products should I be aware of in an aged or stressed TMAB solution?

A3: The most probable degradation product is trimethylamine .[1][2] Depending on the conditions, methanol may also be formed. The presence of trimethylamine is often indicated by a characteristic fishy odor.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
A fishy odor is detected from the TMAB solution.	This strongly suggests the presence of trimethylamine, a degradation product. The solution may have been exposed to high pH, elevated temperatures, or microbial contamination.	1. Verify the pH of the solution. 2. If the solution's purity is critical for your experiment, it is advisable to discard it and prepare a fresh solution. 3. Consider performing a qualitative or quantitative analysis for trimethylamine.
The pH of the aqueous TMAB solution has shifted over time.	This could be due to the absorption of atmospheric carbon dioxide (for unbuffered solutions), or potential degradation of TMAB, especially if the pH has become more basic.	1. Measure the current pH of the solution. 2. If the pH is outside the acceptable range for your experiment, adjust it using a suitable acid or base, or prepare a fresh, buffered solution. 3. If degradation is suspected, analyze the solution for impurities.
Unexpected or inconsistent experimental results are obtained using an older TMAB solution.	The concentration of the TMAB may have changed due to evaporation, or the presence of uncharacterized degradation products may be interfering with the assay.	1. Re-standardize the concentration of the TMAB solution. 2. Prepare a fresh TMAB solution and repeat the experiment to see if the issue is resolved. 3. If the problem persists, consider a more in-depth analysis of the old solution to identify potential interfering substances.

Stability Under Forcing Conditions: A Summary

Condition	Expected Stability	Potential Degradation Products
Acidic pH (e.g., pH 2-5)	High stability is expected.	Minimal to no degradation.
Neutral pH (e.g., pH 6-8)	Generally stable under ambient conditions.	Slow degradation may occur over extended periods or at elevated temperatures.
Basic pH (e.g., pH > 9)	Increased likelihood of degradation, especially with heating.	Trimethylamine, Methanol.
Elevated Temperature (> 50°C)	Degradation rate will increase with temperature.	Trimethylamine, Methanol.
Exposure to Light (Photostability)	Specific photostability data for TMAB is limited. As a general practice for photosensitive compounds, it is recommended to store solutions in amber containers to protect from light.	To be determined by specific photostability studies.

Experimental Protocols

Protocol 1: Quantification of Trimethylamine in Aqueous TMAB Solutions using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the detection and quantification of trimethylamine, a key degradation product of TMAB.

1. Sample Preparation (Headspace Analysis):

• Pipette 1.0 mL of the aqueous TMAB solution into a 22 mL headspace vial.

• Add 1.0 mL of a 0.01 N sodium hydroxide solution. The alkaline conditions facilitate the volatilization of trimethylamine.

• If an internal standard is used, it should be added to the sodium hydroxide solution.

• Immediately seal the vial with a septum and cap.

• Incubate the vial in a headspace autosampler at a controlled temperature (e.g., 80°C) for a set period (e.g., 15 minutes) to allow for equilibration of trimethylamine in the headspace.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column for volatile amine analysis (e.g., a wax or a PLOT column).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: An initial hold at a low temperature (e.g., 40°C) followed by a temperature ramp to an appropriate final temperature to ensure separation of trimethylamine from other volatile components.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Detection Mode: Selected Ion Monitoring (SIM) is recommended for quantitative analysis, using characteristic ions for trimethylamine (e.g., m/z 58, 59). Full scan mode can be used for qualitative identification.

3. Calibration and Quantification:

• Prepare a series of calibration standards containing known concentrations of trimethylamine in a matrix similar to the sample (e.g., a fresh, pure TMAB solution).

• Analyze the calibration standards using the same headspace GC-MS method.

• Construct a calibration curve by plotting the peak area of trimethylamine against its concentration.

• Determine the concentration of trimethylamine in the TMAB solution by comparing its peak area to the calibration curve.

Diagrams

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. byjus.com [byjus.com]
• 4. edaegypt.gov.eg [edaegypt.gov.eg]
• 5. savemyexams.com [savemyexams.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Managing Tetramethylammonium Bromide Interference in Mass Spectrometry

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on preventing tetramethylammonium bromide (TMAB) from interfering with your mass spectrometry (MS) experiments. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual workflows to help you achieve accurate and reliable results.

Troubleshooting Guides

This section addresses common issues encountered when dealing with TMAB in mass spectrometry analysis.

Problem 1: Poor analyte signal and high background noise.

Possible Cause: Tetramethylammonium bromide, a quaternary ammonium salt, is non-volatile and can cause significant ion suppression in the mass spectrometer's source.[1][2] This leads to a decreased signal for your analyte of interest and an increase in background noise.

Solutions:

• Implement a robust sample preparation method: The most effective way to combat ion suppression is to remove interfering matrix components like TMAB before analysis.[3]

  • Solid-Phase Extraction (SPE): Utilize weak cation exchange (WCX) SPE cartridges to effectively capture and remove positively charged quaternary amines like TMAB.[4][5][6]

  • Liquid-Liquid Extraction (LLE): While generally providing cleaner extracts, LLE may not be as effective for highly polar compounds like TMAB.[3]

• Optimize Chromatographic Separation: If TMAB cannot be completely removed during sample preparation, chromatographic separation is crucial.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): This technique is well-suited for separating polar compounds like TMAB from your analyte of interest, especially if your analyte is less polar.[1][7][8][9]

• Use a Volatile Mobile Phase: Avoid non-volatile buffers. Use MS-compatible mobile phases such as those containing ammonium formate or ammonium acetate.[1]

Problem 2: Analyte peak tailing or splitting.

Possible Cause: Co-elution of your analyte with high concentrations of TMAB can lead to poor peak shape due to interactions on the analytical column or in the ion source.

Solutions:

• Optimize the HILIC method:

  • Mobile Phase Composition: Adjust the organic solvent concentration and the buffer pH and concentration. Screening different pH values (e.g., pH 3.2 with ammonium formate and pH 5.8 with ammonium acetate) can significantly alter selectivity.[1]

  • Gradient Profile: A gradient from high to low organic solvent concentration is typically used in HILIC to elute polar compounds. Ensure the gradient is optimized for the separation of your analyte from TMAB.[1]

• Sample Diluent Composition: Ensure your sample is dissolved in a solvent compatible with the initial HILIC mobile phase (high organic content) to avoid peak distortion.

Problem 3: Inconsistent analyte recovery during sample preparation.

Possible Cause: The chosen SPE protocol may not be optimized for your specific analyte and matrix, leading to analyte loss during the loading, washing, or elution steps.[3][6]

Solutions:

• Optimize SPE Method Parameters:

  • pH Adjustment: Ensure the pH of your sample is adjusted to control the ionization state of both your analyte and the SPE sorbent for optimal retention and elution.[6] For weak cation exchange, the sorbent is typically negatively charged at a pH > 7.[6]

  • Wash Solvent Strength: The wash solvent should be strong enough to remove interferences but not so strong that it elutes your analyte.

  • Elution Solvent: The elution solvent must be strong enough to disrupt the interaction between your analyte and the sorbent. For WCX, an acidic elution solvent is often used.[6]

• Perform a Recovery Experiment: Systematically check the analyte concentration in the flow-through, wash, and elution fractions to identify where the loss is occurring.[3]

Frequently Asked Questions (FAQs)

Q1: Why is Tetramethylammonium Bromide (TMAB) a problem for mass spectrometry?

A1: TMAB is a non-volatile salt that can cause significant ion suppression in the electrospray ionization (ESI) source of a mass spectrometer.[1][2] This means it interferes with the ionization of your target analyte, leading to a weaker signal and reduced sensitivity. It can also contaminate the MS system, leading to high background noise and requiring more frequent cleaning.

Q2: What is the most effective way to remove TMAB from my sample?

A2: Solid-Phase Extraction (SPE) using a weak cation exchange (WCX) mechanism is a highly effective method for removing TMAB.[4][5][6] The positively charged tetramethylammonium ion binds strongly to the negatively charged WCX sorbent, while neutral or negatively charged analytes can be washed through or selectively eluted.

Q3: Can I use reverse-phase chromatography to separate my analyte from TMAB?

A3: Reverse-phase chromatography is generally not effective for retaining highly polar compounds like TMAB. TMAB will likely elute in the void volume along with other polar analytes, offering little to no separation. Hydrophilic Interaction Liquid Chromatography (HILIC) is the recommended chromatographic technique for separating polar compounds.[1][7][8][9]

Q4: Are there any alternatives to TMAB that are more MS-friendly?

A4: If the experimental conditions allow, consider using volatile buffers such as ammonium formate or ammonium acetate. These buffers are compatible with mass spectrometry as they readily evaporate in the ion source.

Q5: How can I tell if TMAB is causing ion suppression in my analysis?

A5: A common method to assess ion suppression is to perform a post-column infusion experiment. A solution of your analyte is continuously infused into the MS source after the analytical column. You then inject a blank sample (containing TMAB). A dip in the analyte's signal at the retention time of TMAB indicates ion suppression.

Data Presentation

Sample Preparation Method	Sorbent/Stationary Phase	Expected TMAB Removal Efficiency	Expected Analyte Recovery (for a moderately polar analyte)	Key Considerations
Solid-Phase Extraction (SPE)	Weak Cation Exchange (WCX)	High (>95%)	Good to Excellent (80-100%)	Requires careful pH control for optimal retention and elution.[6]
Solid-Phase Extraction (SPE)	Mixed-Mode (Reversed-Phase + Strong Cation Exchange)	Very High (>98%)	Good to Excellent (80-100%)	Strong retention may require a stronger elution solvent, potentially increasing matrix effects from other components.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Amide-bonded silica	N/A (Separation-based)	Excellent (>95%)	Provides separation rather than removal. Efficiency depends on the selectivity between the analyte and TMAB.[1]
Protein Precipitation	Acetonitrile or Methanol	Low (<20%)	Variable (50-90%)	Ineffective for removing small, polar interferences like TMAB.
Liquid-Liquid Extraction (LLE)	Ethyl Acetate/Hexane	Very Low (<10%)	Poor for polar analytes	Not suitable for highly polar compounds like TMAB.[3]

Note: The values presented in this table are estimates based on the principles of the techniques and typical performance for similar compounds. Actual efficiencies and recoveries will vary depending on the specific analyte, matrix, and experimental conditions.

Experimental Protocols

Protocol 1: Removal of TMAB using Weak Cation Exchange Solid-Phase Extraction (WCX-SPE)

This protocol is designed for the removal of TMAB from a biological sample matrix prior to LC-MS analysis.

Materials:

• Weak Cation Exchange (WCX) SPE cartridge (e.g., 100 mg/3 mL)

• Methanol (HPLC grade)

• Deionized water

• Ammonium hydroxide solution (5%)

• Formic acid solution (2% in methanol/acetonitrile)

• Sample pre-treatment buffer (e.g., water or a weak buffer to adjust pH)

• SPE vacuum manifold or positive pressure processor

Procedure:

• Sample Pre-treatment:

  • Dilute the sample 1:1 with water or a suitable buffer to adjust the pH to between 4.5 and 7.0. This ensures the analyte of interest is in a state suitable for retention or pass-through, depending on its properties.

• Cartridge Conditioning:

  • Pass 3 mL of methanol through the WCX cartridge.

• Cartridge Equilibration:

  • Pass 3 mL of deionized water through the cartridge. Do not allow the sorbent bed to dry.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow, consistent flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of deionized water to remove unretained polar interferences.

  • Wash the cartridge with 3 mL of methanol to remove non-polar and weakly retained interferences. TMAB and other positively charged compounds will remain bound to the sorbent.

• Analyte Elution:

  • If your analyte is neutral or acidic, it may have passed through during the loading and initial wash steps. In this case, collect these fractions.

  • If your analyte is a weak base and was retained, it can be eluted with a solvent of intermediate pH.

  • To elute strongly retained basic compounds (if necessary, after the analyte of interest has been collected): Elute with 3 mL of 2% formic acid in methanol/acetonitrile (20:80). This step is primarily to regenerate the cartridge or to analyze the retained basic compounds, including TMAB, if desired.

Protocol 2: Separation of Analytes from TMAB using HILIC-LC-MS

This protocol outlines a general HILIC method for the chromatographic separation of an analyte from TMAB.

Instrumentation and Materials:

• LC-MS system with a binary or quaternary pump

• HILIC analytical column (e.g., Amide-bonded, 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid (pH ~3.2)

• Mobile Phase B: Acetonitrile

• Sample diluent: 90:10 Acetonitrile:Water

Procedure:

• Sample Preparation:

  • After appropriate sample cleanup (e.g., protein precipitation or a preliminary SPE step), reconstitute the sample in the sample diluent (90:10 Acetonitrile:Water).

• LC Method:

  • Flow rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

  • Gradient:

    Time (min)	%A	%B
    0.0	10	90
    5.0	50	50
    5.1	10	90

    | 7.0 | 10 | 90 |

• MS Detection:

  • Operate the mass spectrometer in the appropriate ionization mode (positive or negative) for your analyte of interest.

  • Set the instrument to scan a mass range that includes your analyte. If using tandem MS, set up the appropriate precursor and product ion transitions.

Visualizations

Troubleshooting Workflow for TMAB Interference

This diagram outlines a logical approach to troubleshooting issues related to TMAB interference in your mass spectrometry experiments.

Caption: A flowchart for troubleshooting TMAB interference in MS.

Experimental Workflow: SPE Cleanup and LC-MS Analysis

This diagram illustrates the sequential steps involved in preparing and analyzing a sample containing TMAB using Solid-Phase Extraction followed by LC-MS.

Caption: Workflow for SPE cleanup and subsequent LC-MS analysis.

References

• 1. waters.com [waters.com]
• 2. hawach.com [hawach.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. biotage.com [biotage.com]
• 7. Influence of different hydrophilic interaction liquid chromatography stationary phases on method performance for the determination of highly polar anionic pesticides in complex feed matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. amchro.com [amchro.com]

Technical Support Center: Purification of Crude Tetramethylammonium Bromide

Welcome to the Technical Support Center for the purification of crude Tetramethylammonium bromide (TMAB). This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address challenges encountered during the purification of TMAB.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude Tetramethylammonium bromide?

A1: Crude Tetramethylammonium bromide can contain several impurities, primarily from the synthesis process. These include:

• Unreacted starting materials: Residual trimethylamine.

• By-products: Trimethylamine hydrobromide is a common by-product.[1]

• Other potential impurities: For similar quaternary ammonium salts, by-products from side reactions, inorganic salts introduced during synthesis or workup, and oxidation products can also be present.

Q2: Why is the purity of Tetramethylammonium bromide important for my application?

A2: The purity of TMAB is critical for its various applications. In its role as a phase transfer catalyst, impurities can negatively impact catalytic activity and reaction selectivity. For applications in organic synthesis and drug development, impurities can interfere with reaction mechanisms, leading to the formation of undesired by-products and complicating downstream processes. In electrochemical applications, impurities can lead to issues like electrode fouling.

Q3: What are the most common methods for purifying crude Tetramethylammonium bromide?

A3: The most prevalent and effective methods for purifying crude TMAB are recrystallization and solvent washing. The choice of method depends on the nature and quantity of the impurities present.

Q4: How can I assess the purity of my Tetramethylammonium bromide sample?

A4: The purity of TMAB is typically determined by assaying its bromide content. A common method is argentometric titration. Impurities such as trimethylamine and trimethylamine hydrobromide can also be quantified to assess overall purity.[1]

Troubleshooting Guide

Encountering issues during the purification of Tetramethylammonium bromide is common. This guide provides solutions to frequently encountered problems.

Problem	Potential Cause(s)	Recommended Solution(s)
Low recovery after recrystallization.	- The chosen solvent is too good at dissolving TMAB at low temperatures.- Too much solvent was used during the dissolution step.- The cooling process was too rapid, leading to the formation of fine crystals that are difficult to filter.	- Select a solvent in which TMAB has high solubility at elevated temperatures and low solubility at room temperature or below.- Use the minimum amount of hot solvent necessary to fully dissolve the crude TMAB.- Allow the solution to cool slowly to room temperature before further cooling in an ice bath to promote the formation of larger, more easily filterable crystals.
The purified product is still discolored (e.g., yellowish).	- Presence of colored, non-volatile impurities that are not effectively removed by recrystallization alone.- Thermal decomposition of the product if heated for an extended period.	- Consider a pre-purification step of washing the crude product with a suitable solvent.- Perform the recrystallization quickly, avoiding prolonged heating.- If discoloration persists, a second recrystallization may be necessary.
The product "oils out" instead of crystallizing.	- The boiling point of the recrystallization solvent is higher than the melting point of the impure TMAB.- High concentration of impurities significantly depressing the melting point of the mixture.	- Choose a lower-boiling point solvent for recrystallization.- Try a mixed-solvent system. Dissolve the TMAB in a "good" solvent at an elevated temperature, and then add a "poor" solvent dropwise until the solution becomes turbid, followed by slow cooling.
Filtration is very slow.	- The formation of very fine crystals that clog the filter paper.	- Ensure a slow cooling rate during recrystallization to encourage the growth of larger crystals.- Use a filter aid if necessary, though this may require an additional step to remove the aid from the purified product.

Experimental Protocols

Below are detailed methodologies for the purification of crude Tetramethylammonium bromide.

Method 1: Recrystallization from Ethyl Acetate

This method is effective for removing many common impurities.

Materials:

• Crude Tetramethylammonium bromide

• Ethyl acetate (reagent grade)

• Erlenmeyer flask

• Heating mantle or hot plate

• Reflux condenser

• Buchner funnel and filter flask

• Vacuum source

Procedure:

• Place the crude Tetramethylammonium bromide into an Erlenmeyer flask.

• Add ethyl acetate to the flask. A general starting ratio is 150g of ethyl acetate for a given amount of crude TMAB, but this should be optimized based on the scale of the purification.[2]

• Heat the mixture to reflux with stirring to dissolve the TMAB.[2]

• Once the TMAB is fully dissolved, maintain the reflux for a short period (e.g., 30 minutes) to ensure complete dissolution.[2]

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once the flask has reached room temperature, place it in an ice bath to maximize crystallization.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethyl acetate to remove any remaining soluble impurities.

• Dry the crystals under vacuum at approximately 50°C to remove residual solvent.[2]

Method 2: Solvent Washing with Diethyl Ether

This is a simpler method suitable for removing impurities that are soluble in diethyl ether while TMAB is not.

Materials:

• Crude Tetramethylammonium bromide

• Diethyl ether (anhydrous)

• Beaker or flask

• Stir plate and stir bar

• Buchner funnel and filter flask

• Vacuum source

Procedure:

• Place the crude Tetramethylammonium bromide in a beaker or flask.

• Add a sufficient amount of diethyl ether to form a slurry.

• Stir the slurry vigorously at room temperature for at least 30 minutes.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the collected solid with additional portions of cold diethyl ether.

• Dry the purified product under vacuum to remove all traces of diethyl ether.

Quantitative Data Summary

The following table summarizes the expected purity of Tetramethylammonium bromide after purification. Note that the initial purity of crude TMAB can vary significantly depending on the synthesis method.

Purification Method	Starting Purity (Assay by Titration)	Final Purity (Assay by Titration)
Recrystallization from Ethyl Acetate	Typically 95-98%	≥ 99%[3]
Solvent Washing with Diethyl Ether	Typically 95-98%	> 98%

Note: The final purity is dependent on the efficiency of the purification process and the nature of the initial impurities.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the purification of crude Tetramethylammonium bromide.

Caption: Logical workflow for the purification of crude Tetramethylammonium bromide.

References

• 1. Tetramethylammonium bromide ACS reagent, = 98.0 64-20-0 [sigmaaldrich.com]
• 2. CN102020571A - Preparation method of tetramethylammonium bromide - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: The Role of pH in Tetramethylammonium Bromide (TMAB) Catalysis

This technical support resource provides guidance for researchers, scientists, and drug development professionals on the influence of pH on the performance of Tetramethylammonium bromide (TMAB) as a catalyst. Due to the limited direct experimental data on the pH effects on TMAB specifically, this guide draws upon general principles of phase-transfer catalysis and the behavior of analogous quaternary ammonium salts.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of pH on the stability of Tetramethylammonium bromide (TMAB)?

A1: Tetramethylammonium bromide is a quaternary ammonium salt, which is generally stable across a wide pH range. The tetramethylammonium cation is not readily susceptible to protonation or deprotonation under typical aqueous reaction conditions. Therefore, significant degradation of the catalyst itself due to pH changes is not expected. However, extreme pH values (highly acidic or highly alkaline) combined with high temperatures can potentially lead to decomposition over extended periods, a factor to consider in process development.

Q2: How can pH influence the overall rate of a TMAB-catalyzed reaction?

A2: The pH of the reaction medium can significantly impact the reaction rate through several mechanisms, even if the catalyst itself is stable. The effect of pH is often substrate- and reaction-specific. For instance, in reactions involving deprotonation of a substrate to form a reactive anion, a more basic pH can increase the concentration of the active nucleophile, thereby accelerating the reaction. Conversely, if the substrate or product is unstable under basic or acidic conditions, undesirable side reactions or degradation may occur, reducing the overall yield and catalyst efficiency.

Q3: Can pH affect the solubility of reactants and the catalyst, thereby impacting the reaction?

A3: Yes, pH can alter the solubility of reactants in the aqueous phase. For example, a substrate with an acidic proton will be more soluble in the aqueous phase at higher pH due to deprotonation and salt formation. This change in solubility can affect the partitioning of the reactant between the organic and aqueous phases in a phase-transfer catalysis system, which in turn influences the reaction rate. While TMAB is generally water-soluble, significant changes in the ionic strength of the aqueous phase due to pH adjustments could have a minor effect on its partitioning behavior. One study noted that the related compound 3,3',5,5'-tetramethylbenzidine (TMB), a diamine, has poor solubility at higher pH[1]. While TMB is not TMAB, this highlights how pH can affect the solubility of amine-containing compounds.

Q4: I am observing low catalytic activity. Could pH be the issue?

A4: Low catalytic activity can indeed be related to a suboptimal pH. If your reaction involves the formation of an anionic nucleophile from a neutral precursor, the pH of the aqueous phase must be sufficiently high to facilitate this deprotonation. If the pH is too low, the concentration of the active nucleophile will be minimal, leading to a slow or stalled reaction. It is crucial to consider the pKa of your substrate when selecting the reaction pH.

Troubleshooting Guide

Issue	Possible pH-Related Cause	Troubleshooting Steps
Low or no conversion	The pH is too low to generate the active nucleophile from the substrate.	1. Determine the pKa of the acidic proton on your substrate. 2. Adjust the pH of the aqueous phase to be 1-2 units above the pKa of the substrate using a suitable base (e.g., NaOH, K2CO3). 3. Monitor the reaction progress at the adjusted pH.
Formation of side products	The pH is too high, leading to base-catalyzed side reactions or degradation of the starting material or product.	1. Analyze the side products to understand the degradation pathway. 2. Systematically lower the pH of the aqueous phase in small increments (e.g., 0.5 pH units) and monitor the product distribution. 3. Identify a pH range that maximizes the formation of the desired product while minimizing side reactions.
Reaction rate decreases over time	The pH of the reaction mixture is changing during the reaction. This can happen if acidic or basic byproducts are formed.	1. Monitor the pH of the aqueous phase throughout the reaction. 2. If a significant pH drift is observed, consider using a buffer system to maintain a constant pH. 3. Ensure the chosen buffer does not interfere with the reaction or catalyst.
Phase separation issues	Extreme pH values can sometimes affect the interfacial tension or lead to the formation of emulsions, hindering efficient phase separation.	1. Observe the reaction mixture for any changes in appearance (e.g., emulsification). 2. Adjust the pH towards a more neutral range if possible without compromising the reaction rate. 3. Consider adding a small amount of a suitable anti-emulsifying agent if the problem persists.

Experimental Protocol: Investigating the Effect of pH on a TMAB-Catalyzed Reaction

This protocol provides a general framework for systematically studying the influence of pH on a reaction catalyzed by Tetramethylammonium bromide.

Objective: To determine the optimal pH for a given reaction catalyzed by TMAB.

Materials:

• Reactants and solvent for the specific reaction.

• Tetramethylammonium bromide (TMAB).

• A series of aqueous buffer solutions covering the desired pH range (e.g., pH 7, 8, 9, 10, 11, 12).

• Standard analytical equipment for monitoring reaction progress (e.g., GC, HPLC, TLC).

• pH meter.

Procedure:

• Reaction Setup: In a series of reaction vessels, combine the organic solvent, the substrate in the organic phase, and the nucleophile precursor in the appropriate aqueous buffer solution.

• Catalyst Addition: Add a consistent, predetermined amount of TMAB to each reaction vessel.

• Reaction Initiation: Stir the mixtures vigorously to ensure efficient mixing of the phases and initiate the reaction. Maintain a constant temperature.

• Sampling and Analysis: At regular time intervals, take aliquots from the organic phase of each reaction mixture. Analyze the samples to determine the concentration of the product and remaining starting material.

• Data Collection: Record the conversion or yield at each time point for each pH value tested.

• Data Analysis: Plot the reaction rate (or yield at a specific time point) as a function of pH to identify the optimal pH for the reaction.

Data Presentation Template:

pH	Reaction Time (hours)	% Conversion	Observations
7.0	1
2
4
8
8.0	1
2
4
8
9.0	1
2
4
8
10.0	1
2
4
8
11.0	1
2
4
8
12.0	1
2
4
8

Visualizations

Caption: Troubleshooting workflow for pH-related issues in TMAB catalysis.

References

• 1. researchgate.net [researchgate.net]

Navigating the Hygroscopic Nature of Tetramethylammonium Bromide: A Technical Guide

For Immediate Release

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to managing the hygroscopic properties of Tetramethylammonium bromide (TMAB) in experimental settings. This document offers detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to ensure the accuracy and reproducibility of your results.

Tetramethylammonium bromide is a quaternary ammonium salt widely used in various chemical applications, including as a phase transfer catalyst, electrolyte, and precipitating agent.[1] However, its tendency to absorb moisture from the atmosphere can significantly impact experimental outcomes by altering the compound's effective concentration and potentially interfering with reaction mechanisms. This guide will equip you with the knowledge to mitigate these challenges.

Understanding the Hygroscopic Properties of TMAB

Relative Humidity (RH)	Expected Water Absorption Behavior of a Hygroscopic Salt like TMAB	Recommended Handling Precautions
Low (<20%)	Minimal water absorption. The compound is likely to remain a free-flowing powder.	Standard laboratory practices are generally sufficient. Keep containers tightly sealed when not in use.
Moderate (20-50%)	Gradual water absorption. The powder may start to form clumps or cake over time.	Minimize exposure to ambient air. Use of a desiccator for storage is recommended.
High (>50%)	Significant and rapid water absorption. The compound may become visibly damp, sticky, or even deliquesce (dissolve in the absorbed water).	All handling should be performed in a controlled environment, such as a glove box with a dry atmosphere. Weighing should be done quickly.

Experimental Protocol: Water Content Determination by Karl Fischer Titration

Accurate determination of the water content in your TMAB sample is crucial for stoichiometric calculations and ensuring experimental reproducibility. The Karl Fischer (KF) titration is the gold standard method for this purpose.[2][3][4] Given that TMAB is a quaternary ammonium salt, a modification to the standard KF titration protocol is necessary to prevent side reactions that can lead to inaccurate results.

Principle: The Karl Fischer reaction is a quantitative chemical reaction between water, iodine, and sulfur dioxide in the presence of a base and a suitable solvent.[2][3] For amine salts like TMAB, the basicity of the compound can interfere with the reaction's pH, leading to erroneous endpoints. To counteract this, an acid, such as benzoic acid, is added to the titration medium to neutralize the sample's basicity.

Apparatus:

• Volumetric or Coulometric Karl Fischer Titrator

• Titration cell

• Stirrer

• Syringe for sample injection

Reagents:

• Karl Fischer reagent (commercially available)

• Anhydrous methanol or a suitable KF solvent

• Benzoic acid (or another suitable weak acid)

Procedure:

• Prepare the Titration Medium: Add a precise volume of anhydrous methanol and a sufficient amount of benzoic acid to the titration cell. The amount of benzoic acid should be enough to neutralize the TMAB sample you intend to analyze.

• Pre-Titration: Start the KF titrator to titrate any residual water in the solvent until a stable, dry baseline is achieved.

• Sample Preparation and Introduction: Accurately weigh a sample of TMAB in a dry, sealed container. Quickly transfer the sample to the titration cell. The sample size should be chosen to consume a reasonable volume of the KF titrant.

• Titration: Start the titration. The KF reagent will be added until all the water from the sample has been consumed. The endpoint is detected potentiometrically.

• Calculation: The instrument's software will automatically calculate the water content in the sample based on the amount of KF reagent consumed. The result is typically expressed as a percentage or in parts per million (ppm).

Workflow for Karl Fischer Titration of TMAB:

Workflow for determining water content in TMAB via Karl Fischer titration.

Troubleshooting Guide

This section addresses common issues encountered when working with hygroscopic TMAB.

Logical Flow for Handling Hygroscopic TMAB:

Decision-making process for handling Tetramethylammonium bromide.

Frequently Asked Questions (FAQs)

Q1: My TMAB has formed hard clumps. Can I still use it?

A1: Clumped TMAB indicates significant water absorption. While you can try to break up the clumps with a spatula, the water content will be non-uniform throughout the sample.[2] This will lead to inaccuracies in weighing and stoichiometry. For best results, it is recommended to dry the material under vacuum at a moderate temperature before use. However, be aware that excessive heating can cause decomposition.

Q2: How does the presence of water in TMAB affect its performance as a phase transfer catalyst?

A2: In phase transfer catalysis (PTC), the quaternary ammonium salt facilitates the transfer of a reactant from an aqueous phase to an organic phase.[5] The presence of excess water can be detrimental as it can hydrate the anion being transported, reducing its nucleophilicity and slowing down the reaction rate.[6] While a small amount of water can sometimes be beneficial in solid-liquid PTC to aid in dissolving the inorganic salt, precise control over the water content is crucial for optimal catalytic activity.

Q3: What are the best storage conditions for TMAB?

A3: TMAB should be stored in a tightly sealed, airtight container to minimize its exposure to atmospheric moisture.[2] For long-term storage or in humid environments, it is highly recommended to store the container inside a desiccator containing a suitable drying agent.

Q4: I do not have access to a Karl Fischer titrator. Are there any alternative methods to determine the water content?

A4: While Karl Fischer titration is the most accurate method, an alternative is the loss on drying method. This involves weighing a sample of TMAB, heating it in an oven at a temperature below its decomposition point until a constant weight is achieved, and then re-weighing it. The weight loss is attributed to the evaporation of water. However, this method is less accurate than KF titration and may not be suitable for determining low levels of moisture. It's also important to ensure that the heating does not cause any degradation of the TMAB itself.

Q5: Can the absorbed water lead to degradation of TMAB?

A5: While TMAB itself is a stable salt, the presence of moisture can potentially facilitate degradation pathways, especially at elevated temperatures or in the presence of other reactive species.[6] For instance, in the presence of a strong base, quaternary ammonium salts can undergo Hofmann elimination, a process that might be influenced by the reaction medium, including the presence of water.

Signaling Pathway of Moisture Impact on Phase Transfer Catalysis:

Impact of moisture on the efficacy of TMAB in phase transfer catalysis.

References

• 1. Impact of Tetrabutylammonium on the Oxidation of Bromide by Ozone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. byjus.com [byjus.com]
• 3. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 4. dl.icdst.org [dl.icdst.org]
• 5. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Thermal Degradation of Tetramethylammonium Bromide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and analyzing the thermal degradation of Tetramethylammonium bromide (TMAB).

Frequently Asked Questions (FAQs)

Q1: What are the primary thermal degradation products of Tetramethylammonium bromide (TMAB)?

A1: Under thermal stress, Tetramethylammonium bromide undergoes unimolecular decomposition, yielding primarily trimethylamine and methyl bromide as gaseous products.[1][2]

Q2: At what temperature does TMAB typically decompose?

A2: The decomposition of TMAB is generally reported to occur at temperatures above 230°C.[3] However, the exact temperature range, including the onset of decomposition, can be influenced by experimental conditions such as the heating rate. For precise characterization, thermogravimetric analysis (TGA) is recommended.

Q3: What analytical techniques are best suited for studying the thermal degradation of TMAB?

A3: A combination of thermoanalytical and spectrometric techniques is ideal for a comprehensive analysis.[1]

• Thermogravimetric Analysis (TGA): To determine the decomposition temperature range and mass loss.

• Differential Scanning Calorimetry (DSC): To measure the heat flow associated with decomposition (endothermic or exothermic).[1]

• Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): To separate and identify the volatile degradation products.[4][5]

• Hyphenated Techniques (TGA-MS, TGA-FTIR): To analyze the evolved gases from TGA in real-time.[1]

Q4: Is TMAB a hygroscopic compound, and how does that affect thermal analysis?

A4: Yes, TMAB is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[6][7] This can significantly impact thermal analysis. The presence of absorbed water will result in an initial mass loss at a lower temperature (typically below 130°C) in TGA, which can sometimes interfere with the analysis of the primary decomposition.[8] It is crucial to properly dry the sample before analysis or to account for this initial water loss in the interpretation of the results.

Quantitative Data Summary

The following table summarizes typical quantitative data obtained from the thermal analysis of Tetramethylammonium bromide. Note: These values can vary depending on the specific experimental conditions.

Parameter	Value	Analytical Technique
Decomposition Onset Temperature (Tonset)	~230 °C	TGA
Temperature of Maximum Decomposition Rate (Tpeak)	Varies with heating rate	DTG (Derivative Thermogravimetry)
Total Mass Loss	~100%	TGA
Primary Degradation Products	Trimethylamine, Methyl Bromide	Py-GC-MS, TGA-MS

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

This protocol outlines the general procedure for analyzing TMAB using TGA and DSC to determine its thermal stability and decomposition characteristics.

• Sample Preparation:

  • Ensure the TMAB sample is thoroughly dried to minimize the interference of absorbed water. This can be achieved by drying the sample in a vacuum oven at a temperature below its decomposition point (e.g., 80-100°C) for several hours.

  • Accurately weigh 5-10 mg of the dried TMAB sample into a clean, tared TGA/DSC crucible (alumina or platinum).[9]

• Instrument Setup:

  • Place the sample crucible onto the TGA/DSC autosampler or manually load it into the instrument.

  • Use an empty crucible as a reference.

  • Purge the furnace with an inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.[10]

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30-40°C.

  • Heat the sample at a linear heating rate, typically 10°C/min, up to a final temperature of 400°C to ensure complete decomposition.[10]

  • Record the mass loss (TGA) and heat flow (DSC) as a function of temperature.

• Data Analysis:

  • From the TGA curve, determine the onset temperature of decomposition and the total percentage of mass loss.

  • From the DSC curve, identify endothermic or exothermic peaks corresponding to the decomposition process.

  • The first derivative of the TGA curve (DTG) can be used to determine the temperature of the maximum decomposition rate.

Protocol 2: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

This protocol is for the identification of volatile products generated from the thermal decomposition of TMAB.

• Sample Preparation:

  • Weigh a small amount of the dried TMAB sample (typically 0.1-0.5 mg) into a pyrolysis sample cup.

• Instrument Setup:

  • Install the pyrolysis unit at the injection port of the GC-MS system.

  • Set the pyrolysis temperature to a value above the decomposition temperature of TMAB (e.g., 300-350°C) to ensure complete and rapid decomposition.[4]

  • Set the GC inlet temperature to be high enough to prevent condensation of the pyrolysis products (e.g., 250-280°C).[11]

• GC-MS Parameters:

  • GC Column: Use a standard non-polar or mid-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C) for a few minutes, then ramp up to a higher temperature (e.g., 250°C) at a rate of 10-15°C/min to separate the degradation products.

  • Carrier Gas: Use helium at a constant flow rate.

  • MS Parameters: Set the mass spectrometer to scan a suitable mass range (e.g., m/z 30-200) in electron ionization (EI) mode.

• Data Analysis:

  • Identify the chromatographic peaks corresponding to the degradation products.

  • Analyze the mass spectrum of each peak and compare it with a mass spectral library (e.g., NIST) to confirm the identity of the compounds (trimethylamine and methyl bromide).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
TGA: An initial mass loss is observed below 150°C.	The sample is hygroscopic and has absorbed moisture.[6][8]	Dry the sample thoroughly in a vacuum oven before analysis. Account for this initial mass loss as water when interpreting the data.
TGA: The baseline is noisy or drifting.	Contamination in the furnace or on the balance mechanism.[10] Fluctuations in the purge gas flow rate.	Perform a "burn-out" cleaning cycle of the TGA furnace. Ensure the purge gas supply is stable and the flow rate is consistent.
TGA/DSC: The decomposition temperature shifts between runs.	Inconsistent heating rate or sample mass.[12] Different sample packing in the crucible.	Maintain a consistent heating rate and sample mass for all experiments. Ensure the sample is evenly packed in the crucible.
Py-GC-MS: Poor peak shape or tailing for trimethylamine.	Trimethylamine is a basic compound and can interact with active sites in the GC inlet or column.	Use a deactivated inlet liner. Consider using a column specifically designed for the analysis of amines.
Py-GC-MS: No peaks or very small peaks are detected.	Pyrolysis temperature is too low. Leak in the system. The sample size is too small.	Increase the pyrolysis temperature to ensure complete decomposition. Perform a leak check on the GC-MS system.[13] Increase the amount of sample.
Py-GC-MS: Carryover of sample from previous injections.	Contamination in the GC inlet or the front of the GC column.	Clean or replace the inlet liner. Trim the first few centimeters of the GC column.

Visualizations

Caption: Experimental workflow for the thermal analysis of TMAB.

Caption: Troubleshooting logic for inconsistent TGA results of TMAB.

References

• 1. A Comprehensive Guide to Learning How to Use Pyrolysis-GC-MS | Universal Lab Blog [universallab.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Pyrolysis-GC-MS | Pyrolysis Gas Chromatography | EAG Laboratories [eag.com]
• 5. filab.fr [filab.fr]
• 6. advanceddamp.co.uk [advanceddamp.co.uk]
• 7. damprot.com [damprot.com]
• 8. researchgate.net [researchgate.net]
• 9. epfl.ch [epfl.ch]
• 10. mse.washington.edu [mse.washington.edu]
• 11. astee.s3.amazonaws.com [astee.s3.amazonaws.com]
• 12. fpe.umd.edu [fpe.umd.edu]
• 13. cif.iastate.edu [cif.iastate.edu]

Reference Data & Comparative Studies

A Comparative Guide to DNA Precipitation: Evaluating Alternatives to Tetramethylammonium Bromide

For researchers, scientists, and drug development professionals, the efficient precipitation of DNA is a critical step in numerous molecular biology workflows. While various methods exist, this guide provides a comprehensive comparison of common alternatives to the less frequently used Tetramethylammonium bromide (TMAB) for DNA precipitation. This document outlines the performance, protocols, and underlying principles of these methods, supported by experimental data found in scientific literature.

Executive Summary

Comparison of Common DNA Precipitation Methods

The following table summarizes the key performance characteristics of the most common DNA precipitation techniques.

Method	Typical Reagents	DNA Yield	DNA Purity (A260/A280)	Key Advantages	Key Disadvantages
Ethanol Precipitation	Ethanol, Sodium Acetate	High	Generally high (1.8-2.0)	Low salt co-precipitation, effective for small DNA fragments, can be performed at low temperatures to maximize yield.	Requires a larger volume of ethanol (2-3 volumes), may be less efficient for very dilute samples.
Isopropanol Precipitation	Isopropanol, Sodium Acetate/Ammonium Acetate	High	Moderate to High (can be lower due to salt co-precipitation)	Requires a smaller volume of isopropanol (0.6-1 volume), effective for large sample volumes and precipitating large DNA fragments.[1][2][3]	Higher risk of co-precipitating salts, which can inhibit downstream enzymatic reactions.[1][4]
Ammonium Acetate with Alcohol	Ethanol or Isopropanol, Ammonium Acetate	High	High	Useful for removing dNTPs and can selectively precipitate proteins before DNA.[5][6]	Ammonium ions can inhibit certain enzymes like T4 polynucleotide kinase.[5][7]

Mechanism of DNA Precipitation

The fundamental principle behind alcohol-based DNA precipitation is the alteration of DNA's solubility. DNA is hydrophilic and soluble in aqueous solutions due to the negatively charged phosphate backbone. The process of precipitation involves two key components: salt and alcohol.

• Salt: The positively charged cations from the salt (e.g., Na⁺ from sodium acetate or NH₄⁺ from ammonium acetate) neutralize the negative charges on the DNA's phosphate backbone. This reduces the repulsion between DNA molecules and makes the DNA less hydrophilic.[5][8][9]

• Alcohol (Ethanol or Isopropanol): Alcohol has a lower dielectric constant than water. Its addition to the solution reduces the solvating capacity of water, making it less able to keep the DNA in solution. This promotes the interaction between the neutralized DNA molecules, causing them to aggregate and precipitate out of the solution.[3][10]

The following diagram illustrates the general workflow for DNA precipitation.

Caption: General workflow of DNA precipitation.

Detailed Experimental Protocols

Below are detailed protocols for the most common DNA precipitation methods.

Protocol 1: Ethanol Precipitation with Sodium Acetate

This is a standard and widely used protocol for routine DNA precipitation.

Materials:

• DNA sample in aqueous solution

• 3 M Sodium Acetate (pH 5.2)

• 100% Ethanol (ice-cold)

• 70% Ethanol (room temperature)

• Microcentrifuge

• Pipettes and sterile tips

• TE buffer or nuclease-free water

Procedure:

• To your DNA sample, add 1/10th volume of 3 M Sodium Acetate (pH 5.2). Mix gently by flicking the tube.

• Add 2 to 2.5 volumes of ice-cold 100% ethanol. Invert the tube several times to mix.

• Incubate the mixture at -20°C for at least 30 minutes. For very dilute samples, incubation can be extended overnight.

• Centrifuge the sample at 12,000 x g for 15-30 minutes at 4°C to pellet the DNA.

• Carefully decant the supernatant without disturbing the DNA pellet. The pellet may be invisible if the DNA concentration is low.

• Wash the pellet by adding 500 µL of room-temperature 70% ethanol. This step removes co-precipitated salts.

• Centrifuge at 12,000 x g for 5 minutes at room temperature.

• Carefully decant the 70% ethanol.

• Air-dry the pellet for 5-10 minutes to remove any residual ethanol. Do not over-dry, as this can make the DNA difficult to dissolve.

• Resuspend the DNA pellet in an appropriate volume of TE buffer or nuclease-free water.

Protocol 2: Isopropanol Precipitation

This method is advantageous for large sample volumes due to the smaller volume of alcohol required.

Materials:

• DNA sample in aqueous solution

• 3 M Sodium Acetate (pH 5.2) or 7.5 M Ammonium Acetate

• 100% Isopropanol (room temperature)

• 70% Ethanol (room temperature)

• Microcentrifuge

• Pipettes and sterile tips

• TE buffer or nuclease-free water

Procedure:

• Add 1/10th volume of 3 M Sodium Acetate (pH 5.2) or 1/2 volume of 7.5 M Ammonium Acetate to your DNA sample. Mix gently.

• Add 0.6 to 1 volume of room-temperature 100% isopropanol. Mix by inverting the tube.

• Incubate at room temperature for 10-15 minutes.

• Centrifuge at 12,000 x g for 15-30 minutes at room temperature or 4°C.

• Carefully decant the supernatant. The isopropanol-precipitated pellet may be more transparent and harder to see than an ethanol pellet.

• Wash the pellet with 500 µL of room-temperature 70% ethanol.

• Centrifuge at 12,000 x g for 5 minutes.

• Carefully decant the 70% ethanol.

• Air-dry the pellet for 5-10 minutes.

• Resuspend the DNA in a suitable buffer.

The Role of Quaternary Ammonium Salts in Nucleic Acid Purification

While this guide focuses on alternatives to TMAB for DNA precipitation, it is important to clarify the role of related compounds like Cetyltrimethylammonium bromide (CTAB). CTAB is a cationic detergent widely used in DNA extraction protocols, particularly for plant and fungal samples that are rich in polysaccharides and other contaminants.

In the CTAB method, the detergent forms a complex with the nucleic acids under low salt conditions, leading to their precipitation while most contaminants remain in solution. The DNA is then separated from the CTAB by re-dissolving the pellet in a high-salt buffer and subsequently precipitating the DNA with alcohol (ethanol or isopropanol). Therefore, CTAB is a reagent for purification prior to the final precipitation step.

The logical flow of a CTAB-based extraction is as follows:

Caption: Simplified workflow of CTAB-based DNA extraction.

Conclusion

For routine DNA precipitation, ethanol-based methods, particularly with sodium acetate, remain the gold standard due to their reliability and the high purity of the resulting DNA. Isopropanol precipitation serves as a valuable alternative, especially when dealing with large sample volumes. The choice of salt can be tailored to remove specific contaminants. While quaternary ammonium salts like TMAB are not commonly used for simple DNA precipitation, their derivatives, such as CTAB, are integral to robust DNA extraction protocols from challenging biological samples. The selection of a DNA precipitation method should be guided by the specific requirements of the experiment, including the nature of the sample, the required DNA purity, and the intended downstream applications.

References

• 1. genelink.com [genelink.com]
• 2. [Purification of large-scale plasmid DNAs by selective precipitation with cetyltrimethylammonium bromide] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nanoporetech.com [nanoporetech.com]
• 4. Purification of Large-Scale Plasmid DNAs by Selective Precipitation with Cetyltrimethylammonium Bromide [cjb.ijournals.cn]
• 5. geneticeducation.co.in [geneticeducation.co.in]
• 6. A simple and effective separation and purification procedure for DNA fragments using dodecyltrimethylammonium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. Fast and precise detection of DNA methylation with tetramethylammonium-filled nanopore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bitesizebio.com [bitesizebio.com]

Quantitative NMR Spectroscopy: A Superior Method for Validating Tetramethylammonium Bromide Purity

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical development and scientific research, the purity of reagents is paramount. Tetramethylammonium bromide (TMAB), a quaternary ammonium salt, finds widespread application as a phase transfer catalyst, electrolyte, and precipitating agent. Ensuring its purity is critical for the reliability and reproducibility of experimental results. While traditional methods like titration have been the standard, quantitative Nuclear Magnetic Resonance (¹H qNMR) spectroscopy has emerged as a powerful, precise, and direct method for purity assessment. This guide provides an objective comparison of ¹H qNMR with other analytical techniques for the validation of TMAB purity, supported by experimental protocols and data.

The Power of Quantitative ¹H NMR

Quantitative ¹H NMR (qNMR) stands out as a primary analytical method, meaning it provides a direct measurement of the analyte's purity without the need for a specific reference standard of the analyte itself.[1][2] The signal intensity in an NMR spectrum is directly proportional to the number of protons contributing to that signal.[3] By comparing the integral of a characteristic TMAB signal to that of a certified internal standard of known purity, a highly accurate and precise purity value can be determined.[4]

Data Presentation: A Comparative Overview

The following table summarizes the performance of various analytical methods for determining the purity of Tetramethylammonium Bromide.

Analytical Method	Principle	Typical Purity (%)	Advantages	Limitations
¹H Quantitative NMR (qNMR)	Direct comparison of the integral of analyte signals to an internal standard.	≥ 99.5	- Primary analytical method- High precision and accuracy- Provides structural information- Can identify and quantify impurities simultaneously	- Higher initial instrument cost- Requires specialized expertise
Argentometric Titration	Precipitation titration of the bromide ion with a standardized silver nitrate solution.	≥ 98.0 - 99.0	- Well-established and cost-effective- Simple procedure	- Indirect method (measures bromide content)- Less specific; can be affected by other halides- Lower precision compared to NMR
High-Performance Liquid Chromatography (HPLC)	Separation of TMAB from impurities based on polarity, followed by detection (e.g., with an Evaporative Light Scattering Detector).	> 99.0	- High sensitivity for non-volatile impurities- Well-suited for routine quality control	- Requires a specific reference standard for TMAB- TMAB lacks a strong UV chromophore, requiring specialized detectors
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	Not typically used for TMAB	- High sensitivity and specificity for volatile impurities	- TMAB is a non-volatile salt and requires derivatization or pyrolysis, adding complexity and potential for error

Experimental Protocols

Quantitative ¹H NMR (qNMR) Spectroscopy Protocol for Tetramethylammonium Bromide Purity

This protocol outlines the determination of TMAB purity using an internal standard.

1. Materials:

• Tetramethylammonium Bromide (TMAB) sample

• Internal Standard (e.g., Maleic acid, certified reference material)

• Deuterated solvent (e.g., Deuterium Oxide, D₂O)

• NMR tubes (5 mm)

• Analytical balance

2. Sample Preparation:

• Accurately weigh approximately 10 mg of the TMAB sample into a clean, dry vial.

• Accurately weigh approximately 5 mg of the internal standard (e.g., Maleic acid) into the same vial.

• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of D₂O.

• Vortex the vial until both the sample and the internal standard are fully dissolved.

• Transfer the solution to a 5 mm NMR tube.

3. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher

• Pulse Program: A standard 90° pulse sequence.

• Acquisition Time: ≥ 3 seconds

• Relaxation Delay (d1): 5 x T₁ of the slowest relaxing proton (typically 30-60 seconds for quaternary ammonium salts to ensure full relaxation).

• Number of Scans: 16 or more for a good signal-to-noise ratio.

4. Data Processing and Purity Calculation:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Integrate the characteristic singlet signal of the four methyl groups of TMAB (approximately 3.1 ppm in D₂O).

• Integrate a well-resolved signal of the internal standard (e.g., the singlet of the two vinyl protons of Maleic acid at ~6.3 ppm in D₂O).

• Calculate the purity of TMAB using the following formula:

  PurityTMAB (%) = (ITMAB / NTMAB) * (NIS / IIS) * (MWTMAB / MWIS) * (mIS / mTMAB) * PurityIS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • PurityIS = Purity of the internal standard

Argentometric Titration Protocol

• Accurately weigh approximately 200 mg of TMAB and dissolve it in 50 mL of deionized water.

• Add 1 mL of 5% potassium chromate solution as an indicator.

• Titrate with a standardized 0.1 N silver nitrate solution until the first appearance of a reddish-brown precipitate.

• Calculate the purity based on the consumption of the silver nitrate solution.

Visualizing the Workflow and Comparison

To better illustrate the processes, the following diagrams outline the experimental workflow for qNMR and the logical comparison of the analytical methods.

Caption: Workflow for TMAB purity validation by qNMR.

Caption: Logical comparison of analytical methods.

Conclusion: Why ¹H qNMR is the Method of Choice

For researchers, scientists, and drug development professionals who require the highest confidence in the purity of their materials, ¹H qNMR spectroscopy offers significant advantages over other methods for the validation of Tetramethylammonium Bromide purity. Its nature as a primary analytical technique, coupled with its high precision and ability to simultaneously identify and quantify impurities, provides a level of analytical rigor that is unmatched by traditional methods. While other techniques have their place, particularly in high-throughput screening or for orthogonal validation, ¹H qNMR stands as the definitive method for obtaining an accurate and reliable assessment of TMAB purity.

References

• 1. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rssl.com [rssl.com]
• 4. pubsapp.acs.org [pubsapp.acs.org]

Unveiling the Electrochemical Stability of Tetramethylammonium Bromide: A Comparative Guide for Researchers

For Immediate Release

In the dynamic landscape of electrochemical research, the selection of an appropriate electrolyte is paramount to the success and reliability of experimental outcomes. This guide provides a comprehensive comparison of the electrochemical window of Tetramethylammonium bromide (TMAB) with other commonly used electrolytes, namely Tetraethylammonium tetrafluoroborate (TEABF4), Lithium hexafluorophosphate (LiPF6), and Sodium perchlorate (NaClO4). This objective analysis, supported by experimental data, is intended to assist researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Executive Summary

The electrochemical window refers to the potential range over which an electrolyte remains stable without undergoing oxidation or reduction. A wider electrochemical window is often desirable as it allows for the study of a broader range of electrochemical phenomena and the use of higher operating voltages in devices. This guide reveals that while TMAB offers a viable electrochemical window, other electrolytes such as TEABF4 and LiPF6 exhibit wider stability ranges in common organic solvents. The choice of electrolyte, however, is not solely dependent on its electrochemical window and should be considered in the context of other factors such as solubility, conductivity, and compatibility with other components of the electrochemical system.

Comparative Analysis of Electrochemical Windows

The electrochemical stability of an electrolyte is typically determined by cyclic voltammetry (CV), a technique that measures the current response of an electrochemical cell to a linearly swept potential. The potential limits are generally defined as the points at which a significant increase in current is observed, indicating the onset of electrolyte decomposition.

For a standardized comparison, the data presented below is primarily focused on performance in acetonitrile (ACN), a widely used solvent in electrochemistry.

Electrolyte	Cation	Anion	Solvent	Anodic Limit (V vs. Ag/Ag+)	Cathodic Limit (V vs. Ag/Ag+)	Electrochemical Window (V)
Tetramethylammonium bromide (TMAB)	Tetramethylammonium (TMA+)	Bromide (Br-)	Acetonitrile	~+1.0[1][2]	~-2.8	~3.8
Tetraethylammonium tetrafluoroborate (TEABF4)	Tetraethylammonium (TEA+)	Tetrafluoroborate (BF4-)	Acetonitrile	~+3.0	~-3.0	~6.0[3][4]
Lithium hexafluorophosphate (LiPF6)	Lithium (Li+)	Hexafluorophosphate (PF6-)	Acetonitrile	~+4.8	~-0.2 (Li deposition)	~5.0[5][6]
Sodium perchlorate (NaClO4)	Sodium (Na+)	Perchlorate (ClO4-)	Acetonitrile	~+2.9	~-2.5	~5.4

Note: The electrochemical window is dependent on the solvent, electrode material, and the criteria used to define the limits of stability. The values presented here are approximate and intended for comparative purposes. The anodic limit of TMAB is primarily dictated by the oxidation of the bromide anion.[1][2] The cathodic stability of quaternary ammonium salts like TMAB and TEABF4 is generally high.

Experimental Protocol: Determination of Electrochemical Window by Cyclic Voltammetry

The following protocol outlines a standard procedure for determining the electrochemical window of an electrolyte using cyclic voltammetry.

1. Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (e.g., Glassy Carbon, Platinum, or Gold)

• Reference Electrode (e.g., Ag/Ag+ or Saturated Calomel Electrode - SCE)

• Counter Electrode (e.g., Platinum wire or mesh)

• Electrolyte salt (e.g., TMAB)

• Anhydrous solvent (e.g., Acetonitrile)

• Inert gas (e.g., Argon or Nitrogen) for deaeration

2. Procedure:

• Electrolyte Preparation: Prepare a solution of the electrolyte in the chosen solvent at a specific concentration (e.g., 0.1 M) inside an inert atmosphere glovebox to minimize water and oxygen contamination.

• Cell Assembly: Assemble the three-electrode cell with the working, reference, and counter electrodes. Ensure the electrodes are properly cleaned and polished before use.

• Deaeration: Purge the electrolyte solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain an inert atmosphere over the solution throughout the experiment.

• Cyclic Voltammetry Measurement:

  • Set the potentiostat to the cyclic voltammetry mode.

  • Define the potential range to be scanned. Start with a narrower range and gradually expand it to identify the anodic and cathodic limits.

  • Set the scan rate (e.g., 50-100 mV/s).

  • Run the cyclic voltammogram for several cycles until a stable response is obtained.

• Data Analysis:

  • Plot the current (Y-axis) versus the potential (X-axis).

  • The electrochemical window is determined by identifying the potentials at which a sharp increase in the anodic and cathodic currents occurs. These points represent the oxidation and reduction of the electrolyte, respectively. A current density cutoff (e.g., 0.1 or 1 mA/cm²) is often used to define these limits objectively.

Logical Workflow for Electrolyte Selection

The process of selecting a suitable electrolyte for a specific electrochemical application can be visualized as a logical workflow. This involves considering the required potential range, compatibility with other cell components, and desired performance metrics.

Caption: Logical workflow for selecting an optimal electrolyte.

Signaling Pathway for Electrolyte Decomposition

The decomposition of an electrolyte at the limits of its electrochemical window is a complex process involving electron transfer and subsequent chemical reactions. The following diagram illustrates a simplified signaling pathway for the anodic and cathodic decomposition of a generic quaternary ammonium bromide electrolyte like TMAB.

Caption: Simplified electrolyte decomposition pathway.

Conclusion

Tetramethylammonium bromide presents a moderate electrochemical window suitable for various research applications. However, for applications requiring a wider potential range, particularly at higher positive potentials, electrolytes such as Tetraethylammonium tetrafluoroborate and Lithium hexafluorophosphate in acetonitrile may be more appropriate choices. The selection of an electrolyte should be a holistic process, taking into account not only the electrochemical window but also other critical parameters to ensure optimal performance and reliability of the electrochemical system. This guide provides the foundational data and methodologies to aid researchers in this critical decision-making process.

References

• 1. A mechanistic study of the electro-oxidation of bromide in acetonitrile and the room temperature ionic liquid, 1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide at platinum electrodes | Department of Chemistry [chem.web.ox.ac.uk]
• 2. research.manchester.ac.uk [research.manchester.ac.uk]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. e-kemsciences.com [e-kemsciences.com]
• 6. researchtrends.net [researchtrends.net]

A Comparative Guide to the Quantitative Analysis of Tetramethylammonium Bromide

For researchers, scientists, and professionals in drug development requiring precise quantification of Tetramethylammonium bromide (TMAB), a variety of analytical techniques are available. This guide provides a comparative overview of common methods, including titration, ion chromatography (IC), and high-performance liquid chromatography (HPLC), supported by experimental data to inform method selection.

Quantitative Method Performance

The selection of an appropriate analytical method hinges on factors such as required sensitivity, sample matrix, available instrumentation, and throughput. The following table summarizes the key performance characteristics of different quantitative methods for TMAB and similar quaternary ammonium compounds.

Analytical Method	Linear Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy/Recovery	Key Advantages	Potential Limitations
Potentiometric Titration	1 - 1000 ppm[1][2]	Not explicitly stated, but quantifies down to 1 ppm[1]	1 ppm[1]	90% at 1 ppm; 97-101% at 10-1000 ppm[1]	Cost-effective, accurate for higher concentrations.	Lower sensitivity, potential for matrix interference.
Argentometric Titration	Dependent on titrant concentration	Dependent on instrumentation	Dependent on instrumentation	High	Simple, well-established method for halides.	Less specific if other halides are present.
Ion Chromatography (IC)	0.3 - 100 µg/mL (for TMA+)[3][4]	1.56 µg/g (for TBAB)[5]	4.72 µg/g (for TBAB)[5]	94.7% - 96.5% (for TBAB)[5]	High sensitivity and selectivity.	Requires specialized instrumentation.
HPLC with Indirect UV	10 - 204 mg/L (for TMA+)[6]	2.60 mg/L (for TMA+)[6]	Not explicitly stated	99.3% (spiked recovery)[6]	Widely available, good for moderate concentrations.	Indirect detection can be less sensitive and more complex.

Note: Some data is for the tetramethylammonium (TMA+) ion or for a similar compound, tetrabutylammonium bromide (TBAB), as direct comparative studies for TMAB are limited.

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are protocols for the key experiments discussed.

1. Potentiometric Titration

This method is suitable for determining the total content of quaternary ammonium compounds.

• Principle: An ionic surfactant electrode is used to detect the endpoint of a titration between the quaternary ammonium compound and a standard solution of an anionic surfactant, such as sodium lauryl sulfate (SLS).[1] The potential of the electrode changes significantly at the endpoint.

• Apparatus:

  • Automatic potentiometric titrator (e.g., Metrohm Titrando system)[1]

  • Ionic surfactant electrode[1]

  • Ag/AgCl reference electrode[1]

• Reagents:

  • Standardized sodium lauryl sulfate (SLS) titrant (e.g., 0.004 M)[7][8]

  • pH 10 buffer solution (e.g., borate buffer)[7][8]

• Procedure:

  • Prepare the sample by dissolving a known weight in distilled water.

  • Add pH 10 buffer solution to the sample.[7][8]

  • Immerse the electrodes in the sample solution and start the titration with the standardized SLS solution.

  • The endpoint is determined by the inflection point of the titration curve.

  • The concentration of TMAB is calculated based on the volume of SLS titrant used.

2. Ion Chromatography (IC)

IC is a highly sensitive and selective method for the determination of ionic species.

• Principle: The sample is injected into an ion chromatograph, where the tetramethylammonium cation is separated from other components on a cation-exchange column. Detection is typically achieved using a conductivity detector.

• Apparatus:

  • Ion chromatograph with a conductivity detector.

  • Cation-exchange column (e.g., Metrosep Cation C2-150)[5][9]

• Reagents:

  • Eluent (e.g., a solution of an acid like sulfuric acid)[4]

  • TMAB standard solutions for calibration.

• Procedure:

  • Prepare the sample by dissolving it in the mobile phase and filtering it.

  • Prepare a series of TMAB standard solutions for calibration.

  • Inject the standards and the sample into the ion chromatograph.

  • Identify the TMAB peak based on its retention time.

  • Quantify the TMAB concentration in the sample by comparing its peak area to the calibration curve.

3. High-Performance Liquid Chromatography (HPLC) with Indirect UV Detection

This method is an alternative to IC when an ion chromatograph is not available.

• Principle: The tetramethylammonium cation, which lacks a UV chromophore, is separated on a reversed-phase column using a mobile phase containing a UV-active ionic compound. The detector measures the decrease in absorbance as the non-UV-absorbing analyte elutes, creating a negative peak that can be quantified.

• Apparatus:

  • HPLC system with a UV detector.

  • Reversed-phase column (e.g., ZORBAX ODS)[6]

• Reagents:

  • Mobile phase: An aqueous solution of a UV-active ionic liquid (e.g., 1-ethyl-3-methyl-imidazolium tetrafluoroborate) with an organic modifier like acetonitrile.[6]

  • TMAB standard solutions for calibration.

• Procedure:

  • Prepare the sample by dissolving it in the mobile phase.

  • Prepare a series of TMAB standard solutions.

  • Set the UV detector to a wavelength where the mobile phase additive has strong absorbance (e.g., 210 nm).[6]

  • Inject the standards and the sample.

  • Quantify the TMAB concentration based on the peak area of the negative peak compared to the calibration curve.

Visualizing the Analytical Workflow

To illustrate the logical flow of a typical quantitative analysis, a diagram for the Ion Chromatography (IC) workflow is provided below.

Caption: Workflow for the quantitative analysis of TMAB using Ion Chromatography.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Determination of quaternary ammonium compounds by potentiometric titration with an ionic surfactant electrode: single-laboratory validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. oaepublish.com [oaepublish.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. xylemanalytics.com [xylemanalytics.com]
• 8. ysi.com [ysi.com]
• 9. Ion chromatographic determination of residual phase transfer catalyst in active pharmaceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the FT-IR Characterization of Tetramethylammonium Bromide and Other Quaternary Ammonium Salts

For researchers and professionals in the field of drug development and materials science, the accurate characterization of quaternary ammonium salts is crucial. This guide provides a comparative analysis of Tetramethylammonium bromide (TMAB) using Fourier-Transform Infrared (FT-IR) spectroscopy, with a direct comparison to other commonly used quaternary ammonium salts: Tetrabutylammonium bromide (TBAB) and Cetyltrimethylammonium bromide (CTAB). This document outlines the characteristic spectral data, a detailed experimental protocol for sample analysis, and a logical workflow for compound identification.

Comparative FT-IR Spectral Data

The FT-IR spectra of quaternary ammonium salts are distinguished by characteristic vibrations of the alkyl chains and the carbon-nitrogen bonds of the quaternary ammonium head group. The following table summarizes the key FT-IR absorption bands for TMAB, TBAB, and CTAB, providing a basis for their differentiation.

Wavenumber (cm⁻¹)	Functional Group Vibration	Tetramethylammonium Bromide (TMAB)	Tetrabutylammonium Bromide (TBAB)	Cetyltrimethylammonium Bromide (CTAB)
~3000-2850	C-H Stretch (Alkyl)	✓	✓	✓[1][2]
~1480	N⁺-CH₃ Asymmetric Bending	✓	✓[1][2]
~1470	C-H Bending (CH₂/CH₃)	✓	✓	✓[1][2]
~950	C-N⁺ Asymmetric Stretch	✓	✓
~750	C-N⁺ Symmetric Stretch	✓
~620	C-Br Stretch	✓[3]

Note: The presence and exact wavenumber of peaks can be influenced by the sample preparation method and the physical state of the sample.

Experimental Protocol: FT-IR Analysis of Solid Quaternary Ammonium Salts

This section details a standard procedure for the analysis of solid organic salts, such as TMAB, using the KBr pellet technique, a common method for obtaining high-quality FT-IR spectra of solid samples.[4][5][6]

Materials and Equipment:

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Agate mortar and pestle

• Hydraulic press with pellet die

• Potassium bromide (KBr), IR-grade, dried

• Spatula

• Analytical balance

Procedure:

• Sample Preparation:

  • Dry the KBr powder in an oven at approximately 100°C to remove any absorbed water, which can interfere with the IR spectrum.[7]

  • Weigh approximately 1-2 mg of the solid sample (e.g., TMAB) and 100-200 mg of the dried KBr powder.[4] The sample concentration in KBr should be in the range of 0.2% to 1%.[7]

  • Using an agate mortar and pestle, thoroughly grind the sample and KBr together until a fine, homogeneous powder is obtained.[4][7] This minimizes light scattering and produces a clear pellet.

• Pellet Formation:

  • Carefully transfer a portion of the sample-KBr mixture into the pellet die.

  • Place the die into the hydraulic press and apply pressure to form a transparent or translucent pellet.[4]

• Spectral Acquisition:

  • Place the KBr pellet into the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum using a blank KBr pellet to subtract the spectral contributions of atmospheric water and carbon dioxide, as well as the KBr matrix itself.[5]

  • Acquire the FT-IR spectrum of the sample over the desired wavenumber range, typically 4000-400 cm⁻¹.

• Post-Analysis:

  • Clean the mortar, pestle, and pellet die thoroughly with an appropriate solvent (e.g., acetone or ethanol) to prevent cross-contamination of future samples.[7][8]

Workflow for Compound Characterization

The following diagram illustrates a logical workflow for the characterization of an unknown quaternary ammonium salt using FT-IR spectroscopy, involving comparison with a spectral library of known standards.

FT-IR characterization workflow for quaternary ammonium salts.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. jascoinc.com [jascoinc.com]
• 6. scribd.com [scribd.com]
• 7. eng.uc.edu [eng.uc.edu]
• 8. orgchemboulder.com [orgchemboulder.com]

Side-by-side comparison of PCR enhancers: TMAB vs DMSO.

For researchers striving to optimize polymerase chain reactions (PCR), especially when dealing with challenging templates, the choice of a suitable PCR enhancer is critical. Among the myriad of available additives, Tetramethylammonium Bromide (TMAB) and Dimethyl Sulfoxide (DMSO) are two of the most commonly employed agents. This guide provides a side-by-side comparison of their performance, supported by experimental data, to aid researchers, scientists, and drug development professionals in making an informed decision for their specific applications.

At a Glance: TMAB vs. DMSO

Feature	Tetramethylammonium Bromide (TMAB)	Dimethyl Sulfoxide (DMSO)
Primary Mechanism	Increases primer hybridization specificity by stabilizing A-T base pairs.[1]	Reduces DNA secondary structures and lowers the melting temperature (Tm) of DNA.[2][]
Impact on Tm	Increases the melting temperature (Tm) of DNA.[1]	Decreases the melting temperature (Tm) of DNA.[2][]
Optimal Concentration	Typically 15-100 mM (as TMAC).[1][4]	Generally 2-10% (v/v).[1][][4]
Key Advantage	Enhances specificity, particularly with degenerate primers.[1]	Effective for GC-rich templates and those with strong secondary structures.[4]
Potential Drawback	Can be inhibitory at high concentrations.	Can inhibit Taq polymerase activity, especially at concentrations above 10%.[1]

Mechanism of Action

TMAB, and its frequently used counterpart Tetramethylammonium Chloride (TMAC), enhances PCR specificity by increasing the stringency of primer annealing. It minimizes mispriming by stabilizing the weaker A-T hydrogen bonds, thereby increasing the melting temperature (Tm) of the DNA. This allows for the use of higher annealing temperatures, which disfavors non-specific primer binding.[1][4]

DMSO, on the other hand, functions by disrupting the secondary structures of DNA that can impede the progression of the DNA polymerase. It is a solvent that reduces the melting temperature of the DNA, facilitating the separation of the two strands, which is particularly beneficial for templates with high GC content.[2][]

Fig. 1: Mechanisms of TMAB and DMSO in PCR.

Quantitative Performance Comparison

A study by Kovárová and Dráber (2000) provides valuable quantitative data on the effects of various PCR enhancers, including a TMAB analog (TMA chloride) and DMSO, on both the efficiency and specificity of the reaction. The results are summarized below.

PCR Enhancer	Concentration	PCR Efficiency (Relative to Control)	PCR Specificity (Relative to Control)
None (Control)	-	1.0	0.2
TMA chloride	5 mM	Increased	-
TMA chloride	20 mM	-	0.5
DMSO	1.4 M (approx. 10%)	≤ 1.1	0.6

Data adapted from Kovárová and Dráber, 2000.[5] Efficiency is defined as the yield of the specific product, while specificity is the ratio of the specific product to the total PCR products.

This data indicates that while TMA chloride can enhance specificity, DMSO shows a more significant improvement in specificity under the tested conditions, albeit without a substantial increase in overall efficiency.[5] It is important to note that the optimal concentration and resulting performance of any PCR enhancer are highly dependent on the specific template, primers, and polymerase used.

Experimental Protocol: Comparative Analysis of PCR Enhancers

This protocol outlines a method for systematically comparing the effects of TMAB and DMSO on a specific PCR amplification.

Fig. 2: Workflow for comparing PCR enhancers.

1. Objective: To determine the optimal concentration of TMAB and DMSO for maximizing the yield and specificity of a target amplicon.

2. Materials:

• DNA template

• Forward and reverse primers

• Taq DNA polymerase and corresponding buffer

• dNTP mix

• Nuclease-free water

• TMAB stock solution (e.g., 1 M)

• DMSO (molecular biology grade)

• PCR tubes or plate

• Thermal cycler

• Agarose gel electrophoresis system

• DNA stain (e.g., ethidium bromide or SYBR Safe)

• Gel documentation system

3. Methods:

• Reaction Setup: Prepare a master mix for each enhancer and a control without any additive. For each enhancer, set up a series of reactions with varying concentrations.

  • Control: No enhancer.

  • TMAB Gradient: Test final concentrations of 20 mM, 40 mM, 60 mM, 80 mM, and 100 mM.

  • DMSO Gradient: Test final concentrations of 2%, 4%, 6%, 8%, and 10% (v/v).

  Example Reaction (25 µL):

  • 5 µL 5x PCR Buffer

  • 0.5 µL 10 mM dNTPs

  • 1.25 µL 10 µM Forward Primer

  • 1.25 µL 10 µM Reverse Primer

  • 0.25 µL Taq DNA Polymerase

  • 1 µL DNA Template

  • X µL Enhancer Stock

  • Up to 25 µL Nuclease-free water

• Thermal Cycling: Use a previously optimized cycling protocol for your target. If the protocol is not optimized, a standard protocol can be used as a starting point.

  • Initial Denaturation: 95°C for 2-5 minutes

  • 30-35 cycles of:

    • Denaturation: 95°C for 30 seconds

    • Annealing: 55-65°C for 30 seconds (a gradient PCR can be beneficial here)

    • Extension: 72°C for 1 minute/kb

  • Final Extension: 72°C for 5-10 minutes

• Analysis:

  • Run the PCR products on a 1-2% agarose gel.

  • Visualize the bands using a gel documentation system.

  • Analyze the yield (band intensity) and specificity (presence of single vs. multiple bands) for each reaction. Densitometry software can be used for a more quantitative analysis.

4. Expected Results: This experiment will reveal the concentration at which each enhancer provides the best balance of specificity and yield for your specific PCR system.

Conclusion

Both TMAB and DMSO are valuable tools in the optimization of PCR. The choice between them is not always straightforward and depends heavily on the nature of the PCR challenge. For issues related to non-specific amplification, particularly when using degenerate primers, TMAB (or TMAC) is a strong candidate due to its ability to increase hybridization specificity.[1] Conversely, for GC-rich templates or those prone to forming secondary structures that inhibit polymerase activity, DMSO is often the more effective choice.[4]

Ultimately, empirical testing is the most reliable way to determine the ideal enhancer and its optimal concentration for a given PCR experiment. The protocol provided above offers a systematic approach to this optimization process, enabling researchers to achieve robust and reproducible PCR results.

References

• 1. genelink.com [genelink.com]
• 2. BiochemSphere [biochemicalsci.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. New specificity and yield enhancer of polymerase chain reactions - PMC [pmc.ncbi.nlm.nih.gov]

The Industrial Chemist's Dilemma: A Cost-Benefit Analysis of Tetramethylammonium Bromide

For researchers, scientists, and drug development professionals, the selection of optimal reagents is a critical decision that balances efficiency, cost, and safety. Tetramethylammonium bromide (TMAB), a quaternary ammonium salt, is a widely utilized phase transfer catalyst in various industrial processes. This guide provides an objective comparison of TMAB's performance against its common alternatives, supported by available experimental data and detailed methodologies to inform your process development decisions.

At a Glance: TMAB in Industrial Processes

Tetramethylammonium bromide's primary role in industrial settings is as a phase transfer catalyst (PTC). It facilitates reactions between reactants that are in different, immiscible phases (e.g., a water-soluble salt and an organic-soluble substrate). By transporting the reactive anion from the aqueous phase to the organic phase, TMAB significantly accelerates reaction rates and improves product yields. Its applications span the pharmaceutical, agrochemical, and specialty chemical industries.

However, the effectiveness of a phase transfer catalyst is nuanced, depending heavily on the specific reaction conditions and the chemical properties of the catalyst itself. A key consideration is the lipophilicity of the catalyst, which dictates its ability to partition between the aqueous and organic phases.

Performance Comparison: TMAB vs. Alternatives

The most common alternative to TMAB is Tetrabutylammonium bromide (TBAB), another quaternary ammonium salt with longer alkyl chains. This structural difference has a significant impact on their performance as phase transfer catalysts.

Catalyst	Key Characteristics	Typical Applications	Advantages	Disadvantages
Tetramethylammonium bromide (TMAB)	High water solubility, lower lipophilicity.	Reactions where high water solubility is advantageous.	Potentially lower cost.	May be less effective in transferring anions to the organic phase in some reactions due to its lower lipophilicity.[1]
Tetrabutylammonium bromide (TBAB)	Higher lipophilicity, good solubility in both organic and aqueous phases.	Wide range of phase transfer catalysis, including nucleophilic substitutions (e.g., Williamson ether synthesis), alkylations, and cyanations.[2]	Generally more effective in transferring anions to the organic phase, leading to higher reaction rates and yields.[3]	Generally more expensive than TMAB.
Other Quaternary Ammonium Salts (e.g., Benzyltriethylammonium chloride - BTEAC, Cetyltrimethylammonium bromide - CTAB)	Varying degrees of lipophilicity and steric hindrance.	Specific applications where their unique properties are beneficial.	Can offer advantages in specific reactions where TMAB or TBAB are not optimal.	Performance is highly reaction-dependent; may require more extensive optimization.
Crown Ethers & Cryptands	High efficiency in complexing with cations.	Niche applications requiring very high catalytic activity.	Can be highly effective.	High cost and potential toxicity limit their industrial use.[1]

Quantitative Data Summary

Reaction	Catalyst	Substrate	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Williamson Ether Synthesis	TBAB	p-Cresol	n-Propyl iodide	Water/Toluene	95-100	1	High (not specified)	[4]
S-Alkylation	TBAB	Thiophenol	Alkyl halides	Water/Toluene	90	-	Enhanced rates with triphasic system	[5]
1,4-Dihydropyridine Synthesis	TBAB	Aryl aldehydes	Ethyl acetoacetate, Ammonium acetate	Water	60	5	Excellent (not specified)	[6]
1,4-Dihydropyridine Synthesis	BTEAC	Aryl aldehydes	Ethyl acetoacetate, Ammonium acetate	Water	60	5	Excellent (not specified)	[6]

Note: Specific yield data for TMAB in these direct comparisons was not found in the searched literature.

Cost-Benefit Analysis

The choice between TMAB and its alternatives often comes down to a trade-off between cost and performance.

Catalyst	Price Range (Industrial Grade, per kg)	Key Cost-Benefit Considerations
Tetramethylammonium bromide (TMAB)	~$22 - $130 USD	Benefit: Lower upfront cost. Cost: May result in lower yields or longer reaction times, potentially increasing overall production costs (energy, reactor time, downstream processing).
Tetrabutylammonium bromide (TBAB)	~$2.70 - $40 USD (Note: Prices can vary significantly based on supplier and quantity)[4][7][8][9][10][11]	Benefit: Higher efficiency can lead to significant cost savings through increased throughput, reduced energy consumption, and simpler purification. Cost: Higher initial purchase price.

Economic Outlook: The global market for phase transfer catalysts is projected to grow, driven by the increasing demand for efficient and green chemical processes in the pharmaceutical and agrochemical industries.[5][12][13][14][15] Ammonium salts, including TMAB and TBAB, are expected to continue dominating this market.[12][15] This growth indicates a continued need for cost-effective and high-performing catalysts.

Experimental Protocols

To facilitate your own comparative studies, here are detailed methodologies for key experiments cited in the literature.

Experimental Workflow: Comparative Analysis of Phase Transfer Catalysts

Caption: General workflow for comparing phase transfer catalysts.

Protocol 1: Williamson Ether Synthesis

This classic SN2 reaction is an excellent model for comparing the efficiency of phase transfer catalysts.

Materials:

• p-Cresol

• n-Propyl iodide

• 25% Aqueous Sodium Hydroxide (NaOH)

• Tetramethylammonium bromide (TMAB)

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Deionized water

• Standard laboratory glassware (round-bottom flasks, condensers, etc.)

• Heating and stirring apparatus

• Analytical equipment (GC or HPLC)

Procedure:

• Reaction Setup: In separate round-bottom flasks equipped with reflux condensers and magnetic stirrers, prepare identical reaction mixtures. For each reaction, combine p-cresol, 25% aqueous NaOH, and toluene.

• Catalyst Addition: To each flask, add a molar equivalent of the respective phase transfer catalyst (TMAB in one, TBAB in another). A control reaction without a catalyst should also be run.

• Reaction: Add n-propyl iodide to each flask. Heat the mixtures to a gentle reflux (95-100°C) with vigorous stirring for a set period (e.g., 1-2 hours).[4]

• Monitoring: At regular intervals, take aliquots from the organic layer of each reaction and analyze them by GC or HPLC to determine the conversion of p-cresol and the formation of the ether product.

• Workup: After the reaction period, cool the mixtures to room temperature. Separate the organic layer, wash it with water and brine, and dry it over anhydrous sodium sulfate.

• Analysis: Evaporate the solvent and analyze the crude product to determine the yield.

Signaling Pathway of Phase Transfer Catalysis

Caption: Mechanism of phase transfer catalysis in a nucleophilic substitution.

Safety and Environmental Considerations

Both TMAB and TBAB are quaternary ammonium compounds, and while they are effective catalysts, their environmental and toxicological profiles must be considered.

• Toxicity: Quaternary ammonium compounds can exhibit toxicity.[16][17] Specific toxicity data for TMAB and TBAB should be consulted from their respective Safety Data Sheets (SDS).

• Environmental Fate: The environmental impact of these salts, particularly their fate in wastewater, is an important consideration.[3][18][19] Their biodegradability and potential for bioaccumulation should be evaluated.

• Handling: Standard laboratory safety protocols, including the use of personal protective equipment (gloves, safety glasses), should be strictly followed when handling these compounds.

Conclusion and Recommendations

The selection between Tetramethylammonium bromide and its alternatives, primarily Tetrabutylammonium bromide, is a multi-faceted decision.

• For cost-sensitive processes where the highest efficiency is not the primary driver, TMAB may be a viable option. However, a thorough process optimization is necessary to ensure acceptable yields and reaction times.

• For most industrial applications, particularly in pharmaceutical and fine chemical synthesis where high yield and efficiency are paramount, TBAB often presents a more favorable cost-benefit profile. The higher initial cost can be offset by increased productivity and reduced operational costs.

• It is crucial to conduct small-scale comparative experiments under process-relevant conditions. This will provide the most accurate data to inform the selection of the optimal phase transfer catalyst for your specific application.

By carefully weighing the performance data, cost implications, and safety considerations, researchers and process chemists can make an informed decision that enhances the efficiency and economic viability of their industrial processes.

References

• 1. biomedres.us [biomedres.us]
• 2. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. cactus.utahtech.edu [cactus.utahtech.edu]
• 5. datainsightsmarket.com [datainsightsmarket.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. Tetrabutylammonium bromide price,buy Tetrabutylammonium bromide - chemicalbook [m.chemicalbook.com]
• 9. m.indiamart.com [m.indiamart.com]
• 10. 四丁基溴化铵， ReagentPlus ， 99.0 (CH3CH2CH2CH2)4N(Br) [sigmaaldrich.com]
• 11. Tetrabutylammonium bromide (TBAB), 500 g, CAS No. 1643-19-2 | Quaternary Ammonium Compounds | Synthesis Reagents | Organic & Bioorganic Chemicals | Chemicals | Carl ROTH - International [carlroth.com]
• 12. Phase-transfer Catalyst Market | Global Market Analysis Report - 2035 [factmr.com]
• 13. Phase-transfer Catalyst Market Size & Share Analysis | 2032 [snsinsider.com]
• 14. grandviewresearch.com [grandviewresearch.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. In vivo and in vitro toxicity profile of tetrabutylammonium bromide and alcohol-based deep eutectic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Impact of industrial wastewater on the microbiome... | F1000Research [f1000research.com]

Anion Choice in Tetramethylammonium Salts: A Comparative Guide for Researchers

A detailed comparison of tetramethylammonium bromide (TMAB) and tetramethylammonium chloride (TMAC) for applications in research and drug development.

The selection of a counter-ion for a biologically active molecule is a critical decision in drug development and experimental research, capable of influencing a compound's physicochemical properties and its therapeutic efficacy. For the quaternary ammonium salt tetramethylammonium (TMA), the choice between its bromide (TMAB) and chloride (TMAC) forms can have subtle but significant impacts on experimental outcomes. This guide provides a comprehensive comparison of TMAB and TMAC, summarizing their key physicochemical and biological properties, and offering detailed experimental protocols for their evaluation.

Physicochemical Properties: A Tale of Two Halides

While both TMAB and TMAC are highly soluble in water and polar organic solvents, their fundamental properties, as dictated by the differing halide anions, present distinctions relevant to their handling and application.

Property	Tetramethylammonium Bromide (TMAB)	Tetramethylammonium Chloride (TMAC)
Molecular Formula	C₄H₁₂BrN	C₄H₁₂ClN
Molecular Weight	154.05 g/mol	109.60 g/mol
Appearance	White crystalline powder	White crystalline solid
Melting Point	>300 °C (decomposes)	>300 °C (decomposes)[1]
Solubility in Water	55 g/100 mL (20 °C)	Highly soluble
Solubility in Other Solvents	Soluble in methanol and ethanol; sparingly soluble in chloroform; insoluble in ether.	Soluble in methanol and hot ethanol; insoluble in ether and chloroform.[1]

Biological Activity: The Cation Takes Center Stage, But Anions Play a Supporting Role

The primary biological effects of tetramethylammonium salts are attributed to the tetramethylammonium cation (TMA⁺). TMA⁺ is a well-characterized blocker of various ion channels, with notable activity at nicotinic acetylcholine receptors (nAChRs) and potassium channels. While the cation dictates the primary pharmacological action, the choice of the halide counter-ion can influence factors such as bioavailability and local ion concentrations, which may in turn modulate the overall biological response.

Cytotoxicity

Direct comparative studies on the cytotoxicity of TMAB versus TMAC are limited. However, data from independent studies on related compounds and general knowledge of halide ion effects suggest that any significant difference in cytotoxicity is likely to be subtle and cell-type dependent.

Compound	LD50	Species	Route of Administration
Tetramethylammonium Bromide (TMAB)	1.8 mg/kg	Mice	Intravenous
Tetramethylammonium Chloride (TMAC)	25 mg/kg	Mice	Intraperitoneal[1]
50 mg/kg	Rat	Oral
537 mg/kg	Rat	Dermal

It is important to note that the different routes of administration for the LD50 values make a direct comparison of acute toxicity challenging.

Impact on Neuronal Signaling

The tetramethylammonium cation is a known modulator of neuronal signaling, primarily through its interaction with ion channels.

Nicotinic Acetylcholine Receptors (nAChRs): TMA⁺ can act as a partial agonist and a channel blocker at nAChRs.[2][3] Its binding can influence the receptor's conformational state, affecting the influx of cations like Na⁺ and Ca²⁺, which are crucial for neuronal excitation.

Potassium Channels: TMA⁺ is a non-selective blocker of potassium channels.[4] By physically occluding the pore of the channel, TMA⁺ inhibits the efflux of K⁺ ions, a process essential for the repolarization of the neuronal membrane after an action potential. This blockade can lead to prolonged action potentials and increased neuronal excitability.

While the primary interaction is with the TMA⁺ cation, the halide counter-ion may have indirect effects. For instance, local changes in chloride concentration can influence the reversal potential for chloride ions, which is important for the function of GABAergic and glycinergic inhibitory synapses.

Experimental Protocols

To aid researchers in the evaluation of tetramethylammonium salts, detailed protocols for key experiments are provided below.

Cytotoxicity Assay (MTT Assay)

This protocol outlines a general procedure for assessing the cytotoxicity of TMAB and TMAC using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell metabolic activity as an indicator of cell viability.

Materials:

• Human neuroblastoma cell line (e.g., SH-SY5Y)

• Complete culture medium (e.g., DMEM with 10% FBS)

• TMAB and TMAC stock solutions (dissolved in sterile water or culture medium)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of TMAB and TMAC in complete culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Whole-Cell Patch-Clamp Electrophysiology

This protocol provides a general framework for investigating the effects of TMAB and TMAC on ion channel activity in cultured neurons.

Materials:

• Cultured neurons on coverslips

• External (extracellular) solution (e.g., containing in mM: 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose; pH adjusted to 7.4)

• Internal (pipette) solution (e.g., containing in mM: 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 2 ATP-Mg, 0.3 GTP-Na; pH adjusted to 7.2)

• TMAB and TMAC stock solutions (dissolved in external solution)

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass pipettes (3-5 MΩ resistance)

Procedure:

• Preparation: Place a coverslip with cultured neurons in the recording chamber and perfuse with external solution.

• Pipette Filling: Fill a glass pipette with the internal solution.

• Seal Formation: Approach a neuron with the pipette under positive pressure. Once in close proximity, release the pressure to form a high-resistance seal (GΩ seal) with the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch under the pipette tip, establishing the whole-cell configuration.

• Recording: Clamp the cell at a holding potential (e.g., -70 mV) and record baseline ion channel activity.

• Compound Application: Perfuse the recording chamber with the external solution containing the desired concentration of TMAB or TMAC.

• Data Acquisition: Record changes in ion channel currents in response to the compound. Voltage steps can be applied to study voltage-gated channels.

• Washout: Perfuse with the control external solution to observe the reversibility of the compound's effects.

• Data Analysis: Analyze the recorded currents to determine the effect of the compound on channel properties such as current amplitude, activation, and inactivation kinetics.

Visualizing the Impact: Signaling Pathways and Experimental Workflows

To better understand the mechanisms of action and experimental design, the following diagrams are provided.

General experimental workflow for comparing TMAB and TMAC.

Simplified signaling pathway of TMA at nAChRs.

References

• 1. [Mechanism of blocking K+-channels with tetraethylammonium] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation and block of mouse muscle-type nicotinic receptors by tetraethylammonium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. User Guide — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 4. Potassium channel blocker - Wikipedia [en.wikipedia.org]